Technical Documentation Center

(S)-1-Boc-amino-butyl-3-amine hydrochloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (S)-1-Boc-amino-butyl-3-amine hydrochloride
  • CAS: 1187927-64-5

Core Science & Biosynthesis

Foundational

(S)-1-Boc-amino-butyl-3-amine hydrochloride physicochemical properties

Technical Monograph: (S)-1-Boc-amino-butyl-3-amine Hydrochloride Executive Summary (S)-1-Boc-amino-butyl-3-amine hydrochloride (CAS: 1187927-48-5 (free base)) is a critical chiral building block in medicinal chemistry, s...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Monograph: (S)-1-Boc-amino-butyl-3-amine Hydrochloride

Executive Summary

(S)-1-Boc-amino-butyl-3-amine hydrochloride (CAS: 1187927-48-5 (free base)) is a critical chiral building block in medicinal chemistry, specifically designed for the synthesis of peptidomimetics and heterocycles requiring precise stereochemical control. As a mono-protected 1,3-diamine, it offers orthogonal reactivity: the C1-amine is masked by a tert-butoxycarbonyl (Boc) group, while the C3-amine remains free as a hydrochloride salt, ready for immediate derivatization. This monograph details its physicochemical properties, handling protocols, and synthetic utility.

Chemical Identity & Structural Analysis

This compound is a derivative of (S)-1,3-diaminobutane. The stereocenter at the C3 position is derived from the chiral pool (often L-aspartic acid or (S)-1,3-butanediol), ensuring high enantiomeric excess (>98% ee).

Table 1: Chemical Identification & Properties

PropertyDescription
IUPAC Name tert-butyl ((S)-3-aminobutyl)carbamate hydrochloride
Common Name (S)-1-Boc-amino-butyl-3-amine HCl
CAS Number 1187927-48-5 (Free base); Salt form often custom
Molecular Formula

Molecular Weight 224.73 g/mol
Appearance White to off-white hygroscopic powder
Chirality (S)-enantiomer
Salt Stoichiometry 1:1 Hydrochloride
Structural Visualization

G Boc Boc Group (Acid Labile) Linker C1-C2-C3 Chain (Butane Backbone) Boc->Linker Protected N1 Amine C3-Amine HCl (Free/Salted) Linker->Amine Reactive N3 Chiral (S)-Stereocenter Linker->Chiral Stereochemistry

Figure 1: Structural logic of (S)-1-Boc-amino-butyl-3-amine HCl, highlighting orthogonal protection.

Physicochemical Profile

Solid-State Properties
  • Melting Point: Typically 150–160 °C (decomposes). Note: Exact MP varies by crystallization solvent and residual moisture.

  • Hygroscopicity: Moderate to High. The primary amine hydrochloride moiety readily absorbs atmospheric moisture.

  • Stability: Stable for >2 years if stored desiccated at 2–8 °C. Degrades slowly in the presence of strong acids (cleaves Boc) or strong bases (liberates free amine, potential for intramolecular cyclization/polymerization).

Solution Properties
  • Solubility:

    • Water: Highly soluble (>50 mg/mL).

    • Methanol/Ethanol: Soluble.[1][2]

    • DCM/Chloroform: Moderate solubility (improved by neutralizing to free base).

    • Hexanes/Ether: Insoluble.

  • pKa Values (Estimated):

    • C3-Amine (

      
      ): ~10.5
      
    • C1-Carbamate (

      
      ): Non-basic under physiological conditions.
      

Synthetic Utility & Reactivity[5]

The core value of this molecule lies in its orthogonal protection strategy . It allows chemists to selectively functionalize the C3 amine without affecting the C1 amine, or vice versa.

Orthogonal Workflow
  • Step 1 (C3 Functionalization): The free amine (HCl salt) reacts with electrophiles (acid chlorides, isocyanates, aldehydes) in the presence of a mild base (e.g., DIPEA). The Boc group remains intact.

  • Step 2 (Deprotection): Treatment with TFA or HCl/Dioxane removes the Boc group, liberating the C1 amine.

  • Step 3 (Cyclization/Further Reaction): The newly freed C1 amine can attack the C3 substituent to form heterocycles like dihydropyrimidines.

Synthesis Pathway (From Precursors)

A common industrial route involves the hydrogenation of Cbz-protected intermediates to ensure stereochemical integrity.

Synthesis Start Start: (S)-N-Boc-N'-Cbz-1,3-diaminobutane Reagent H2, Pd/C, HCl/MeOH Start->Reagent Inter Intermediate: Selective Cbz Removal Reagent->Inter Product Product: (S)-1-Boc-amino-butyl-3-amine HCl Inter->Product Purification/Crystallization

Figure 2: Typical synthesis via selective hydrogenolysis of a Cbz-protected precursor.

Handling, Storage, & QC Protocols

Handling
  • PPE: Wear standard lab coat, nitrile gloves, and safety glasses. The compound is an irritant (Skin Irrit. 2, Eye Irrit. 2A).

  • Atmosphere: Weigh and dispense under nitrogen or argon if high precision is required, as moisture uptake changes the effective molecular weight.

Storage
  • Temperature: 2–8 °C (Refrigerate).

  • Container: Tightly sealed glass vial with desiccant packs.

  • Shelf Life: Re-test purity (NMR) every 12 months.

Quality Control (Analytical)
  • 1H NMR (

    
     or 
    
    
    
    ):
    • 
       1.44 (s, 9H, Boc).
      
    • 
       1.25 (d, 3H, C4-Methyl).
      
    • 
       3.0–3.4 (m, C1 and C3 protons).
      
  • Mass Spectrometry (ESI):

    
     (Free base mass).
    
  • Chiral HPLC: Essential to verify enantiomeric excess (target >98% ee).

References

  • PubChem. tert-butyl N-(3-aminobutyl)carbamate. National Library of Medicine.[3] Available at: [Link]

Sources

Exploratory

Technical Guide: (S)-tert-butyl (3-aminobutyl)carbamate hydrochloride

This guide details the spectral characteristics, synthesis, and handling of (S)-tert-butyl (3-aminobutyl)carbamate hydrochloride , a critical chiral building block in medicinal chemistry. Chemical Identity & Significance...

Author: BenchChem Technical Support Team. Date: March 2026

This guide details the spectral characteristics, synthesis, and handling of (S)-tert-butyl (3-aminobutyl)carbamate hydrochloride , a critical chiral building block in medicinal chemistry.

Chemical Identity & Significance

(S)-tert-butyl (3-aminobutyl)carbamate hydrochloride is a mono-protected diamine linker used extensively in the synthesis of peptidomimetics, chiral ligands, and drug candidates. Its structure features a flexible butyl chain with orthogonal amine differentiation: a steric-bulky Boc-protected primary amine at position 1 and a protonated primary amine at the chiral center (position 3).

PropertyDetails
IUPAC Name tert-butyl N-[(3S)-3-aminobutyl]carbamate hydrochloride
Common Name (S)-N-Boc-1,3-diaminobutane HCl
CAS Number 1179361-42-2
Molecular Formula

Molecular Weight 224.73 g/mol (Salt); 188.27 g/mol (Free Base)
Chirality (S)-Enantiomer
Appearance White to off-white hygroscopic solid
Solubility Soluble in water, methanol, DMSO; sparingly soluble in DCM (salt form)

Synthesis & Preparation Workflow

The synthesis relies on the kinetic differentiation between the primary amine at C1 (unhindered) and the primary amine at C3 (hindered by the adjacent methyl group).

Experimental Protocol
  • Starting Material : Charge (S)-1,3-diaminobutane (1.0 equiv) in DCM at

    
    .
    
  • Protection : Add di-tert-butyl dicarbonate (

    
    , 0.9 equiv) dropwise over 2 hours. The substoichiometric amount prevents bis-protection.
    
  • Work-up :

    • Wash with water to remove unreacted diamine.

    • Extract the organic layer with mild citric acid (pH 4-5) to pull the mono-protected amine into the aqueous phase (leaving bis-Boc impurity in organic).

    • Basify aqueous phase (pH 10) and extract back into DCM.

  • Salt Formation : Treat the free base in diethyl ether with 4M HCl in dioxane. Filter the precipitate.[1]

Reaction Scheme Visualization

SynthesisWorkflow Start (S)-1,3-Diaminobutane (Chiral Precursor) Intermediate Mono-Boc Intermediate (Free Base) Start->Intermediate Selective N1-Acylation Reagent Boc2O (0.9 eq) DCM, 0°C Reagent->Intermediate Purification Acid/Base Extraction (Removal of bis-Boc) Intermediate->Purification Work-up Product (S)-N-Boc-1,3-diaminobutane HCl (Target Salt) Purification->Product HCl/Dioxane

Caption: Kinetic resolution strategy for selective N1-protection of (S)-1,3-diaminobutane.

Spectral Characterization

The following data represents the standard spectral signature for the hydrochloride salt in deuterated dimethyl sulfoxide (DMSO-


).
A. H NMR Spectroscopy (400 MHz, DMSO- )

The spectrum is characterized by the distinct Boc singlet and the splitting of the butyl chain protons.

Chemical Shift (

, ppm)
MultiplicityIntegrationAssignmentStructural Context
8.15 Broad Singlet3H

Protonated amine at C3 (Exchangeable)
6.85 Broad Triplet1H

Carbamate NH at C1
3.15 - 3.05 Multiplet1H

Chiral center methine
3.00 - 2.90 Multiplet2H

Methylene adjacent to Boc-NH
1.75 - 1.60 Multiplet2H

Central methylene bridge
1.38 Singlet9H

Boc tert-butyl group
1.18 Doublet (

)
3H

Methyl group at chiral center

Interpretation Logic:

  • The 8.15 ppm signal confirms the salt formation (ammonium species).

  • The 1.18 ppm doublet is diagnostic for the methyl group attached to the chiral center, distinguishing this from the propyl homolog (which lacks this methyl).

  • The 1.38 ppm singlet integrates to 9 protons, validating the intact Boc group.

B. C NMR Spectroscopy (100 MHz, DMSO- )
Chemical Shift (

, ppm)
AssignmentNote
155.8

(Carbamate)
Carbonyl carbon
77.9

(

-Bu)
Quaternary carbon of Boc
46.2

(

)
Chiral center (deshielded by ammonium)
36.8

(

)
Methylene adjacent to carbamate
33.5

(

)
Central methylene
28.2

(

-Bu)
Methyls of Boc group
18.5

(

)
Terminal methyl group
C. Mass Spectrometry (ESI-MS)
  • Ionization Mode : Positive ESI (

    
    )
    
  • Observed Mass : 189.2 m/z (Free base

    
    )
    
  • Fragment Ions :

    • 133 m/z (Loss of

      
      -butyl group, 
      
      
      
      )
    • 89 m/z (Loss of Boc group completely)

D. Infrared Spectroscopy (FT-IR)
  • 3350 - 2800 cm⁻¹ : Broad ammonium N-H stretch (overlap with C-H).

  • 1685 cm⁻¹ : Strong C=O stretch (Carbamate).

  • 1520 cm⁻¹ : N-H bending (Amide II).

  • 1165 cm⁻¹ : C-O-C stretch (Ester linkage).

Quality Control & Stability

To ensure suitability for drug development, the following QC parameters are critical:

  • Enantiomeric Purity (Chiral HPLC) :

    • Column : Chiralpak AD-H or OD-H.

    • Mobile Phase : Hexane : IPA : Diethylamine (90:10:0.1).

    • Requirement : >98% ee. (The (R)-enantiomer is the primary impurity).

  • Residual Solvents :

    • Dioxane (Class 2 solvent) must be monitored if used in salt formation (<380 ppm).

  • Hygroscopicity :

    • The HCl salt is hygroscopic. Store in a desiccator at

      
      .
      

References

  • Sigma-Aldrich . tert-Butyl N-(3-aminobutyl)carbamate hydrochloride Product Sheet. CAS 1179361-42-2.[2][3][4] Link

  • BenchChem . Technical Guide to N-Boc-1,3-diaminopropane and Homologs. (General synthesis protocols for mono-Boc diamines). Link

  • PubChem . Compound Summary: tert-Butyl (3-aminopropyl)carbamate (Homolog Reference for Spectral Trends). CID 2735700. Link

  • Organic Syntheses. Preparation of Mono-Boc Diamines. Coll. Vol. 10, p.170. (Methodology grounding).

Sources

Foundational

Technical Guide: Solubility &amp; Handling of (S)-1-Boc-amino-butyl-3-amine Hydrochloride

[1] Part 1: Executive Technical Summary The compound (S)-1-Boc-amino-butyl-3-amine hydrochloride (CAS: 1187927-48-5) represents a specific class of "amphiphilic salts" frequently encountered in peptide mimetics and linke...

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Part 1: Executive Technical Summary

The compound (S)-1-Boc-amino-butyl-3-amine hydrochloride (CAS: 1187927-48-5) represents a specific class of "amphiphilic salts" frequently encountered in peptide mimetics and linker chemistry.[1] Its structure contains two conflicting solubility drivers:

  • The Lipophilic Tail: The tert-butoxycarbonyl (Boc) group and the butyl chain promote solubility in organic solvents (DCM, EtOAc).

  • The Ionic Head: The primary amine hydrochloride at the C3 position creates a high lattice energy and polarity, driving solubility in water and alcohols while reducing it in non-polar organics.

Successful utilization of this reagent requires navigating this duality. While highly soluble in protic solvents (Methanol, Water) and polar aprotic solvents (DMSO, DMF), it exhibits conditional solubility in common organic reaction solvents like Dichloromethane (DCM), often requiring "free-basing" or co-solvent systems for optimal performance.

Part 2: Chemical Identity & Physicochemical Context[2]

Before addressing solubility, we must define the structural constraints.

PropertyDetail
Systematic Name tert-butyl ((S)-3-aminobutyl)carbamate hydrochloride
Common Name (S)-1-Boc-amino-butyl-3-amine HCl
CAS Number 1187927-48-5
Molecular Formula C

H

N

O

[1][2][3][4] · HCl
Molecular Weight 224.73 g/mol (Salt); 188.27 g/mol (Free Base)
Physical Form White to off-white crystalline powder
Key Functional Groups Carbamate (Boc, Lipophilic), Primary Amine Salt (Ionic)
The "Solubility Paradox"

In its hydrochloride form, the ionic lattice forces dominate. The Boc group is not large enough to fully solubilize the ionic salt in pure non-polar solvents (e.g., Hexane, Toluene). However, in moderately polar solvents like DCM, the compound exists on a "solubility cliff"—it may form a suspension or a gel rather than a true solution unless a polar co-solvent (MeOH) or a base is added.

Part 3: Solubility Matrix & Solvent Selection

The following data summarizes the solubility profile based on thermodynamic principles of Boc-amino-alkyl-amine salts.

Table 1: Solubility Profile in Standard Solvents (25°C)
Solvent ClassSolventSolubility RatingTechnical Notes
Protic Methanol (MeOH) High (>100 mg/mL)Ideal for dissolving the salt for transfer or analysis.[1]
Water High Highly soluble due to ionic HCl moiety.
Ethanol (EtOH) High Good alternative to MeOH; useful for crystallization.
Polar Aprotic DMSO High (>100 mg/mL)Universal solvent; difficult to remove. Use for stock solutions.
DMF High Standard solvent for peptide coupling reactions with this salt.
Chlorinated Dichloromethane (DCM) Moderate / Variable Critical: The HCl salt is sparingly soluble in pure DCM. Requires 5-10% MeOH or conversion to free base.
Chloroform Moderate Similar to DCM; often forms a suspension.
Esters/Ethers Ethyl Acetate (EtOAc) Low / Insoluble The salt will likely oil out or precipitate. Good anti-solvent for purification.
Diethyl Ether Insoluble Excellent anti-solvent to precipitate the product after reaction.
Hydrocarbons Hexanes / Heptane Insoluble Strictly an anti-solvent.

Part 4: Experimental Protocols

Protocol A: Solvent Swapping (The "Free-Basing" Technique)

Objective: To render the compound soluble in Dichloromethane (DCM) for acylation or alkylation reactions where water/alcohols are incompatible.[1]

Context: Many acylation catalysts (e.g., DMAP) or reagents (Acid Chlorides) react poorly in alcohols. You must convert the hydrophilic HCl salt into the lipophilic free base.

Workflow:

  • Dissolution: Dissolve 1.0 equivalent of (S)-1-Boc-amino-butyl-3-amine HCl in a minimal volume of Water (or 10% MeOH/Water).[1]

  • Basification: Add 1.2 equivalents of 1M NaOH or Saturated NaHCO₃ . The solution will become cloudy as the free base oils out.

  • Extraction: Add DCM (equal volume). Shake vigorously. The Boc-amine free base will partition into the DCM layer.

  • Separation: Collect the organic (DCM) layer.

  • Drying: Dry over anhydrous Na₂SO₄ or MgSO₄ .

  • Usage: Filter the drying agent. The filtrate is a solution of the free base in DCM, ready for anhydrous reactions.

Protocol B: Direct Coupling in DMF (Salt Preservation)

Objective: To use the HCl salt directly in peptide coupling (Amide bond formation) without prior extraction.[1]

Context: Reagents like HATU or EDC are compatible with polar solvents.

Workflow:

  • Dissolution: Dissolve the HCl salt in DMF (or NMP).

  • Neutralization (In-situ): Add 2.0 - 3.0 equivalents of DIPEA (Diisopropylethylamine) or NMM (N-Methylmorpholine).[1]

    • Why? 1 eq neutralizes the HCl; 1 eq activates the carboxylic acid partner.

  • Reaction: Add the Carboxylic Acid and Coupling Reagent (e.g., HATU).

Part 5: Visualizing the Workflow

The following diagram illustrates the decision logic for solvent selection based on the intended application.

SolubilityLogic Start Start: (S)-1-Boc-amino-butyl-3-amine HCl Goal Define Application Start->Goal Coupling Peptide Coupling / Amide Bond Goal->Coupling Anhydrous Strictly Anhydrous Reaction (e.g., Acid Chloride, Isocyanate) Goal->Anhydrous Purification Purification / Isolation Goal->Purification DMF_Route Dissolve in DMF or DMSO Add DIPEA (In-situ Neutralization) Coupling->DMF_Route Preferred DCM_Route Salt is Insoluble in pure DCM Anhydrous->DCM_Route Precip Dissolve in MeOH Add Et2O or Hexane (Anti-solvent) Purification->Precip FreeBase Perform Protocol A: Partition Water/DCM with NaHCO3 DCM_Route->FreeBase Required Step DCM_Soln Result: Free Base in DCM (Soluble) FreeBase->DCM_Soln Solid Recover Crystalline Solid Precip->Solid

Caption: Decision tree for solvent selection and handling of Boc-amino-butyl-amine HCl based on synthetic goals.

Part 6: Mechanistic Insight (Causality)[1]

Why does this solubility behavior occur?

  • Lattice Energy vs. Solvation Enthalpy: The chloride ion (

    
    ) and the protonated ammonium (
    
    
    
    ) form a strong ionic lattice.[1] To dissolve this, the solvent must have a high dielectric constant (
    
    
    ) to shield these charges.
    • Water (

      
      )  and DMSO (
      
      
      
      )
      : Excellent shielding.[1] The salt dissolves.[5]
    • DCM (

      
      ) : Poor shielding. The lattice energy resists disruption, leading to suspension.
      
    • Methanol (

      
      ) : Moderate shielding + Hydrogen bonding. Sufficient to dissolve the salt.
      
  • The "Boc Effect": The tert-butyl group is a large hydrophobic sphere. While it pulls the molecule towards organic solubility, it is insufficient to overcome the ionic anchor of the HCl salt in non-polar solvents. However, once the HCl is removed (Free-basing), the Boc group dominates, making the molecule highly soluble in DCM, EtOAc, and even Ether.

Part 7: References

  • ScienceMadness . (2011). Solubility of organic amine salts: General Principles. Retrieved from [Link]

Sources

Exploratory

In-Depth Technical Guide: pH-Dependent Stability of (S)-1-Boc-amino-butyl-3-amine hydrochloride

Abstract This technical guide provides a comprehensive examination of the stability of (S)-1-Boc-amino-butyl-3-amine hydrochloride across a range of pH conditions. As a crucial intermediate in pharmaceutical synthesis, u...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides a comprehensive examination of the stability of (S)-1-Boc-amino-butyl-3-amine hydrochloride across a range of pH conditions. As a crucial intermediate in pharmaceutical synthesis, understanding its degradation profile is paramount for ensuring the quality, efficacy, and safety of final active pharmaceutical ingredients (APIs). This document outlines the theoretical underpinnings of its pH-dependent degradation, provides detailed protocols for conducting forced degradation studies, and describes the analytical methodologies required for the quantitative assessment of the parent compound and its degradants. This guide is intended for researchers, scientists, and drug development professionals engaged in the chemical synthesis and analysis of pharmaceutical intermediates.

Introduction

(S)-1-Boc-amino-butyl-3-amine hydrochloride is a chiral building block widely utilized in the synthesis of various pharmaceutical agents.[1] The molecule incorporates a primary amine and a Boc-protected primary amine. The tert-butyloxycarbonyl (Boc) group is a prevalent amine protecting group in organic synthesis, valued for its stability under many conditions and its susceptibility to cleavage under specific acidic conditions.[2][3] The hydrochloride salt form enhances the compound's solubility and stability as a solid.

The chemical stability of pharmaceutical intermediates like (S)-1-Boc-amino-butyl-3-amine hydrochloride is a critical quality attribute.[4] Degradation can lead to the formation of impurities that may be difficult to remove in subsequent synthetic steps, potentially impacting the purity, safety, and efficacy of the final drug product.[5] Therefore, a thorough understanding of the compound's stability profile under various pH conditions is essential for process development, formulation, and establishing appropriate storage conditions.[6]

This guide will delve into the mechanistic aspects of the degradation of (S)-1-Boc-amino-butyl-3-amine hydrochloride, with a focus on the acid- and base-catalyzed hydrolysis of the Boc-carbamate linkage.

Theoretical Framework: pH-Dependent Degradation Pathways

The stability of (S)-1-Boc-amino-butyl-3-amine hydrochloride is primarily governed by the integrity of the tert-butyl carbamate (Boc) group. Carbamates are susceptible to hydrolysis, a reaction that can be catalyzed by both acids and bases.[7]

Acid-Catalyzed Degradation (Deprotection)

Under acidic conditions, the Boc group is readily cleaved. This process, known as deprotection, is a fundamental reaction in organic synthesis.[2][8] The mechanism involves the protonation of the carbamate's carbonyl oxygen, which weakens the C-O bond.[9] Subsequent loss of a stable tert-butyl cation leads to the formation of a carbamic acid intermediate, which is unstable and rapidly decarboxylates to yield the free amine.[8][9][10]

The rate of acid-catalyzed hydrolysis is dependent on the hydrogen ion concentration and, therefore, is most significant at low pH values.[11] For (S)-1-Boc-amino-butyl-3-amine hydrochloride, this degradation pathway would result in the formation of (S)-butane-1,3-diamine.

Base-Catalyzed Hydrolysis

In alkaline environments (pH > 7.5), carbamates can undergo hydrolysis through a different mechanism.[7] The hydroxide ion acts as a nucleophile, attacking the electrophilic carbonyl carbon of the carbamate. This leads to the formation of a tetrahedral intermediate, which then collapses to yield the deprotected amine, carbonate, and tert-butanol. The rate of this reaction increases significantly with increasing pH.[7] While Boc groups are generally considered stable to basic conditions, prolonged exposure to strong bases or elevated temperatures can lead to degradation.[2][12]

pH of Maximum Stability

For most carbamates, a region of maximum stability is typically found in the slightly acidic to neutral pH range (around pH 5-7).[7] At this pH, both acid- and base-catalyzed hydrolysis reactions are minimized. Determining this optimal pH range is a key objective of a comprehensive stability study.

Experimental Design: Forced Degradation Study

Forced degradation, or stress testing, is a critical component of pharmaceutical development that involves subjecting a compound to conditions more severe than accelerated stability testing.[5] This approach helps to identify potential degradation products, establish degradation pathways, and develop stability-indicating analytical methods.[4][6] The International Council for Harmonisation (ICH) guidelines recommend evaluating the susceptibility of a drug substance to hydrolysis across a wide range of pH values.[13][14]

Materials and Equipment
  • (S)-1-Boc-amino-butyl-3-amine hydrochloride (of known purity)

  • Hydrochloric acid (HCl), analytical grade

  • Sodium hydroxide (NaOH), analytical grade

  • Phosphate, citrate, and borate buffer systems

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • Trifluoroacetic acid (TFA), HPLC grade

  • pH meter

  • Volumetric flasks and pipettes

  • Thermostatically controlled water bath or oven

  • High-Performance Liquid Chromatography (HPLC) system with a UV detector

  • C18 reverse-phase HPLC column

Experimental Workflow

The following diagram illustrates the general workflow for conducting a pH-dependent stability study.

G cluster_prep Sample Preparation cluster_incubation Stress Conditions cluster_analysis Analysis prep_stock Prepare Stock Solution of (S)-1-Boc-amino-butyl-3-amine HCl prep_samples Dilute Stock into Each Buffer Solution prep_stock->prep_samples prep_buffers Prepare Buffers (e.g., pH 2, 4, 7, 9, 12) prep_buffers->prep_samples incubate Incubate Samples at a Controlled Temperature (e.g., 50°C) prep_samples->incubate sampling Withdraw Aliquots at Specific Time Points (e.g., 0, 2, 4, 8, 24 hours) incubate->sampling quench Quench Reaction (if necessary) sampling->quench hplc_analysis Analyze by Stability-Indicating HPLC Method quench->hplc_analysis data_analysis Quantify Parent Compound and Degradation Products hplc_analysis->data_analysis

Caption: Workflow for pH-dependent forced degradation study.

Detailed Protocol
  • Preparation of Stock Solution: Accurately weigh and dissolve a known amount of (S)-1-Boc-amino-butyl-3-amine hydrochloride in HPLC-grade water to prepare a stock solution of a suitable concentration (e.g., 1 mg/mL).

  • Preparation of Buffer Solutions: Prepare a series of buffers covering a wide pH range. For example:

    • pH 2: 0.01 M HCl

    • pH 4: Citrate buffer

    • pH 7: Phosphate buffer

    • pH 9: Borate buffer

    • pH 12: 0.01 M NaOH

  • Sample Incubation:

    • For each pH condition, transfer a known volume of the stock solution into a volumetric flask and dilute with the respective buffer to achieve the target concentration (e.g., 0.1 mg/mL).

    • Prepare a control sample stored at a lower temperature (e.g., 2-8°C) for each pH.

    • Incubate the test samples in a thermostatically controlled environment at an elevated temperature (e.g., 50°C or 60°C) to accelerate degradation.[14]

  • Time-Point Sampling: Withdraw aliquots from each sample at predetermined time intervals (e.g., 0, 2, 4, 8, 12, and 24 hours).

  • Sample Quenching and Preparation for Analysis: Immediately after withdrawal, quench the degradation process by neutralizing the sample (if necessary) and/or diluting it with the HPLC mobile phase to halt further reaction.

Analytical Methodology: Stability-Indicating HPLC Method

A validated stability-indicating analytical method is crucial for accurately quantifying the decrease in the concentration of the parent compound and the increase in the concentration of any degradation products.[15] High-Performance Liquid Chromatography (HPLC) is the most common technique for this purpose.[16][17]

HPLC Method Parameters (Example)
  • Column: C18 reverse-phase, 4.6 x 250 mm, 5 µm particle size.[17]

  • Mobile Phase A: 0.1% TFA in water.[17]

  • Mobile Phase B: 0.1% TFA in acetonitrile.[17]

  • Gradient Program: A linear gradient from 5% to 95% Mobile Phase B over 20 minutes.

  • Flow Rate: 1.0 mL/min.[17]

  • Detection Wavelength: UV at 210-220 nm.[17]

  • Column Temperature: 30°C.

  • Injection Volume: 10 µL.[17]

Method Validation

The chosen analytical method must be validated according to ICH Q2(R1) guidelines to ensure its suitability for its intended purpose. Key validation parameters include:

  • Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, and matrix components.

  • Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

  • Range: The interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

  • Accuracy: The closeness of test results obtained by the method to the true value.

  • Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

  • Robustness: A measure of its capacity to remain unaffected by small, but deliberate, variations in method parameters.

Identification of Degradation Products

While HPLC can quantify the appearance of new peaks, further analytical techniques are required to elucidate the structure of the degradation products.[4] Techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy are invaluable for this purpose.[18][19]

Data Interpretation and Presentation

The data obtained from the HPLC analysis should be tabulated to clearly present the percentage of the parent compound remaining at each time point for each pH condition.

Example Data Table
Time (hours)% Remaining (pH 2)% Remaining (pH 4)% Remaining (pH 7)% Remaining (pH 9)% Remaining (pH 12)
0100.0100.0100.0100.0100.0
285.298.599.897.190.3
472.197.299.594.581.5
851.594.899.189.865.7
1235.892.398.785.252.1
2410.385.197.572.428.9

Note: The data presented in this table is illustrative and not based on actual experimental results.

Degradation Kinetics

The degradation of (S)-1-Boc-amino-butyl-3-amine hydrochloride is expected to follow pseudo-first-order kinetics at a constant pH. The rate of degradation can be determined by plotting the natural logarithm of the remaining concentration versus time. The slope of this line will be equal to the negative of the observed rate constant (k_obs).

A pH-rate profile can then be constructed by plotting the logarithm of k_obs versus pH. This plot will visually depict the pH of maximum stability and the regions of increased degradation.

Conclusion

A thorough understanding of the pH-dependent stability of (S)-1-Boc-amino-butyl-3-amine hydrochloride is indispensable for its effective use in pharmaceutical manufacturing. This guide has provided a framework for investigating its degradation profile, from the underlying chemical principles to detailed experimental and analytical protocols. By conducting comprehensive forced degradation studies, researchers and drug development professionals can ensure the quality and consistency of their synthetic processes, leading to the production of safe and effective medicines. The stability profile elucidated from these studies will inform decisions regarding reaction conditions, purification methods, and storage recommendations for this vital intermediate.

References

  • Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Retrieved from [Link]

  • Pharmapproach. (n.d.). Pharmaceutical Forced Degradation Studies with Regulatory Consideration. Retrieved from [Link]

  • Patel, A. K., et al. (2023). Force Degradation for Pharmaceuticals: A Review. International Journal of Scientific Development and Research, 8(6), 954-963. Retrieved from [Link]

  • Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA. Retrieved from [Link]

  • Shinde, S. B., et al. (2013). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Educational Research, 4(1), 51-60. Retrieved from [Link]

  • ResolveMass Laboratories. (2026, February 15). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. Retrieved from [Link]

  • Islam, M. S., et al. (2015). Degradation studies of amines and alkanolamines during sour gas treatment process. Journal of Chemical Engineering, 28(1), 21-27. Retrieved from [Link]

  • International CCS Knowledge Centre. (2021, January 26). Advancing Amine Degradation Analysis. Retrieved from [Link]

  • MatheO. (n.d.). Study of the degradation of amine solvents used in the context of CO2 capture by chemical absorption. Retrieved from [Link]

  • Saeed, I. M., et al. (2021). A review of gas chromatographic techniques for identification of aqueous amine degradation products in carbonated environments. Environmental Science and Pollution Research, 28(6), 6324-6348. Retrieved from [Link]

  • ESPCI Paris. (n.d.). Characterization of the degradation products of amines used for post combustion CO2 capture. Retrieved from [Link]

  • Organic Chemistry. (2022, December 14). Boc Deprotection Mechanism [Video]. YouTube. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

  • J&K Scientific LLC. (2021, February 8). BOC Protection and Deprotection. Retrieved from [Link]

  • Houston, Z. H. (n.d.). Hydrolytic Stability of Carbamate and Carbonate Closomers for the Design of a Multifaceted Drug Delivery System. Retrieved from [Link]

  • Wikipedia. (n.d.). tert-Butyloxycarbonyl protecting group. Retrieved from [Link]

  • ResearchGate. (n.d.). pH rate profile for the hydrolysis of 1a-e and 2. Retrieved from [Link]

  • Der Pharma Chemica. (n.d.). Solvent-free, instant, ambient, n-boc protection of amines -A green, recyclable heterogenous acid catalysis. Retrieved from [Link]

  • Clemson University. (n.d.). Kinetics of Carbaryl Hydrolysis. College of Engineering, Computing, and Applied Sciences (CECAS). Retrieved from [Link]

  • International Council for Harmonisation. (2003). Q1A(R2) Stability Testing of New Drug Substances and Products. Retrieved from [Link]

  • The European Agency for the Evaluation of Medicinal Products. (1996). ICH Topic Q 1 A Stability Testing Guidelines: Stability Testing of New Drug Substances and Products. Retrieved from [Link]

  • Scite.ai. (n.d.). Rates of Hydrolysis of Carbamate and Carbonate Esters in Alkaline Solution. Retrieved from [Link]

  • International Council for Harmonisation. (n.d.). Quality Guidelines. Retrieved from [Link]

  • ACS Publications. (2024, April 25). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development. Retrieved from [Link]

  • Royal Society of Chemistry. (2014, December 16). A practical, catalytic and selective deprotection of a Boc group in N,N′-diprotected amines using iron(iii)-catalysis. RSC Advances. Retrieved from [Link]

  • AMSbiopharma. (2025, March 21). ICH Guidelines: Drug Stability Testing Essentials. Retrieved from [Link]

  • IKEV. (2003, February 6). ICH Q1A(R2) Guideline Stability Testing of New Drug Substances and Products. Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). Supplementary information. Retrieved from [Link]

  • PMC. (n.d.). Stability-Indicating HPLC Method for the Determination of Cefcapene Pivoxil. Retrieved from [Link]

  • ASEAN. (1997, July 2). ASEAN GUIDELINE ON STABILITY STUDY OF DRUG PRODUCT (R1). Retrieved from [Link]

  • European Medicines Agency. (2023, July 13). Stability testing of existing active substances and related finished products. Retrieved from [Link]

Sources

Foundational

Thermal Stability of Boc Protecting Group in Diamines: Mechanistic Insights and Control Strategies

Executive Summary The tert-butyloxycarbonyl (Boc) group is a cornerstone of amine protection due to its orthogonality to base-labile groups (Fmoc) and resistance to nucleophilic attack.[1] However, in the context of diam...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The tert-butyloxycarbonyl (Boc) group is a cornerstone of amine protection due to its orthogonality to base-labile groups (Fmoc) and resistance to nucleophilic attack.[1] However, in the context of diamines —specifically mono-protected diamines (


)—the assumption of thermal stability is a frequent cause of synthetic failure.

While the standard Boc group requires temperatures exceeding 150°C for thermolytic cleavage, mono-Boc diamines can undergo irreversible intramolecular cyclization to form cyclic ureas at significantly lower temperatures (80°C–100°C). This guide analyzes the competing thermodynamic and kinetic pathways governing this instability and provides validated protocols to prevent catastrophic yield loss.

The Chemistry of Thermal Lability

To master Boc stability, one must distinguish between the two distinct mechanisms of thermal decomposition: Thermolytic Cleavage (desirable/neutral) and Nucleophilic Attack (destructive).

Pathway A: Thermolytic Cleavage (The "Standard" Route)

In the absence of internal nucleophiles, the Boc group degrades via a concerted retro-ene mechanism or an E1-like fragmentation.

  • Threshold: Typically

    
     (neat) or 
    
    
    
    in high-boiling solvents (e.g., DMSO, TFE).
  • Products: Isobutylene (gas),

    
     (gas), and the free amine.
    
  • Relevance: This is the mechanism relied upon for "green" thermal deprotection strategies.[2]

Pathway B: Intramolecular Cyclization (The "Diamine Trap")

In mono-Boc diamines, the free primary or secondary amine acts as an intramolecular nucleophile.

  • Threshold: Can occur as low as 60–80°C , particularly in polar aprotic solvents.

  • Mechanism: The free amine attacks the carbamate carbonyl.[3] The tert-butoxide anion is expelled (a poor leaving group, but the reaction is driven by the stability of the resulting urea).

  • Constraint: This is kinetically favored when the linker length allows for the formation of 5- or 6-membered rings (ethylenediamine or propylenediamine backbones).

  • Result: Formation of a cyclic urea (imidazolidinone or pyrimidinone), which is chemically inert and difficult to separate from the desired product.

Visualization of Competing Pathways

The following diagram illustrates the divergence between standard deprotection and the urea formation trap.

BocPathways Start Mono-Boc Diamine (NH2-Linker-NH-Boc) Heat Thermal Energy (Δ) Start->Heat PathA_Step Retro-Ene Fragmentation (>150°C) Heat->PathA_Step High T, Neutral pH PathB_Step Intramolecular Nucleophilic Attack (60-100°C) Heat->PathB_Step Moderate T, 5/6-mem ring PathA_Prod Free Diamine + Isobutylene + CO2 (Clean Deprotection) PathA_Step->PathA_Prod PathB_Prod Cyclic Urea (Irreversible Impurity) PathB_Step->PathB_Prod

Caption: Divergent thermal pathways. Path B (Red) is the predominant failure mode for diamines at moderate temperatures.

Critical Parameters Affecting Stability

The following table summarizes the stability thresholds based on structural and environmental factors.

ParameterConditionStability ImpactRisk Level
Linker Length 2-3 Carbons (Ethyl/Propyl)High Risk. Favors 5/6-membered cyclic urea formation.Critical
Linker Length >4 CarbonsLow Risk. Entropic penalty disfavors cyclization.Low
Temperature < 50°CGenerally stable for all diamines.Safe
Temperature 60°C - 100°CUrea formation initiates in 1,2- and 1,3-diamines.Caution
Temperature > 150°CRapid thermolytic cleavage (loss of Boc).Deprotection
Solvent DMSO, DMF, DMAcPolar aprotic solvents stabilize the transition state for cyclization.High Risk
Solvent Toluene, DCM, THFLower polarity reduces rate of urea formation.Moderate

Experimental Protocols

Protocol A: Thermal Stability Assessment (Self-Validating)

Before scaling up a reaction involving a mono-Boc diamine at elevated temperatures, perform this NMR-based stability test.

Materials:

  • Mono-Boc diamine substrate (10 mg)

  • Deuterated Solvent (

    
     or 
    
    
    
    )
  • NMR Tube

Workflow:

  • Dissolve substrate in deuterated solvent.

  • Acquire a baseline

    
     NMR at 25°C. Note the integration of the tert-butyl singlet (~1.4 ppm) relative to the linker protons.
    
  • Heat the NMR tube to the intended reaction temperature (e.g., 80°C) for 1 hour using a variable-temperature NMR probe or an oil bath.

  • Acquire a second spectrum.

  • Validation Criteria:

    • Loss of Boc Signal: Indicates thermolysis.[4][5][6][7][8]

    • Shift in Carbonyl Signal (

      
      ):  Urea carbonyls typically appear at 160–165 ppm, distinct from Boc carbamates (155–158 ppm).
      
    • Appearance of broad NH singlets: Cyclic ureas often show distinct NH protons compared to the carbamate NH.

Protocol B: Synthesis of Mono-Boc Diamines (Avoiding Urea)

When synthesizing mono-Boc diamines from excess diamine and


, heat is often generated by the exotherm.
  • Stoichiometry: Use a large excess of diamine (5–10 equiv) to favor intermolecular reaction over intramolecular bis-protection.

  • Temperature Control: Dissolve diamine in DCM or Methanol and cool to 0°C before adding

    
     dropwise.
    
  • Workup: Do not heat the crude mixture to remove excess diamine if the boiling point is high. Instead, use an aqueous extraction (wash organic layer with water/brine) to remove the water-soluble free diamine.

  • Drying: Vacuum dry at <40°C . Rotavaps set to 60°C+ can induce cyclization in the concentration phase.

Protocol C: Controlled Thermal Deprotection (Green Chemistry)

If the goal is to remove the Boc group without acid (e.g., acid-sensitive substrates), use this flow-chemistry approach to bypass the urea trap by minimizing residence time.

Setup:

  • Continuous flow reactor (e.g., Vapourtec or similar coil system).

  • Solvent: Trifluoroethanol (TFE) or Water (superheated).

Parameters:

  • Temperature: 150°C – 170°C.

  • Pressure: 10–15 bar (to keep solvent liquid).

  • Residence Time: 5–10 minutes.

Mechanism: At these high temperatures, the entropy-driven retro-ene fragmentation (Path A) outcompetes the bimolecular-like transition state of the urea formation, provided the concentration is controlled.

FlowProtocol Input Substrate in TFE (0.1 M) Pump High Pressure Pump (15 bar) Input->Pump Coil Heated Coil Reactor (170°C, 10 min) Pump->Coil Rapid Heating BPR Back Pressure Regulator Coil->BPR Prevent Boiling Output Collection (Isobutylene/CO2 off-gas) BPR->Output

Caption: Flow chemistry setup for selective thermal Boc deprotection.

Strategic Recommendations for Drug Development

  • Linker Design: If your drug candidate requires a 1,2- or 1,3-diamine motif, avoid carrying the mono-Boc intermediate through high-temperature steps (Suzuki coupling, amide coupling at reflux).

  • Protective Group Swapping: If high temperatures are unavoidable, switch Boc for Cbz (Benzyloxycarbonyl) . Cbz is thermally stable up to ~200°C and does not undergo the same facile elimination/cyclization pathways as readily as Boc.

  • Purification Strategy: If urea formation is suspected, do not rely on standard flash chromatography, as the polarity of the cyclic urea often mimics the desired diamine. Use Reverse Phase HPLC or LC-MS to identify and separate the impurity (Mass difference: Product = M, Urea = M - 56 - 18 + 12... actually Urea is M - tBuOH. The mass of the cyclic urea is [M(Boc-diamine) - 74 Da]).

References

  • Greene, T. W., & Wuts, P. G. M. (1999).[9] Protective Groups in Organic Synthesis. Wiley-Interscience.[9] (The foundational text on protecting group stability).

  • Li, B., et al. (2019).[4][6] Deprotection of N-Boc Groups under Continuous-Flow High-Temperature Conditions. The Journal of Organic Chemistry, 84(8), 4846–4855. (Detailed kinetics of thermal deprotection). [Link]

  • Kelly, A. R., et al. (2009). Catalyst-free water-mediated N-Boc deprotection.[2][10] Tetrahedron Letters, 50(13), 1438-1440. (Discusses aqueous thermal instability). [Link]

  • Hatchell, D. P., et al. (2014). Thermal Degradation Pathways of Aqueous Diamine CO2 Capture Solvents. Energy Procedia, 63, 1866-1876. (Definitive evidence of urea formation in diamines). [Link]

  • Spyropoulos, C., & Kokotos, C. G. (2014).[11] One-Pot Synthesis of Ureas from Boc-Protected Amines. The Journal of Organic Chemistry, 79(10), 4477–4483. (Mechanistic insight into isocyanate intermediates from Boc). [Link]

Sources

Exploratory

Technical Guide: (S)-1-Boc-amino-butyl-3-amine (CAS 1187927-48-5)

The following technical guide details the properties, synthesis, and applications of CAS number 1187927-48-5 , chemically identified as (S)-1-Boc-amino-butyl-3-amine (also known as tert-butyl ((3S)-3-aminobutyl)carbamate...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the properties, synthesis, and applications of CAS number 1187927-48-5 , chemically identified as (S)-1-Boc-amino-butyl-3-amine (also known as tert-butyl ((3S)-3-aminobutyl)carbamate).

A Critical Chiral Building Block for Precision Medicinal Chemistry

Part 1: Chemical Identity & Core Significance[1]

CAS 1187927-48-5 represents a specialized chiral intermediate, (S)-1-Boc-amino-butyl-3-amine . In the landscape of modern drug discovery, this molecule serves as a "privileged scaffold"—a structural motif capable of providing precise stereochemical orientation in complex small molecules.

Unlike simple aliphatic amines, this compound features two distinct nitrogen centers:

  • N1 (Protected): A primary amine protected by a tert-butoxycarbonyl (Boc) group, rendering it inert to many nucleophilic attacks.

  • N3 (Reactive/Chiral): A primary amine at the chiral C3 position (S-configuration), serving as the active site for initial coupling reactions.

This orthogonal protection strategy allows medicinal chemists to sequentially build complex architectures, such as peptidomimetics, kinase inhibitors, and macrocycles, without risk of polymerization or non-specific binding.

Physicochemical Properties
PropertyValue
Chemical Name tert-butyl ((3S)-3-aminobutyl)carbamate
CAS Number 1187927-48-5
Molecular Formula C

H

N

O

Molecular Weight 188.27 g/mol
Chirality (S)-Enantiomer
Physical State Viscous liquid or low-melting solid
Boiling Point ~310°C (Predicted)
pKa (Conjugate Acid) ~10.5 (Amine), ~-2 (Boc-Amide)
Solubility Soluble in DMSO, Methanol, DCM; Sparingly soluble in water
Storage 2–8°C, Hygroscopic, Store under inert gas (Argon/Nitrogen)
Part 2: Mechanism of Action in Synthesis

The utility of CAS 1187927-48-5 lies in its ability to introduce a fixed chiral spacer into a drug molecule. The (S)-methyl group at the C3 position creates steric bulk that can lock a molecule into a bioactive conformation, often enhancing potency against protein targets like kinases or G-protein coupled receptors (GPCRs).

Synthetic Workflow & Orthogonal Deprotection

The molecule functions through a "Coupling-Deprotection-Cyclization" logic:

  • Selective Coupling: The free amine at C3 reacts with an electrophile (e.g., an acid chloride or activated ester).

  • Deprotection: The Boc group at N1 is removed using acid (TFA or HCl), exposing the second amine.

  • Final Functionalization: The newly exposed amine is reacted to close a ring or attach a second pharmacophore.

SynthesisWorkflow Start (S)-1-Boc-amino-butyl-3-amine (Free Amine at C3) Step1 Coupling Reaction (Amide Bond Formation) Start->Step1 + R-COOH / HATU Intermediate Intermediate A (Boc-Protected) Step1->Intermediate Step2 Acidic Deprotection (TFA/DCM) Intermediate->Step2 - Boc Group Product Final Scaffold (Diamide/Macrocycle) Step2->Product + R'-X (Cyclization)

Figure 1: Orthogonal synthetic workflow utilizing CAS 1187927-48-5. The sequence ensures precise regiochemical control.

Part 3: Experimental Protocols
Protocol A: Amide Coupling (General Procedure)

Use this protocol to attach a pharmacophore to the free amine (C3) while keeping the Boc group intact.

Reagents:

  • CAS 1187927-48-5 (1.0 eq)

  • Carboxylic Acid Partner (1.1 eq)

  • HATU (1.2 eq) or EDC/HOBt

  • DIPEA (3.0 eq)

  • Solvent: DMF or DCM (Anhydrous)

Methodology:

  • Activation: Dissolve the carboxylic acid partner in anhydrous DMF under nitrogen atmosphere. Add DIPEA and stir for 5 minutes. Add HATU and stir for an additional 15 minutes to generate the activated ester.

  • Addition: Add CAS 1187927-48-5 (dissolved in minimal DMF) dropwise to the reaction mixture at 0°C.

  • Reaction: Allow the mixture to warm to room temperature and stir for 4–16 hours. Monitor via LC-MS (Target mass = MW of Acid + 188.27 - 18).

  • Workup: Dilute with Ethyl Acetate. Wash sequentially with saturated NaHCO

    
    , water, and brine. Dry over Na
    
    
    
    SO
    
    
    and concentrate.
  • Purification: Flash column chromatography (Hexane/EtOAc gradient).

Protocol B: Boc-Deprotection

Use this protocol to expose the N1 amine for secondary reactions.

Reagents:

  • Boc-Protected Intermediate (from Protocol A)

  • Trifluoroacetic Acid (TFA)

  • Dichloromethane (DCM)

Methodology:

  • Dissolve the intermediate in DCM (0.1 M concentration).

  • Add TFA dropwise at 0°C (Ratio DCM:TFA = 4:1 or 2:1 depending on substrate sensitivity).

  • Stir at room temperature for 1–2 hours. Monitor via TLC (disappearance of starting material).

  • Neutralization (Critical): Concentrate the mixture to remove excess TFA. Co-evaporate with toluene (3x) to remove trace acid. If the free base is required, redissolve in DCM and wash with saturated NaHCO

    
    .
    
Part 4: Applications in Drug Development

This intermediate is particularly valuable in the synthesis of:

  • JAK/STAT Inhibitors: The diamine linker mimics the spacing found in several Janus Kinase inhibitors, allowing the molecule to span the ATP-binding pocket and the solvent-exposed region.

  • PROTAC Linkers: The defined length (4 carbons) and chirality make it an ideal linker for Proteolysis Targeting Chimeras, where the orientation of the E3 ligase relative to the target protein is critical for ubiquitination.

  • Peptidomimetics: It serves as a replacement for dipeptide sequences (e.g., Ala-Gly mimics), improving metabolic stability against proteases.

Part 5: Safety & Handling
  • Hazard Classification: Irritant (Skin/Eye), potentially Corrosive.

  • GHS Signal Word: WARNING or DANGER (depending on concentration).

  • H-Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).

  • Handling: Always handle inside a fume hood. Wear nitrile gloves and safety goggles.

  • Storage: The amine is sensitive to CO

    
     (carbamate formation) and oxidation. Store in a tightly sealed container under argon at 2–8°C.
    
References
  • Sigma-Aldrich (MilliporeSigma). (S)-1-Boc-amino-butyl-3-amine Product Specification & MSDS. Retrieved from

  • PubChem. Compound Summary for CAS 1187927-48-5. National Library of Medicine. Retrieved from

  • European Chemicals Agency (ECHA). Registration Dossier for Diamine Intermediates. Retrieved from [1]

  • Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reaction and Synthesis. Springer. (Reference for Boc-deprotection and amide coupling protocols).

Sources

Foundational

Regioselective Chemodifferentiation: Synthesis and Reactivity of (S)-1-Boc-amino-butyl-3-amine

This guide details the structural differentiation, synthesis, and reactivity profile of (S)-1-Boc-amino-butyl-3-amine .[1][2][3] It addresses the specific chemoselectivity required to distinguish between the terminal and...

Author: BenchChem Technical Support Team. Date: March 2026

This guide details the structural differentiation, synthesis, and reactivity profile of (S)-1-Boc-amino-butyl-3-amine .[1][2][3] It addresses the specific chemoselectivity required to distinguish between the terminal and internal nitrogen centers.[3]

[1][2][3]

Executive Summary

(S)-1-Boc-amino-butyl-3-amine (also known as tert-butyl (3S)-3-aminobutylcarbamate) is a bifunctional building block used in peptidomimetics and linker chemistry.[1][2][3][4] Its utility stems from the orthogonal reactivity of its two nitrogen centers:[4]

  • N1 (Position 1): A protected carbamate (

    
    ), inert to nucleophilic attack and basic conditions.[1][2][3]
    
  • N3 (Position 3): A free primary amine (

    
    ), sterically hindered by the chiral methyl group but chemically active.[1][2][3]
    

Clarification on Nomenclature: While the prompt queries the "primary vs. secondary amine," structurally, both nitrogen precursors in the starting material ((S)-1,3-diaminobutane) are primary amines (


).[2]
  • N1 is a terminal primary amine (attached to a primary carbon).[1][3][4]

  • N3 is an internal primary amine (attached to a secondary carbon).[1][3][4]

  • In the final product, N1 becomes a carbamate (often mistaken for a secondary amine due to alkyl/acyl substitution), while N3 remains a free amine.[2][5]

Molecular Anatomy & Mechanistic Logic[1][2][3][4]

The synthesis of this molecule relies on kinetic resolution based on steric hindrance.[1][3]

Steric & Electronic Environment[1][2][3][4][5]
  • N1 (Terminal): This amine is unhindered.[1][2][3][4] The methylene group (

    
    ) allows free rotation and easy approach of electrophiles like Di-tert-butyl dicarbonate (
    
    
    
    ).[1][3][4]
  • N3 (Internal): This amine is attached to a chiral center.[1][3][4] The adjacent methyl group creates a steric clash (1,3-allylic strain equivalent in transition states), retarding the rate of nucleophilic attack.[2]

The Reactivity Hierarchy

When (S)-1,3-diaminobutane is exposed to a limiting amount of


, the reaction follows this hierarchy:
  • Fastest: N1 attacks

    
     (Formation of desired N1-Boc).
    
  • Slower: N3 attacks

    
     (Formation of undesired N3-Boc).
    
  • Slowest: N1-Boc product attacks a second

    
     at N3 (Formation of Di-Boc).[1][3]
    
Visualization: Regioselectivity Pathway

The following diagram illustrates the kinetic competition between the two nitrogen centers.[3]

Regioselectivity Start (S)-1,3-Diaminobutane (Two Primary Amines) Product TARGET: (S)-1-Boc-amino-butyl-3-amine (N1-Protected, N3-Free) Start->Product  Fast (Kinetic Control)   Byproduct1 Byproduct A: N3-Boc (Sterically Disfavored) Start->Byproduct1  Slow (Steric Clash)   Boc2O + Boc2O (0.9 eq, 0°C) Byproduct2 Byproduct B: Di-Boc (Over-reaction) Product->Byproduct2  Excess Reagent  

Caption: Kinetic pathway showing the preferential protection of the unhindered N1 amine over the sterically hindered N3 amine.[2]

Experimental Protocol: Selective Synthesis

To achieve high regioselectivity, one must suppress the reaction at N3.[5] This is achieved via low temperature and stoichiometric control .[1][3][4]

Protocol: Synthesis of (S)-1-Boc-amino-butyl-3-amine

Objective: Selectively protect N1 while leaving N3 free.[1][3][4]

Materials:

  • (S)-1,3-Diaminobutane (1.0 eq)[1][2][3][4]

  • Di-tert-butyl dicarbonate (

    
    ) (0.9 eq) — Crucial: Use a slight deficit to prevent di-protection.[1][2][3][4]
    
  • Dichloromethane (DCM) or Methanol (MeOH)[1][2][3][6]

  • Triethylamine (TEA) (Optional, usually not needed as the diamine acts as its own base initially).[1][2][3]

Step-by-Step Workflow:

  • Preparation: Dissolve (S)-1,3-diaminobutane (10 mmol) in anhydrous DCM (50 mL). Cool the solution to 0°C (ice bath).

  • Controlled Addition: Dissolve

    
     (9 mmol, 0.9 eq) in DCM (10 mL). Add this solution dropwise  over 60 minutes.
    
    • Why? Slow addition keeps the concentration of electrophile low, ensuring the most reactive amine (N1) consumes it before N3 has a chance to react.[2]

  • Reaction: Stir at 0°C for 2 hours, then allow to warm to room temperature (RT) for 1 hour.

  • Work-up (Purification by pH Switching):

    • The reaction mixture contains Product (Mono-Boc), unreacted Diamine, and trace Di-Boc.[2][5]

    • Step A: Dilute with water.[1][3][4][7] The unreacted diamine is highly water-soluble.[1][3][4]

    • Step B: Extract with DCM.[1][3][4] The Di-Boc (non-polar) and Mono-Boc will migrate to the organic phase.[1][3]

    • Refined Purification: If high purity is needed, acidify the aqueous layer to pH 3 (protonating the product's free amine), wash with ether (removes Di-Boc), then basify to pH 10 and extract with DCM to recover the pure Mono-Boc amine.[2][5]

  • Validation:

    • 1H NMR: Look for the Boc singlet (~1.4 ppm, 9H).[2]

    • Diagnostic Signals: The

      
       next to 
      
      
      
      (N1) will shift downfield compared to the
      
      
      next to
      
      
      (N3).[1]

Reactivity Profile: Utilizing the Product

Once synthesized, the molecule presents two distinct faces.[2][5] The "Primary vs. Secondary" question is best answered by analyzing the Nucleophilicity vs. Electrophilicity of the two centers.

FeatureN3 (Position 3) N1 (Position 1)
Chemical State Free Primary Amine (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

)
Carbamate (

)
Nucleophilicity High. Ready to attack electrophiles.[1][2][3][4]Negligible. Electron pair is delocalized into the carbonyl.[1][3]
Basicity Basic (

)
Non-basic.[1][3][4]
Acid Sensitivity Stable (forms ammonium salt).[1][3][4]Unstable. Cleaves in TFA/HCl to release

.
Base Sensitivity Stable.[1][3][4]Stable (resistant to hydrolysis).[1][2][3][4]
Orthogonal Coupling (The "Payoff")

You can react the N3 amine with an acyl chloride, isocyanate, or activated ester without affecting the N1-Boc group.[2]

Example: Amide Coupling at N3



Deprotection

To reveal the N1 amine (regenerating a diamine system), treat with Trifluoroacetic acid (TFA) in DCM (1:[2][5]1) or 4M HCl in Dioxane .

  • Mechanism:[1][3][4][8][9] Protonation of the Boc carbonyl oxygen

    
     loss of tert-butyl cation 
    
    
    
    decarboxylation.[1][3][4]
Visualization: Orthogonal Workflow

This diagram maps the standard utilization of this building block.

Orthogonality Start (S)-1-Boc-amino-butyl-3-amine (N1=Boc, N3=NH2) Step1 Reaction 1: Acylation at N3 (Add R-COCl + Base) Start->Step1  N3 acts as Nucleophile   Intermediate Intermediate: N1-Boc Protected N3-Amide Linked Step1->Intermediate Step2 Reaction 2: Deprotection (Add TFA/DCM) Intermediate->Step2  Cleave Boc   Final Final Product: N1-Free Amine N3-Amide Linked Step2->Final  Reveal N1  

Caption: Orthogonal strategy allowing specific modification of N3 followed by activation of N1.

References

  • Selective Protection of Diamines: Pittelkow, M., et al. "Selective synthesis of carbamate protected polyamines using alkyl phenyl carbonates."[2][5] Synthesis, 2002(15), 2195-2202.[1][2][5][10] Link[1][2][3]

  • Boc Chemistry Fundamentals: Lundt, B. F., et al. "Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid."[1][2][3][4] International Journal of Peptide and Protein Research, 1978, 12(5), 258-268.[2][5] Link

  • Kinetic Resolution of Amines: Krapcho, A. P., & Kuell, C. S.[2][5] "Mono-protected diamines.[1][3][6][7][8][11][12] N-tert-Butoxycarbonyl-α,ω-alkanediamines from α,ω-alkanediamines."[1][2][3][4] Synthetic Communications, 1990, 20(16), 2559-2564.[2][5] Link[1][2][3]

  • 1,3-Diaminobutane Properties: PubChem Compound Summary for CID 61136, 1,3-Butanediamine. Link[1][2][3]

Sources

Exploratory

Chiral 1,3-Diaminobutane Derivatives: A Technical Guide to Catalytic and Medicinal Applications

Topic: Potential Applications of Chiral 1,3-Diaminobutane Derivatives Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1] [1] Abstract Chiral 1,3-diamines repre...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Potential Applications of Chiral 1,3-Diaminobutane Derivatives Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

[1]

Abstract

Chiral 1,3-diamines represent a distinct class of stereogenic scaffolds, differentiated from their ubiquitous 1,2-diamine counterparts (e.g., DACH, DPEN) by a larger bite angle and unique chelation modes. This guide analyzes the technical utility of (R)- and (S)-1,3-diaminobutane derivatives, focusing on their role as privileged ligands in asymmetric hydrogenation and as pharmacophores in next-generation platinum(II) antitumor agents. We provide validated synthetic protocols, mechanistic insights into stereocontrol, and quantitative performance metrics to support experimental decision-making.

The Scaffold: Structural Mechanics & Stereocontrol

The 1,3-diaminobutane backbone introduces a specific steric environment due to the methyl substituent at the C3 position. Unlike


-symmetric 1,2-diamines, the 1,3-butane scaffold is often 

-symmetric (unless derivatized symmetrically), which breaks the symmetry of the coordination sphere in metal complexes.
Why 1,3-Diamines?
  • Bite Angle Expansion: Upon coordination to metals (e.g., Ru, Pt, Pd), 1,3-diamines form six-membered chelate rings. This results in a wider bite angle (~90-96°) compared to the five-membered rings of 1,2-diamines (~85°), altering the electronic properties of the metal center and the spatial arrangement of the chiral pocket.

  • Conformational Flexibility: The six-membered ring adopts a chair or twist-boat conformation.[2] The equatorial preference of the C3-methyl group locks the conformation, rigidly directing the axial/equatorial orientation of the N-substituents, which is critical for enantioselection.

Core Application: Asymmetric Catalysis

The primary industrial application of chiral 1,3-diaminobutane is as a chiral ligand in transition metal catalysis, particularly in Noyori-type asymmetric transfer hydrogenation (ATH) .

Ruthenium-Catalyzed Hydrogenation

In the hydrogenation of prochiral ketones and


-keto esters, Ru(II) complexes bearing diphosphine (e.g., BINAP) and diamine ligands exhibit a "cooperative effect." The 1,3-diaminobutane ligand serves as the H-bond donor in the outer sphere mechanism.
Mechanistic Insight: The Six-Membered Transition State

The catalytic efficiency relies on the metal-ligand bifunctional mechanism .[2] The amine proton (


) of the 1,3-diamine interacts with the substrate's carbonyl oxygen, while the ruthenium hydride (

) attacks the carbonyl carbon.

NoyoriCycle Figure 1: Metal-Ligand Bifunctional Mechanism utilizing 1,3-Diamine Ligands PreCat Ru-H Complex (Active Species) Substrate Ketone Substrate (C=O Coordination) PreCat->Substrate Substrate Approach TS 6-Membered TS (H-Bonding Network) Substrate->TS Hydride Transfer ProductRel Alcohol Release (16e- Ru Species) TS->ProductRel Product Dissociation H2_Add H2 Oxidative Addition ProductRel->H2_Add Regeneration H2_Add->PreCat -H+

Comparative Performance Data

The following table contrasts the performance of 1,3-diaminobutane against standard 1,2-diamines in the asymmetric hydrogenation of acetophenone derivatives. Note that while 1,2-diamines are standard, 1,3-diamines offer superior enantioselectivities for specific sterically demanding substrates due to the wider chiral pocket.

Ligand ScaffoldMetal PrecursorSubstrateYield (%)ee (%)Configuration
(R)-1,3-Diaminobutane RuCl2(PPh3)3Acetophenone>9592(R)
(R,R)-1,2-DPENRuCl2(PPh3)3Acetophenone9895(R)
(R)-1,3-Diaminobutane RuCl2(BINAP)

-Keto Ester
9698 (R)
(R,R)-DACHRuCl2(BINAP)

-Keto Ester
9596(R)

(Data synthesized from comparative ligand studies [1, 3])

Experimental Protocol: Synthesis of a Chiral Salen-Type Ligand

One of the most robust applications is the condensation of 1,3-diaminobutane with salicylaldehydes to form Salen-type ligands (Jacobsen-type analogs), used in asymmetric epoxidations and conjugate additions.

Protocol: (R,R)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,3-butanediamine

Objective: Synthesis of a tetradentate chiral ligand for Mn(III) or Co(II) catalysis.

Materials:

  • (R)-1,3-Butanediamine (1.0 eq, 10 mmol)

  • 3,5-Di-tert-butylsalicylaldehyde (2.0 eq, 20 mmol)

  • Ethanol (Absolute, 50 mL)

  • Dichloromethane (DCM) for workup

Step-by-Step Methodology:

  • Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 3,5-di-tert-butylsalicylaldehyde (4.68 g, 20 mmol) in absolute ethanol (30 mL). Ensure complete dissolution; mild heating (40°C) may be required.[2]

  • Addition: Add (R)-1,3-butanediamine (0.88 g, 10 mmol) dropwise to the aldehyde solution over 5 minutes. The solution will typically turn bright yellow, indicating imine formation.

  • Reflux: Equip the flask with a reflux condenser. Heat the mixture to reflux (approx. 78°C) for 4–6 hours. Monitor reaction progress via TLC (Silica, 10% EtOAc/Hexanes) until the starting diamine is consumed.

  • Crystallization: Allow the reaction mixture to cool slowly to room temperature, then chill in an ice bath (0°C) for 1 hour. The ligand should precipitate as a yellow crystalline solid.[2]

  • Filtration: Filter the precipitate under vacuum. Wash the filter cake with cold ethanol (2 x 10 mL) to remove unreacted aldehyde.[2]

  • Drying: Dry the yellow solid under high vacuum (0.1 mmHg) for 12 hours.

    • Expected Yield: 85–92%[2]

    • Characterization: Confirm structure via

      
      H NMR (Look for imine protons at 
      
      
      
      8.3–8.5 ppm).[2]

Medicinal Chemistry: Platinum(II) Antitumor Complexes

Beyond catalysis, 1,3-diaminobutane derivatives are critical in the design of "Third-Generation" Platinum drugs. Cisplatin (1st gen) suffers from nephrotoxicity and resistance.[2] Replacing the ammine ligands with a chiral 1,3-diamine alters the DNA binding kinetics.

Mechanism of Action & Reduced Toxicity

Complexes utilizing the 1,3-diaminobutane scaffold (e.g., analogs of Lobaplatin or Heptaplatin) form 1,3-intrastrand crosslinks with DNA guanine bases.

  • Leaving Groups: Typically dicarboxylates (cyclobutane-1,1-dicarboxylate) or glycolates.[2]

  • Carrier Ligand: The 1,3-diamine carrier ligand is more bulky than the ethylenediamine in cisplatin. This bulk hinders the approach of glutathione, reducing metabolic deactivation and nephrotoxicity.

PtSAR Figure 2: SAR Logic of 1,3-Diamine Platinum Complexes Scaffold 1,3-Diaminobutane Scaffold Chelation 6-Membered Chelate Ring Scaffold->Chelation Coordination DNA_Bind DNA Adduct Formation (1,3-Intrastrand) Chelation->DNA_Bind Aquation & Binding Toxicity Reduced Nephrotoxicity (Steric Shielding) Chelation->Toxicity Hindered Metabolism Outcome Cytotoxicity (Resistant Cell Lines) DNA_Bind->Outcome

Synthesis of Platinum Complexes

Researchers synthesizing these candidates typically follow a two-step protocol:

  • Precursor Formation: Reaction of

    
     with the chiral diamine to form 
    
    
    
    (using KI to facilitate substitution).[2]
  • Anion Exchange: Reaction with

    
     or silver carboxylates to install the leaving group (e.g., lactate, oxalate).
    

Future Outlook

The utility of 1,3-diaminobutane is expanding into Organocatalysis and Materials Science .

  • Organocatalysis: Chiral thioureas derived from 1,3-diamines are being explored for enantioselective Michael additions, where the longer carbon chain allows for unique bifunctional activation modes not accessible to 1,2-diamine thioureas.

  • Polyamides: In polymer chemistry, enantiopure 1,3-diaminobutane is used to synthesize chiral nylons with defined helical secondary structures, applicable in chiral separation membranes.

References

  • Kodama, K., Sugawara, K., & Hirose, T. (2011). Synthesis of chiral 1,3-diamines derived from cis-2-benzamidocyclohexanecarboxylic acid and their application in the Cu-catalyzed enantioselective Henry reaction. Chemistry (Weinheim an der Bergstrasse, Germany). Retrieved from [Link]

  • Liu, W., et al. (2008). Synthesis and anticancer activity of [2-hydroxy-1,3-diaminopropane-kappa 2N,N'] platinum(II) complexes. Bioorganic & Medicinal Chemistry Letters. Retrieved from [Link]

Sources

Foundational

Technical Guide: Synthesis and Characterization of (S)-1-Boc-amino-butyl-3-amine Hydrochloride

This guide provides an in-depth technical analysis of the synthesis, purification, and characterization of (S)-1-Boc-amino-butyl-3-amine hydrochloride (CAS: 1187927-48-5). It is designed for medicinal chemists and proces...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical analysis of the synthesis, purification, and characterization of (S)-1-Boc-amino-butyl-3-amine hydrochloride (CAS: 1187927-48-5). It is designed for medicinal chemists and process development scientists requiring a robust, scalable protocol for this chiral building block.

Executive Summary

(S)-1-Boc-amino-butyl-3-amine hydrochloride is a bifunctional chiral linker featuring a sterically differentiated primary amine and a Boc-protected primary amine. It is a critical intermediate in the synthesis of peptidomimetics, kinase inhibitors, and antibody-drug conjugates (ADCs) where precise stereochemical control at the C3 position is required.

The core challenge in its synthesis is the regioselective protection of the terminal amine (C1) over the sterically hindered chiral amine (C3) within the (S)-1,3-diaminobutane backbone. This guide details a thermodynamic and kinetically controlled protocol to achieve >90% regioselectivity, followed by a specific acid-base extraction workflow to isolate the target in high purity (>98%) without chromatographic separation.

Chemical Profile & Properties[1][2][3][4][5][6][7][8]

PropertyData
IUPAC Name tert-butyl ((S)-3-aminobutyl)carbamate hydrochloride
Common Name (S)-N1-Boc-1,3-diaminobutane HCl
CAS Number 1187927-48-5
Molecular Formula

Molecular Weight 188.27 g/mol (Free Base) / 224.73 g/mol (HCl Salt)
Chirality (S)-enantiomer
Physical State White to off-white hygroscopic solid
Solubility Soluble in water, methanol, DMSO; Insoluble in ether, hexanes

Retrosynthetic Analysis & Strategy

The synthesis relies on exploiting the nucleophilic differential between the two primary amine groups on the (S)-1,3-diaminobutane backbone.

  • Site A (C1-Amine): Primary amine on a primary carbon (

    
    ). Unhindered, kinetically faster.
    
  • Site B (C3-Amine): Primary amine on a secondary chiral carbon (

    
    ). Sterically hindered by the adjacent methyl group.
    

Strategic Route: Direct Regioselective Acylation. By controlling temperature and stoichiometry, di-tert-butyl dicarbonate (


) preferentially reacts with the C1-amine. The resulting mixture (Mono-Boc, Bis-Boc, and unreacted diamine) is resolved using a pH-controlled extraction logic, avoiding expensive silica gel chromatography.
Reaction Scheme

Detailed Experimental Protocol

Phase 1: Regioselective Protection

Reagents:

  • (S)-1,3-Diaminobutane (1.0 eq) [Starting Material]

  • Di-tert-butyl dicarbonate (

    
    ) (0.9 eq)
    
  • Dichloromethane (DCM) (Solvent, 10 mL/g)

  • Triethylamine (TEA) (Optional, 1.0 eq, if starting with diamine salt)

Procedure:

  • Setup: Charge a dry 3-neck round-bottom flask with (S)-1,3-diaminobutane and anhydrous DCM. Cool the solution to 0°C using an ice/salt bath. Vigorous stirring is essential to prevent localized high concentrations of electrophile.

  • Addition: Dissolve

    
     (0.9 eq) in DCM (volume equal to reaction solvent). Add this solution dropwise  over 2 hours via an addition funnel.
    
    • Critical Control Point: The slow addition rate and substoichiometric

      
       ensure the diamine remains in excess during the reaction, minimizing Bis-Boc formation.
      
  • Reaction: Allow the mixture to warm to room temperature (20-25°C) and stir for 12 hours.

  • Monitoring: Monitor by TLC (System: DCM/MeOH/NH4OH 90:10:1). Visualize with Ninhydrin.

    • 
       values: Bis-Boc > Mono-Boc (Target) > Diamine.
      
Phase 2: Purification (The pH-Switch Method)

This workflow separates the target from impurities based on basicity differences.

  • Bis-Boc Removal:

    • Wash the organic reaction mixture with water (

      
      ). The unreacted diamine partitions into the aqueous phase. The organic phase contains Mono-Boc and Bis-Boc.
      
    • Extract the organic phase with 0.5 M aqueous citric acid (pH ~3-4).

    • Mechanism:[1] The Mono-Boc amine is protonated and moves to the aqueous layer. The Bis-Boc (non-basic carbamate) remains in the DCM layer.

    • Discard the DCM layer.

  • Recovery of Mono-Boc:

    • Basify the aqueous citric acid layer to pH >12 using 4N NaOH (cool with ice bath during addition).

    • Extract the turbid aqueous mixture with DCM (

      
      ).
      
    • Combine organic extracts, dry over

      
      , and concentrate
      
    • vacuo to yield the (S)-1-Boc-amino-butyl-3-amine free base as a colorless oil.

Phase 3: Hydrochloride Salt Formation
  • Dissolve the free base oil in a minimum amount of anhydrous diethyl ether or 1,4-dioxane.

  • Cool to 0°C.

  • Add 4N HCl in dioxane (1.1 eq) dropwise. A white precipitate will form immediately.

  • Stir for 30 minutes at 0°C.

  • Filter the solid under nitrogen (hygroscopic). Wash with cold ether.

  • Dry under high vacuum at 30°C for 6 hours.

Process Visualization

Workflow Diagram

The following diagram illustrates the critical decision points and phase separations required to isolate the target molecule.

SynthesisWorkflow Start Start: (S)-1,3-Diaminobutane (DCM, 0°C) Reaction Add Boc2O (0.9 eq) Dropwise (2 hrs) Start->Reaction Crude Crude Mixture: Mono-Boc (Target) + Bis-Boc + Diamine Reaction->Crude Wash Water Wash Crude->Wash Aq_Diamine Aqueous Phase: Unreacted Diamine (Discard/Recycle) Wash->Aq_Diamine Org_Mix Organic Phase: Mono-Boc + Bis-Boc Wash->Org_Mix Acid_Ext Extract with 0.5M Citric Acid Org_Mix->Acid_Ext Org_Bis DCM Phase: Bis-Boc Impurity (Discard) Acid_Ext->Org_Bis Aq_Target Aq. Acid Phase: Mono-Boc Salt Acid_Ext->Aq_Target Basify Basify (pH > 12) Extract w/ DCM Aq_Target->Basify FreeBase Isolate Free Base (Concentrate) Basify->FreeBase SaltForm HCl/Dioxane Treatment Filter Precipitate FreeBase->SaltForm Final Final Product: (S)-1-Boc-amino-butyl-3-amine HCl SaltForm->Final

Caption: Step-by-step reaction and purification logic utilizing pH-dependent solubility to isolate the target mono-protected amine.

Characterization Standards

To validate the identity and purity of the synthesized compound, the following analytical data must be obtained.

Nuclear Magnetic Resonance (NMR)

1H NMR (400 MHz, DMSO-d6):

  • 
     8.10 (br s, 3H, 
    
    
    
    ),
  • 
     6.85 (t, 1H, 
    
    
    
    -Boc),
  • 
     3.15 (m, 1H, 
    
    
    
    ),
  • 
     3.05 (m, 2H, 
    
    
    
    ),
  • 
     1.65 (m, 2H, 
    
    
    
    -linker),
  • 
     1.38 (s, 9H, 
    
    
    
    ),
  • 
     1.18 (d, 3H, 
    
    
    
    -terminal).

Interpretation: The key diagnostic signals are the integration of the Boc singlet (9H) vs. the terminal methyl doublet (3H). The shift of the methine proton at ~3.15 ppm confirms the amine salt formation at the C3 position.

Mass Spectrometry (ESI-MS)
  • Method: Positive Ion Mode.

  • Expected Mass:

    
     m/z.
    
  • Observation: A clean peak at 189.3 confirms the mono-Boc species. Presence of 289.4 indicates Bis-Boc contamination.

Chiral HPLC
  • Column: Chiralpak AD-H or OD-H.

  • Mobile Phase: Hexane/IPA/DEA (90:10:0.1).

  • Requirement: Enantiomeric Excess (ee) > 98%.

  • Note: The starting material (S)-1,3-diaminobutane dictates the optical purity. Racemization is unlikely under these mild acylation conditions.

Handling and Stability

  • Hygroscopicity: The hydrochloride salt is hygroscopic. It must be stored in a desiccator or under inert gas (Argon/Nitrogen) at 2-8°C.

  • Stability: Stable for >12 months if kept dry. In solution (water/methanol), the Boc group is stable, but exposure to strong acids (TFA, HCl) will lead to deprotection.

  • Safety: The free amine is corrosive and a skin irritant. Handle with standard PPE.[2]

References

  • PubChem. tert-Butyl (3-aminopropyl)carbamate Compound Summary. National Library of Medicine. Available at: [Link]

  • Organic Chemistry Portal. Protective Groups: Boc-Protected Amines. Available at: [Link]

  • Pittelkow, M., et al. "Selective Mono-protection of Diamines." Synthesis, 2002.

Sources

Protocols & Analytical Methods

Method

Application Note: (S)-1-Boc-amino-butyl-3-amine Hydrochloride in Kinase Inhibitor Design

Abstract This application note details the strategic utility of (S)-1-Boc-amino-butyl-3-amine hydrochloride (CAS: 1187927-48-5) as a high-value chiral building block for next-generation kinase inhibitors. Unlike achiral...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This application note details the strategic utility of (S)-1-Boc-amino-butyl-3-amine hydrochloride (CAS: 1187927-48-5) as a high-value chiral building block for next-generation kinase inhibitors. Unlike achiral linear diamines, this scaffold introduces a defined stereocenter at the C3 position, enabling precise control over ligand trajectory within the ATP-binding pocket. We provide a comprehensive guide on handling, synthetic integration via orthogonal deprotection strategies, and its application in "Solvent-Front Engineering" to enhance selectivity and physicochemical properties of type I/II kinase inhibitors and PROTAC linkers.

Introduction: The Role of Chiral Diamines in Kinase Selectivity

In the optimization of kinase inhibitors, the linker region connecting the hinge-binding motif to the solvent-exposed tail is critical. Linear alkyl linkers often suffer from high entropic penalties upon binding. Introducing a chiral methyl group, as found in (S)-1-Boc-amino-butyl-3-amine , serves three pivotal functions:

  • Conformational Pre-organization: The (S)-methyl group restricts the rotational freedom of the aliphatic chain, potentially lowering the entropic cost of binding [1].

  • Stereoselective Vectoring: The chiral center directs the solvent-exposed tail away from steric clashes (e.g., with the gatekeeper residue) or towards specific hydrophilic pockets, improving selectivity profiles.

  • Orthogonal Functionalization: The molecule features two differentiated amine termini—a free primary amine at C3 (adjacent to the chiral center) and a Boc-protected primary amine at C1. This allows for sequential, regioselective coupling reactions without the need for protecting group manipulation steps early in the synthesis.

Compound Snapshot
PropertySpecification
Chemical Name (S)-1-Boc-amino-butyl-3-amine hydrochloride
Synonyms tert-butyl ((S)-3-aminobutyl)carbamate HCl; (S)-N1-Boc-1,3-diaminobutane HCl
CAS Number 1187927-48-5
Molecular Formula C

H

N

O

[1][2][3][4][5][6][7] · HCl
Molecular Weight 188.27 (free base) / 224.73 (HCl salt)
Chirality (S)-enantiomer
Solubility Soluble in MeOH, DMSO, Water; Sparingly soluble in DCM (salt form)

Strategic Application: Solvent-Front Engineering

The primary application of this building block is in constructing the "tail" region of kinase inhibitors. A common pharmacophore model involves:

  • Hinge Binder: A heterocycle (e.g., pyrimidine, quinazoline) that mimics ATP's adenine.

  • Linker: The (S)-1-Boc-amino-butyl-3-amine scaffold.[1][2][3]

  • Solubilizing Group: Added to the C1 amine after Boc deprotection.

Mechanism of Action Visualization

The following diagram illustrates how the scaffold connects the kinase core to the solvent interface.

KinaseBinding Hinge Kinase Hinge Region (ATP Pocket) Core Heterocyclic Core (e.g., Pyrimidine) Hinge->Core H-Bonds Linker (S)-Chiral Linker (C3 Attachment) Core->Linker SNAr Coupling Methyl (S)-Methyl Group (Stereoselectivity) Linker->Methyl Orientation Tail Solvent Exposed Tail (C1 Attachment) Linker->Tail Amide/Amine Bond Solvent Bulk Solvent (Solubility/PK) Tail->Solvent Interaction

Experimental Protocols

Handling and Storage[5]
  • Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The hydrochloride salt is hygroscopic; allow to equilibrate to room temperature before weighing.

  • Stability: Stable in solid form for >2 years. Avoid prolonged exposure to strong acids (removes Boc) or strong bases (free bases the amine, increasing volatility/oxidation risk) unless intended.

Protocol A: Selective Coupling to Heterocyclic Cores (SNAr)

Objective: Attach the chiral diamine to a halogenated kinase core (e.g., 4-chloropyrimidine) via the free C3 amine.

Reagents:

  • Halogenated Heterocycle (1.0 equiv)

  • (S)-1-Boc-amino-butyl-3-amine HCl (1.1 equiv)

  • DIPEA (N,N-Diisopropylethylamine) (3.0 equiv)

  • Solvent: n-Butanol or DMF

Procedure:

  • Dissolution: In a reaction vial, dissolve the halogenated heterocycle (e.g., 1 mmol) in n-Butanol (5 mL).

  • Addition: Add (S)-1-Boc-amino-butyl-3-amine HCl (1.1 mmol) followed by DIPEA (3.0 mmol). The solution should turn homogenous.

  • Reaction: Heat the mixture to 90–110°C. Monitor via LC-MS.

    • Note: The steric bulk of the (S)-methyl group may slow down the reaction compared to linear amines. Reaction times of 4–12 hours are typical.

  • Work-up: Cool to room temperature. Remove solvent under reduced pressure.

  • Purification: Flash chromatography (DCM/MeOH gradient). The Boc group remains intact under these basic/thermal conditions.

Protocol B: Boc-Deprotection and Tail Functionalization

Objective: Reveal the C1 amine for subsequent attachment of solubilizing groups or PROTAC E3 ligase ligands.

Reagents:

  • 4M HCl in Dioxane or TFA/DCM (1:4 ratio)

  • DCM (Dichloromethane)

Procedure:

  • Deprotection: Dissolve the intermediate from Protocol A in DCM (5 mL/mmol).

  • Acid Addition: Add TFA (1 mL/mmol) or 4M HCl in Dioxane (5 equiv) dropwise at 0°C.

  • Stirring: Warm to room temperature and stir for 1–2 hours. Monitor disappearance of the Boc-protected mass via LC-MS.

  • Isolation: Concentrate in vacuo.

    • Critical Step: If using TFA, perform multiple azeotropic evaporations with toluene or DCM to remove residual acid, which can interfere with subsequent couplings.

  • Functionalization (Example - Amide Coupling):

    • Redissolve the crude amine salt in DMF.

    • Add Carboxylic Acid (Tail moiety), HATU (1.2 equiv), and DIPEA (5 equiv).

    • Stir at RT for 1 hour to yield the final inhibitor.

Synthetic Workflow Diagram

The following flowchart outlines the standard library synthesis workflow using this building block.

SynthesisWorkflow Start Start: Halogenated Kinase Core Step1 Step 1: S_NAr Coupling (Base, Heat, n-BuOH) Start->Step1 Reagent Reagent: (S)-1-Boc-amino-butyl-3-amine HCl Reagent->Step1 Inter1 Intermediate 1: Boc-Protected Adduct Step1->Inter1 Step2 Step 2: Acidic Deprotection (TFA/DCM or HCl/Dioxane) Inter1->Step2 Inter2 Intermediate 2: Free Primary Amine (Salt) Step2->Inter2 Branch Decision Point: Tail Modification Inter2->Branch PathA Path A: Acylation (Amide Bond Formation) Branch->PathA PathB Path B: Reductive Amination (Alkyl Chain Extension) Branch->PathB Final Final Kinase Inhibitor PathA->Final PathB->Final

Quality Control & Troubleshooting

Analytical Verification[2]
  • 1H NMR (DMSO-d6): Look for the characteristic doublet for the methyl group at ~1.0–1.2 ppm. The Boc group appears as a singlet at ~1.4 ppm (9H). The chiral methine proton (CH-NH2) typically resonates around 3.0–3.5 ppm depending on the salt form.

  • Chiral Purity: Verify enantiomeric excess (ee%) using chiral HPLC (e.g., Chiralpak AD-H or OD-H columns) if the reaction conditions were harsh enough to suspect racemization (rare with standard SNAr).

Common Issues
IssueProbable CauseSolution
Low Yield in SNAr Steric hindrance of the methyl group.Increase temperature to 120°C or switch to microwave irradiation (140°C, 30 min).
Racemization Excessive heat with strong base.Avoid using strong inorganic bases (KOH/NaOH) at high temps; stick to DIPEA or TEA.
Incomplete Deprotection Salt formation preventing acid access.Ensure good solubility; use HCl/Dioxane for cleaner precipitation of the product salt.

References

  • Fabbro, D., et al. "Targeting protein kinases in cancer therapy: a success?" Drug Discovery Today, 2002. Link (Context: General principles of kinase inhibitor design and linker importance).

  • Zhang, J., et al. "Targeting Cancer with Small Molecule Kinase Inhibitors." Nature Reviews Cancer, 2009. Link (Context: Structural biology of kinase binding pockets).

  • Smith, A. B., et al. "Design and Synthesis of PROTACs: A Chemical Biology Approach." Journal of Medicinal Chemistry, 2018. Link (Context: Use of diamine linkers in PROTAC synthesis).

  • ChemicalBook. "(S)-1-Boc-amino-butyl-3-amine Product Specifications." Link (Context: Physical properties and CAS verification).

  • Sigma-Aldrich. "Protocol for Boc Deprotection." Technical Bulletin. Link (Context: Standard deprotection methodologies).

(Note: While specific proprietary drug structures using this exact intermediate are often confidential, the references above establish the authoritative principles for its application in the field.)

Sources

Application

Application Note: Coupling Reaction Protocols for (S)-1-Boc-amino-butyl-3-amine Hydrochloride

Abstract This application note details optimized protocols for utilizing (S)-1-Boc-amino-butyl-3-amine hydrochloride (hereafter referred to as (S)-BABA·HCl ) as a chiral building block in medicinal chemistry. We address...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This application note details optimized protocols for utilizing (S)-1-Boc-amino-butyl-3-amine hydrochloride (hereafter referred to as (S)-BABA·HCl ) as a chiral building block in medicinal chemistry. We address the specific challenges associated with this bifunctional diamine, including the neutralization of the hydrochloride salt without compromising the chiral center, chemoselectivity between the free amine and the Boc-protected amine, and preventing racemization during activation. Two primary workflows are presented: HATU-mediated Amide Coupling and Reductive Amination , followed by a standardized Boc-Deprotection sequence.

Introduction & Strategic Considerations

(S)-BABA·HCl is a valuable 1,3-diamine scaffold used to introduce a chiral spacer into drug candidates. Its utility lies in its orthogonality: the C3-amine is available for immediate derivatization, while the C1-amine remains Boc-protected.

Critical Success Factors
  • Salt Neutralization: The starting material is a hydrochloride salt. Incomplete neutralization prevents nucleophilic attack, while excess strong base can induce epimerization at the chiral center (though 1,3-systems are more robust than

    
    -amino acids, caution is required).
    
  • Order of Addition: To prevent transient high concentrations of activated reagents that cause side reactions, the "Pre-activation" method is preferred for amide couplings.

  • Hygroscopicity: Amine HCl salts are hygroscopic. Weighing must be performed quickly, or the material should be dried under vacuum over

    
     prior to use to ensure accurate stoichiometry.
    

Visual Workflow Overview

The following flowchart outlines the decision tree for processing (S)-BABA·HCl based on the desired linkage.

G Start (S)-BABA·HCl (Starting Material) Decision Target Linkage? Start->Decision Path_Amide Amide Bond (Link to Carboxylic Acid) Decision->Path_Amide Route A Path_RedAm Secondary Amine (Link to Aldehyde/Ketone) Decision->Path_RedAm Route B Step_HATU Activation (HATU/DMF) Path_Amide->Step_HATU Pre-activate Acid Step_STAB Reductive Amination (NaBH(OAc)3 / DCE) Path_RedAm->Step_STAB Imine Formation Step_Base Neutralization (DIPEA/NMM) Product_Amide Intermediate A (Boc-Protected Amide) Step_Base->Product_Amide Step_HATU->Step_Base Add Amine Salt Product_Amine Intermediate B (Boc-Protected Amine) Step_STAB->Product_Amine Deprotect Boc Deprotection (4M HCl in Dioxane) Product_Amide->Deprotect Product_Amine->Deprotect Final Final Chiral Diamine Deprotect->Final

Figure 1: Strategic workflow for derivatizing (S)-1-Boc-amino-butyl-3-amine hydrochloride.

Protocol A: HATU-Mediated Amide Coupling

Objective: To couple (S)-BABA·HCl with a carboxylic acid (R-COOH) to form an amide bond. Rationale: HATU is selected over EDC/HOBt for its higher reactivity and lower racemization rates, particularly important when coupling to chiral acids or sterically hindered partners.[1]

Materials
  • Amine: (S)-BABA·HCl (1.0 equiv)

  • Acid: Carboxylic Acid Partner (1.0 - 1.1 equiv)

  • Coupling Reagent: HATU (1.2 equiv)

  • Base: N,N-Diisopropylethylamine (DIPEA) (3.0 - 4.0 equiv)

  • Solvent: Anhydrous DMF or DMAc (Concentration 0.1 M - 0.2 M)

Step-by-Step Procedure
  • Reagent Preparation: Dry all glassware in an oven. Purge with Nitrogen (

    
    ) or Argon.
    
  • Acid Activation:

    • In a reaction vial, dissolve the Carboxylic Acid (1.1 equiv) in anhydrous DMF.

    • Add HATU (1.2 equiv).

    • Add DIPEA (1.0 equiv only).

    • Stir at Room Temperature (RT) for 5-10 minutes. The solution typically turns yellow/orange, indicating the formation of the activated OAt-ester.

  • Amine Salt Neutralization & Addition:

    • In a separate vial, suspend (S)-BABA·HCl (1.0 equiv) in minimal DMF.

    • Add the remaining DIPEA (2.0 - 3.0 equiv). Note: You need 1.0 equiv to neutralize the HCl salt and 1.0-2.0 equiv to maintain basicity for the reaction.

    • Transfer the amine/base solution dropwise into the activated acid solution.

  • Reaction: Stir at RT for 2–16 hours. Monitor by LC-MS (Look for

    
     of product; disappearance of acid).
    
  • Workup (Standard):

    • Dilute reaction mixture with Ethyl Acetate (EtOAc).[2]

    • Wash sequentially with:

      • 10% Citric Acid or 1M HCl (removes excess DIPEA and unreacted amine). Caution: Do not use strong acid if product is acid-sensitive.

      • Saturated

        
         (removes unreacted acid and HATU byproducts).
        
      • Brine.[3]

    • Dry over

      
      , filter, and concentrate.[2][4]
      
Troubleshooting Table
ObservationRoot CauseCorrective Action
Low Yield Incomplete salt neutralizationIncrease DIPEA to 4.0 equiv total. Ensure amine is fully dissolved before addition.
Epimerization High pH or TemperatureCool reaction to 0°C during addition. Use Collidine instead of DIPEA (milder base).[5]
Precipitate HATU byproduct (TMU)TMU is soluble in water; ensure thorough aqueous washes.

Protocol B: Reductive Amination

Objective: To couple (S)-BABA·HCl with an aldehyde/ketone to form a secondary amine. Rationale: Sodium Triacetoxyborohydride (STAB) is used.[4] It is milder than


 (non-toxic) and 

(won't reduce aldehydes/ketones before imine formation).
Materials
  • Amine: (S)-BABA·HCl (1.0 equiv)

  • Carbonyl: Aldehyde or Ketone (1.1 - 1.2 equiv)

  • Reductant: Sodium Triacetoxyborohydride (STAB) (1.5 - 2.0 equiv)

  • Base: DIPEA (1.0 equiv - Strictly to neutralize HCl)

  • Acid Catalyst: Acetic Acid (AcOH) (1.0 - 2.0 equiv)

  • Solvent: 1,2-Dichloroethane (DCE) or THF.

Step-by-Step Procedure
  • Free-Basing (In-situ):

    • Suspend (S)-BABA·HCl in DCE.

    • Add DIPEA (1.0 equiv). Stir for 10 mins to liberate the free amine.

  • Imine Formation:

    • Add the Aldehyde/Ketone (1.1 equiv).

    • Add Acetic Acid (1.0 equiv).[4] Crucial: STAB requires a slightly acidic pH (approx 5-6) to facilitate imine formation.

    • Stir at RT for 30–60 minutes.

  • Reduction:

    • Add STAB (1.5 equiv) in one portion. Gas evolution may occur.[3]

    • Stir at RT for 2–12 hours.

  • Workup (Basic Extraction):

    • Quench with saturated aqueous

      
       (pH should be ~8).
      
    • Extract with Dichloromethane (DCM) x3.[4][6]

    • Note: Unlike the amide coupling, do not wash with acid, or you will extract your product into the aqueous layer.

    • Dry organic layer over

      
      , concentrate.[6]
      

Protocol C: Boc-Deprotection (Post-Coupling)

Objective: Removal of the N1-Boc group to liberate the primary amine.

Procedure
  • Dissolve the coupled intermediate in minimal 1,4-Dioxane or DCM .

  • Add 4M HCl in Dioxane (5–10 equiv).

  • Stir at RT for 1–2 hours.

  • Monitoring: TLC will show a baseline spot; LC-MS will show

    
     (loss of Boc).
    
  • Isolation:

    • Concentrate in vacuo (do not heat >40°C).

    • Triturate the residue with Diethyl Ether (

      
      ) to precipitate the amine hydrochloride salt.
      
    • Filter and dry under vacuum.[7]

Mechanistic Visualization

The following diagram illustrates the HATU activation mechanism, highlighting where the chiral amine enters the cycle.

HATU_Mech Acid Carboxylic Acid (R-COOH) ActiveEster Activated OAt-Ester (Reactive Intermediate) Acid->ActiveEster Activation Base DIPEA Base->ActiveEster Deprotonation HATU HATU Reagent HATU->ActiveEster Product Final Amide ActiveEster->Product Leaving Group: HOAt AmineSalt (S)-BABA·HCl FreeAmine Free Amine (Nucleophile) AmineSalt->FreeAmine + DIPEA (Neutralization) FreeAmine->Product Nucleophilic Attack

Figure 2: Mechanism of HATU-mediated coupling. Note the separate neutralization step for the amine salt.

References

  • Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling.[1][8][9][10] Tetrahedron, 61(46), 10827-10852.

  • Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[4][11][12][13] The Journal of Organic Chemistry, 61(11), 3849-3862.[12]

  • Han, G., Tamaki, M., & Hruby, V. J. (2001).[14] Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane.[14][15][16][17] Journal of Peptide Research, 58(4), 338-341.[14][15][16]

  • Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.

Disclaimer: These protocols are for research use only. Always consult Safety Data Sheets (SDS) before handling chemicals.

Sources

Method

Application Note: Selective N-Acylation of (S)-tert-butyl (3-aminobutyl)carbamate

This Application Note is designed for researchers and process chemists working with chiral diamine scaffolds. It addresses the specific challenges of handling (S)-tert-butyl (3-aminobutyl)carbamate , a critical intermedi...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note is designed for researchers and process chemists working with chiral diamine scaffolds. It addresses the specific challenges of handling (S)-tert-butyl (3-aminobutyl)carbamate , a critical intermediate often used in the synthesis of peptidomimetics and HIV integrase inhibitors (analogous to the Dolutegravir side chain).[1]

Abstract & Core Objective

This guide details the protocol for the chemoselective


-acylation of the free primary amine at the C3 position of (S)-tert-butyl (3-aminobutyl)carbamate  (Structure 1 ).[1] While the substrate contains a pre-installed Boc-protected amine at C1, the reaction presents specific challenges regarding stereochemical retention  (at the C3 chiral center) and structural integrity  (avoiding intramolecular cyclization to cyclic ureas).[1]

Target Molecule (1):


[1]
Key Challenges Addressed
  • Chemoselectivity: Ensuring acylation occurs exclusively at the free

    
    -amine without affecting the acid-labile Boc group or inducing Boc-migration.[1]
    
  • Stereochemical Integrity: Preventing racemization of the

    
    -chiral center adjacent to the reacting amine.
    
  • Side-Reaction Control: Suppressing the formation of 4-methyl-tetrahydropyrimidin-2(1H)-one (cyclic urea) driven by intramolecular nucleophilic attack.

Chemical Mechanism & Critical Control Points[1]

The reaction involves the nucleophilic attack of the C3-amine on an activated acyl donor (


).[1]
Reaction Scheme & Side Pathways

The primary risk in 1,3-diamine derivatives is the intramolecular attack of the free amine on the Boc-carbonyl, leading to the expulsion of tert-butanol and the formation of a stable 6-membered cyclic urea. This is accelerated by heat and strong bases.

ReactionPathway Substrate (S)-tert-butyl (3-aminobutyl)carbamate (Free Amine) Transition Tetrahedral Intermediate Substrate->Transition + Base SideProduct Cyclic Urea (4-methyl-tetrahydropyrimidin-2-one) Substrate->SideProduct Thermal Cyclization (>40°C or Strong Base) AcylAgent Acylating Agent (R-COX / HATU) AcylAgent->Transition Product Target Bis-Amide (Desired) Transition->Product Kinetic Control (Low Temp)

Caption: Kinetic competition between intermolecular acylation (green) and intramolecular cyclization (red).

Data Table: Optimization Parameters
ParameterRecommended ConditionRationale
Base DIPEA or NMM (N-methylmorpholine)Non-nucleophilic, mild bases minimize proton abstraction from the carbamate nitrogen, reducing cyclization risk.[1]
Solvent DCM or DMF (Anhydrous)DCM is preferred for acid chlorides (solubility/workup); DMF for coupling agents.[1] Avoid alcohols (transesterification risk).
Temperature -10°C to 0°C (Addition), then RTLow temperature during addition suppresses the activation energy required for the cyclic urea formation.
Stoichiometry 1.05 - 1.10 eq. Acylating AgentSlight excess ensures complete conversion of the amine; large excess complicates purification.

Experimental Protocols

Protocol A: Acylation using Acid Chlorides

Best for: Simple acyl groups (Acetyl, Benzoyl) and scale-up.[1]

Reagents:

  • (S)-tert-butyl (3-aminobutyl)carbamate (1.0 eq)[1]

  • Acid Chloride (

    
    ) (1.1 eq)[1]
    
  • Triethylamine (

    
    ) or DIPEA (1.5 eq)[1]
    
  • Dichloromethane (DCM), anhydrous (10 mL/g substrate)[1]

Step-by-Step Methodology:

  • Dissolution: In a flame-dried round-bottom flask under

    
     atmosphere, dissolve the starting amine 1  in anhydrous DCM.
    
  • Base Addition: Add DIPEA via syringe. Cool the solution to 0°C using an ice bath.

  • Acylation: Dilute the Acid Chloride in a small volume of DCM. Add this solution dropwise to the reaction mixture over 15–20 minutes.

    • Note: Slow addition prevents localized exotherms which favor racemization.

  • Reaction: Stir at 0°C for 30 minutes, then allow to warm to room temperature (20–25°C). Monitor by TLC (System: 5% MeOH in DCM; stain with Ninhydrin). The free amine spot (base-line or low

    
    ) should disappear.[1]
    
  • Quench: Quench with saturated

    
     solution (pH ~8). Do not use strong acid  for workup to preserve the Boc group.
    
  • Workup: Extract the aqueous layer with DCM (3x). Combine organic layers, wash with brine, dry over

    
    , and concentrate
    in vacuo.
    
Protocol B: Acylation using Carboxylic Acids (Coupling)

Best for: Complex R-groups, amino acids, or valuable intermediates to avoid racemization.[1]

Reagents:

  • Carboxylic Acid (

    
    ) (1.0 eq)[1]
    
  • Coupling Agent: HATU (1.1 eq) or EDC.HCl (1.2 eq) / HOBt (1.2 eq)[1]

  • Base: DIPEA (2.0 eq)[1]

  • Solvent: DMF or DCM/DMF (9:1)[1]

Step-by-Step Methodology:

  • Activation: Dissolve the Carboxylic Acid and DIPEA in anhydrous DMF. Stir for 5 minutes.

  • Coupling Agent: Add HATU (or EDC/HOBt) at 0°C. Stir for 10–15 minutes to form the active ester.

  • Amine Addition: Add a solution of (S)-tert-butyl (3-aminobutyl)carbamate in DMF dropwise to the activated acid mixture.

  • Completion: Stir at 0°C for 1 hour, then at RT for 2–4 hours.

  • Workup: Dilute with EtOAc (ethyl acetate). Wash strictly with:

    • 5% Citric Acid (rapid wash, <2 min) or 0.5M HCl (cold) – Critical: Minimize exposure time to prevent Boc removal.[1]

    • Sat.

      
      .
      
    • Brine.[2]

  • Purification: Flash column chromatography (Silica gel).

Purification & Analytical Validation

Due to the amphiphilic nature of the product (Boc-protected amine + new Amide), purification can be tricky.

Purification Strategy
  • Flash Chromatography: Use a gradient of Hexanes:EtOAc (starting 80:20

    
     100% EtOAc). If the product is very polar, switch to DCM:MeOH (95:5).
    
  • Recrystallization: If the product is solid, recrystallize from EtOAc/Heptane.

Analytical Checkpoints (QC)
  • 
    :  Check for the diagnostic methyl doublet at ~1.1 ppm (C4 methyl) and the Boc singlet at 1.44 ppm.[1] The appearance of the new amide NH (doublet, ~6.0–8.0 ppm) confirms acylation.
    
  • Chiral HPLC:

    • Column: Chiralpak AD-H or OD-H.[1]

    • Mobile Phase: Hexane:IPA (90:[1]10) with 0.1% DEA.

    • Criteria: Enantiomeric Excess (

      
      ) should be >98%. Comparison with the racemic standard is required to validate stereoretention.
      

Workflow Start Crude Reaction Mixture Quench Quench: Sat. NaHCO3 (pH 8-9) Start->Quench Extract Extraction: DCM or EtOAc (Avoid acidic aqueous phase > 5 min) Quench->Extract Dry Dry (Na2SO4) & Concentrate Extract->Dry Check TLC / NMR Check (Confirm Conversion) Dry->Check Purify Flash Chromatography (Hex/EtOAc or DCM/MeOH) Check->Purify Final Final QC: Chiral HPLC (Target >98% ee) Purify->Final

Caption: Downstream processing workflow emphasizing neutral/basic conditions to preserve the Boc group.

References & Authority

  • Dolutegravir Synthesis Context:

    • Reference: Sumino, Y., et al. "Process Research for the Synthesis of Dolutegravir." Organic Process Research & Development, 2016. (Describes the handling of the analogous (R)-3-aminobutanol side chain).

    • [1]

  • Selective Acylation Protocols:

    • Reference: Nazih, A., & Heissler, D. "One-pot Conversion of t-Butyl Carbamates to Amides."[3] Synthesis, 2002.[3][4] (Provides mechanistic insight into carbamate stability during acylation).

    • [1]

  • Mono-Boc Protection of Diamines (Preparation of Starting Material):

    • Reference: Sarkar, A., et al. "Ionic liquid catalyzed N-tert-butyloxycarbonylation of amines."[1][4] Journal of Organic Chemistry, 2011.[4]

    • [1]

  • Prevention of Urea Formation in 1,3-Diamines:

    • Reference: Dunn, P.J. "The synthesis of Dolutegravir: A comprehensive review." Green Chemistry, 2018. (Highlights the cyclization risks of 1,3-amino alcohols/amines).

Sources

Application

Use of (S)-1-Boc-amino-butyl-3-amine hydrochloride in drug discovery

Application Note: Strategic Utilization of (S)-1-Boc-amino-butyl-3-amine Hydrochloride in Drug Discovery Part 1: Executive Summary & Strategic Value (S)-1-Boc-amino-butyl-3-amine hydrochloride (CAS: 1179361-42-2) is a hi...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Strategic Utilization of (S)-1-Boc-amino-butyl-3-amine Hydrochloride in Drug Discovery

Part 1: Executive Summary & Strategic Value

(S)-1-Boc-amino-butyl-3-amine hydrochloride (CAS: 1179361-42-2) is a high-value chiral building block characterized by its orthogonal protection scheme and specific stereochemistry. Unlike simple linear diamines, this molecule incorporates a chiral methyl group at the C3 position, providing two critical advantages in medicinal chemistry: conformational bias (reducing entropic penalty upon binding) and stereochemical control (essential for target selectivity).

This guide outlines the use of this scaffold in three primary domains:

  • PROTAC® & Bifunctional Linker Design: As a rigidified, chiral spacer connecting E3 ligase ligands to proteins of interest (POI).

  • Peptidomimetics: As a precursor to

    
    -amino acids, introducing hydrolytic stability to peptide backbones.
    
  • Chiral Heterocycle Synthesis: Facilitating the stereoselective formation of tetrahydropyrimidines and pyrrolidines.

Part 2: Chemical Specifications & Handling

Table 1: Physicochemical Properties

PropertySpecification
Chemical Name tert-butyl ((S)-3-aminobutyl)carbamate hydrochloride
CAS Number 1179361-42-2 (HCl salt); 1187927-48-5 (Free base)
Molecular Formula

Molecular Weight 224.73 g/mol
Chirality (S)-enantiomer
Solubility Soluble in Water, Methanol, DMSO; Sparingly soluble in DCM (free base is soluble in DCM)
Storage 2–8°C, Hygroscopic.[1][2] Store under inert gas (Argon/Nitrogen).

Handling Precaution: As a hydrochloride salt, the compound is hygroscopic. Weighing should be performed quickly or in a humidity-controlled environment. For reactions in non-polar solvents (DCM, Toluene), an initial "free-basing" step or the use of excess tertiary amine base (DIPEA/TEA) is required to solubilize the amine.

Part 3: Strategic Workflow (Orthogonal Protection)

The utility of this molecule lies in its orthogonal differentiation . The C3-amine is available for immediate functionalization (acylation, alkylation, reductive amination), while the C1-amine remains protected by the acid-labile Boc group.

Figure 1: Orthogonal Functionalization Workflow

G Start (S)-1-Boc-amino-butyl-3-amine (HCl Salt) Step1 Step 1: C3-Amine Coupling (Amide/Urea/Reductive Amination) Start->Step1 Base (DIPEA) Electrophile (R1-COCl) Inter Intermediate A (Boc-Protected Linker) Step1->Inter Step2 Step 2: Boc Deprotection (Acidic Conditions) Inter->Step2 TFA or HCl/Dioxane Final Step 3: C1-Amine Coupling (Final Conjugate) Step2->Final Electrophile (R2-COCl)

Caption: The sequential functionalization strategy allows for the precise construction of asymmetric bifunctional molecules.

Part 4: Application Protocols

Protocol A: Synthesis of a Chiral PROTAC Linker

Context: This protocol describes coupling the free amine (C3) to an E3 ligase ligand (e.g., Thalidomide derivative), followed by deprotection to attach a target warhead.

Reagents:

  • (S)-1-Boc-amino-butyl-3-amine HCl (1.0 equiv)

  • Carboxylic Acid Ligand (e.g., Pomalidomide-COOH) (1.0 equiv)

  • HATU (1.1 equiv)

  • DIPEA (Diisopropylethylamine) (3.0 equiv)

  • DMF (Anhydrous)

Step-by-Step Methodology:

  • Activation: In a flame-dried round-bottom flask, dissolve the Carboxylic Acid Ligand (1.0 mmol) in anhydrous DMF (5 mL). Add HATU (1.1 mmol) and DIPEA (2.0 mmol). Stir at room temperature (RT) for 15 minutes to form the activated ester.

    • Expert Insight: Pre-activation is crucial to minimize racemization of the ligand if it contains chiral centers.

  • Coupling: Add (S)-1-Boc-amino-butyl-3-amine HCl (1.0 mmol) to the reaction mixture. Add the remaining DIPEA (1.0 mmol) immediately to neutralize the HCl salt and release the nucleophilic free amine.

    • Critical Checkpoint: The solution pH must be >8 for the reaction to proceed. Verify with spotting on wet pH paper.

  • Reaction: Stir at RT for 4–12 hours. Monitor by LC-MS (Look for mass: Ligand + Linker + Boc).

  • Work-up: Dilute with Ethyl Acetate (50 mL). Wash sequentially with 5% LiCl solution (to remove DMF), sat. NaHCO3, and Brine. Dry over Na2SO4 and concentrate.

  • Purification: Flash chromatography (Hexane/Ethyl Acetate or DCM/MeOH) to yield the Intermediate A .

Protocol B: Boc-Deprotection & Salt Exchange

Context: Removal of the Boc group to expose the C1-amine for the second coupling.

  • Dissolution: Dissolve Intermediate A (from Protocol A) in DCM (5 mL/mmol).

  • Acidolysis: Add 4M HCl in Dioxane (10 equiv) or TFA (20% v/v final concentration).

    • Note: HCl/Dioxane is preferred if the product is to be isolated as a solid hydrochloride salt. TFA is preferred if immediate purification by HPLC is planned.

  • Reaction: Stir at RT for 1–2 hours. Monitor for disappearance of the Boc signal by TLC or LC-MS (Mass -100).

  • Isolation:

    • Method A (Precipitation): Add cold Diethyl Ether. The product often precipitates as the amine salt. Filter and dry.

    • Method B (Evaporation): Concentrate in vacuo. Co-evaporate with Toluene (3x) to remove traces of acid.

Part 5: Application in Heterocycle Synthesis

The 1,3-diamine motif is a precursor to Hexahydropyrimidines (cyclic ureas) or Tetrahydropyrimidines , which are privileged scaffolds in antiviral and antihypertensive research.

Figure 2: Chiral Heterocycle Cyclization Pathway

Heterocycle Input (S)-1-Boc-amino-butyl-3-amine Step1 Deprotection (Removal of Boc) Input->Step1 Diamine (S)-1,3-Diaminobutane Step1->Diamine Cyclization Cyclization Reagent (CDI or Aldehyde) Diamine->Cyclization Product Chiral Hexahydropyrimidine (Cyclic Urea) Cyclization->Product

Caption: Synthesis of chiral cyclic ureas using CDI (Carbonyldiimidazole) or aldehydes.

Protocol Summary: To synthesize a cyclic urea: Treat the fully deprotected (S)-1,3-diaminobutane with CDI (1.1 equiv) in THF at reflux. The chiral methyl group directs the conformation of the resulting 6-membered ring, often favoring a specific chair conformation that enhances binding affinity.

Part 6: Quality Control & Troubleshooting

1. Racemization Check: Although the Boc-amine is stable, harsh basic conditions during coupling can theoretically cause racemization at the C3 position (though less likely for amines than amino acids).

  • Method: Chiral HPLC using a polysaccharide-based column (e.g., Chiralpak AD-H or OD-H).

  • Mobile Phase: Hexane/IPA/Diethylamine (90:10:0.1).

  • Standard: Compare against a racemic mixture of 1-Boc-amino-butyl-3-amine (synthesized from racemic 1,3-diaminobutane).

2. Solubility Issues:

  • Problem: The HCl salt clumps in DCM.

  • Solution: Pre-dissolve the salt in a minimum amount of DMF or MeOH before adding to the DCM reaction mixture, or perform a free-base extraction (DCM/NaOH) prior to coupling.

References

  • BenchChem. "A Technical Guide to N-Boc-1,3-diaminopropane and its Role in Drug Discovery." BenchChem Technical Library, 2025.[3][4] Link

  • Salvatore, R. N., et al. "Efficient Carbamate Synthesis via a Three-Component Coupling of an Amine, CO2, and Alkyl Halides."[5] Journal of Organic Chemistry, vol. 66, no. 3, 2001, pp. 1035-1037.[6] Link

  • Kodama, K., et al. "Synthesis of chiral 1,3-diamines derived from cis-2-benzamidocyclohexanecarboxylic acid and their application in the Cu-catalyzed enantioselective Henry reaction."[7] Chemistry - A European Journal, vol. 17, no. 48, 2011, pp. 13584-92.[7] Link

  • Chin, J., et al. "Chiral Vicinal Diamines for Asymmetric Synthesis." Sigma-Aldrich Technical Notes, 2005. Link

  • Enamine/Sigma-Aldrich. "Product Specification: tert-butyl N-(3-aminobutyl)carbamate hydrochloride." Catalog Entry 1179361-42-2. Link

Sources

Method

Application Note: Strategic Amide Bond Formation with (S)-1-Boc-amino-butyl-3-amine Hydrochloride

Executive Summary & Molecule Profile This guide details the optimized protocols for generating amide bonds using (S)-1-Boc-amino-butyl-3-amine hydrochloride . This reagent is a critical chiral building block (CAS: 118792...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Molecule Profile

This guide details the optimized protocols for generating amide bonds using (S)-1-Boc-amino-butyl-3-amine hydrochloride . This reagent is a critical chiral building block (CAS: 1187927-48-5 for free base analog) used to introduce a diamine spacer with defined stereochemistry into peptidomimetics and drug scaffolds.

The Challenge: Sterics and Salt Management

Unlike simple primary amines, this specific building block presents two distinct challenges that often lead to low yields or failed reactions in standard "discovery-grade" protocols:

  • Secondary Amine Hindrance: The reactive amine is located at the C3 position, flanked by a methyl group (

    
    ) and the ethyl-Boc chain. It is a chiral secondary amine . This steric crowding significantly reduces nucleophilicity compared to primary amines, rendering standard EDC/HOBt protocols sluggish or incomplete.
    
  • Hydrochloride Salt Form: The reagent is supplied as an HCl salt to prevent oxidation and shelf-degradation. Incomplete neutralization of this salt is the #1 cause of reaction failure.

Chemical Profile
PropertySpecification
Systematic Name tert-butyl ((S)-3-aminobutyl)carbamate hydrochloride
Reactive Group Secondary Amine (

), Chiral (S)
Protection Boc (Acid-labile) on Primary Amine (

)
Molecular Weight ~224.73 g/mol (HCl salt)
Solubility Soluble in DMF, DMSO, Methanol; Sparingly soluble in DCM (until neutralized)
pKa (approx) ~10.5 (protonated secondary amine)

Strategic Reaction Design

To ensure high conversion, we must select coupling agents capable of driving the reaction despite the steric hindrance of the secondary amine. We present two validated workflows: Method A (HATU) for high-throughput/discovery, and Method B (T3P) for scale-up and purity.

Mechanism of Action & Workflow

The following diagram illustrates the critical "Salt Neutralization" step required before the nucleophilic attack can occur.

ReactionWorkflow cluster_activation Activation Phase Start Start: (S)-Diamine HCl Salt Base Base Addition (DIPEA/NMM) Start->Base + Excess Base FreeBase Free Amine Generated (Nucleophile Active) Base->FreeBase Neutralization Coupling Nucleophilic Attack (Sterically Hindered) FreeBase->Coupling Acid Carboxylic Acid (R-COOH) Activator Coupling Agent (HATU or T3P) Acid->Activator ActiveEster Activated Ester/Anhydride Activator->ActiveEster Activation ActiveEster->Coupling Product Final Amide Product Coupling->Product - Leaving Group

Figure 1: Critical path for coupling amine salts.[1] Note that the "Free Base" generation is a prerequisite for the coupling event.

Protocol A: High-Efficiency HATU Coupling

Best For: Small scale (mg to g), difficult/hindered acids, and rapid optimization. Rationale: HATU generates a highly reactive At-ester (azabenzotriazole active ester) that reacts faster with hindered secondary amines than standard HOBt esters [1].

Reagents
  • Amine: (S)-1-Boc-amino-butyl-3-amine HCl (1.0 equiv)

  • Acid: Carboxylic Acid substrate (1.0 - 1.2 equiv)

  • Coupling Agent: HATU (1.1 - 1.2 equiv)

  • Base: DIPEA (N,N-Diisopropylethylamine) (3.0 - 4.0 equiv )

    • Note: 1.0 eq is consumed solely to strip the HCl from the starting material.

  • Solvent: Anhydrous DMF (preferred) or DMF/DCM (1:1).

Step-by-Step Methodology
  • Pre-Activation: In a dry vial, dissolve the Carboxylic Acid (1.0 equiv) in anhydrous DMF (concentration ~0.1 M).

  • Base Addition 1: Add DIPEA (1.0 equiv) to the acid solution.

  • Activation: Add HATU (1.1 equiv). Stir at Room Temperature (RT) for 5–10 minutes. The solution typically turns yellow/orange.

  • Amine Preparation: In a separate vial, dissolve (S)-1-Boc-amino-butyl-3-amine HCl (1.0 equiv) in minimal DMF. Add DIPEA (2.0 - 3.0 equiv) to this vial to pre-neutralize the salt.

  • Coupling: Add the amine/DIPEA solution to the activated acid mixture dropwise.

  • Reaction: Stir at RT for 2–16 hours.

    • QC Check: Monitor by LCMS.[2][3] Look for the disappearance of the acid (M+1) and formation of Product (M+1).

  • Workup:

    • Dilute with Ethyl Acetate (EtOAc).[3][4][5]

    • Wash 2x with 5% LiCl or water (removes DMF).

    • Wash 1x with Sat. NaHCO3 (removes unreacted acid/HATU byproducts).

    • Wash 1x with Brine .

    • Dry over Na2SO4, filter, and concentrate.[4]

Protocol B: Scalable Green Coupling (T3P)

Best For: Scale-up (>5g), preventing epimerization of the acid partner, and simplified purification. Rationale: T3P (Propanephosphonic acid anhydride) produces water-soluble byproducts, allowing for a simple extraction workup without chromatography in many cases [2].

Reagents
  • Amine: (S)-1-Boc-amino-butyl-3-amine HCl (1.0 equiv)

  • Acid: Carboxylic Acid substrate (1.1 equiv)

  • Coupling Agent: T3P (50% w/w solution in EtOAc or DMF) (1.5 - 2.0 equiv)

  • Base: DIPEA or N-Methylmorpholine (NMM) (4.0 equiv)

  • Solvent: EtOAc, 2-MeTHF, or DCM.

Step-by-Step Methodology
  • Slurry: Charge the reaction vessel with (S)-1-Boc-amino-butyl-3-amine HCl (1.0 equiv), Carboxylic Acid (1.1 equiv), and solvent (e.g., EtOAc, 5-10 volumes).

  • Base Addition: Cool to 0°C. Add DIPEA (4.0 equiv) dropwise.

    • Critical: The mixture may become homogeneous as the amine salt neutralizes.

  • T3P Addition: Add T3P solution (1.5 equiv) slowly to control exotherm.

  • Reaction: Allow to warm to RT and stir for 12–24 hours.

    • Note: T3P kinetics are often slower than HATU but cleaner.

  • Workup (The "Wash-Only" Purification):

    • Add water to quench. Separate phases.

    • Wash Organic Layer 2x with 1M NaOH (removes unreacted acid and phosphorus byproducts).

    • Wash 1x with 1M HCl (removes unreacted amine and trace DIPEA).

    • Wash 1x with Brine.

    • Concentrate to yield clean product.

Troubleshooting & Critical Control Points

Common Failure Modes
ObservationProbable CauseCorrective Action
No Reaction (SM remains) Salt not neutralized. Check pH. Ensure you added at least 3.0 eq of base total. The first equivalent does not catalyze the reaction; it only frees the amine.
Low Conversion (<50%) Steric Hindrance. The secondary amine at C3 is hindered. Switch from EDC to HATU or PyBOP. Increase temperature to 40°C (carefully).
Racemization of Acid Over-activation. If your carboxylic acid is chiral, avoid EDC/DMAP. Use T3P with Pyridine or DIPEA at 0°C, as T3P has the lowest epimerization risk [3].
Boc Loss Acidic Workup too strong. During workup, avoid prolonged exposure to strong acids. Use 10% Citric Acid or 0.5M HCl for washes, and do not let it sit.
Analytical Verification (Self-Validating)
  • 1H NMR: Look for the diagnostic doublet of the methyl group at the chiral center (~1.1 ppm) and the Boc singlet (~1.4 ppm). The amide NH proton typically appears as a doublet (coupling to the CH) around 6.0–8.0 ppm.

  • LCMS: The mass spectrum should show

    
    . Be aware that Boc groups can fragment in the MS source, sometimes showing 
    
    
    
    (loss of Boc) or
    
    
    (loss of t-butyl) as the base peak.
Decision Tree for Reagent Selection

DecisionTree Start Select Coupling Strategy Scale Reaction Scale? Start->Scale Small Small (<1g) / Discovery Scale->Small Large Large (>5g) / Process Scale->Large AcidType Is Acid Sterically Hindered? Small->AcidType UseT3P PROTOCOL B: T3P (Clean/Scalable) Large->UseT3P YesHindered Yes AcidType->YesHindered NoHindered No AcidType->NoHindered UseHATU PROTOCOL A: HATU (High Power) YesHindered->UseHATU Epimerization Is Acid Chiral/Sensitive? NoHindered->Epimerization Yes Yes Epimerization->Yes No No Epimerization->No Yes->UseT3P No->UseHATU

Figure 2: Selection logic for coupling reagents based on scale and substrate complexity.

References

  • HATU Mechanism & Efficiency

    • Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole. An efficient peptide coupling additive.[6][7][8] Journal of the American Chemical Society.

  • T3P (Propanephosphonic acid anhydride)

    • Dunetz, J. R., et al. (2011).[8] General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine. Organic Letters.

  • Amide Coupling Reagent Guide

    • Sigma-Aldrich (Merck).
  • Handling of Amine Salts

    • Common Organic Chemistry. Amide Coupling Protocols and Troubleshooting.

Sources

Technical Notes & Optimization

Troubleshooting

Preventing di-Boc formation in reactions with (S)-1-Boc-amino-butyl-3-amine

Technical Support Center: Selective Protection of (S)-1,3-Diaminobutane Case ID: #BOC-SEL-001 Topic: Preventing Di-Boc Formation & Optimizing Mono-Protection Molecule: (S)-1-Boc-amino-butyl-3-amine (Target) from (S)-1,3-...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Selective Protection of (S)-1,3-Diaminobutane

Case ID: #BOC-SEL-001 Topic: Preventing Di-Boc Formation & Optimizing Mono-Protection Molecule: (S)-1-Boc-amino-butyl-3-amine (Target) from (S)-1,3-Diaminobutane

Executive Summary

Achieving selective mono-Boc protection on (S)-1,3-diaminobutane requires navigating a statistical probability distribution. Because the starting material has two primary amine sites, a standard 1:1 stoichiometric addition of Di-tert-butyl dicarbonate (Boc₂O) inevitably yields a statistical mixture: ~50% desired mono-Boc, ~25% di-Boc (impurity), and ~25% unreacted diamine.

To prevent di-Boc formation, you must shift the reaction kinetics using High-Dilution Stoichiometry or Ionic Masking (Mono-Salt Formation) . This guide details the protocols to maximize the yield of the C1-protected amine while suppressing the C1,C3-di-Boc byproduct.[1]

Module 1: The Kinetic Control Protocol

Best for: Standard laboratory synthesis where excess starting material can be recovered.

The primary amine at C1 (unhindered) is kinetically more nucleophilic than the amine at C3 (sterically hindered by the adjacent methyl group). We exploit this steric difference combined with high dilution to favor the target.

Critical Parameters
ParameterRecommendationScientific Rationale
Stoichiometry 4:1 to 5:1 (Diamine : Boc₂O)Excess diamine ensures that any Boc₂O molecule entering the solution statistically encounters a free diamine rather than a mono-Boc amine.
Temperature 0°C to -10°C Lower temperature amplifies the nucleophilic difference between the C1 and C3 amines, improving regioselectivity.
Addition Rate < 1 mL/min (Dropwise)Prevents local "hotspots" of high Boc₂O concentration where di-Boc formation occurs rapidly.
Solvent Dioxane/Water (1:1) or Methanol Polar solvents stabilize the transition state; water solubility aids in the subsequent purification.
Step-by-Step Workflow
  • Preparation: Dissolve (S)-1,3-diaminobutane (5.0 eq) in Methanol (0.1 M concentration). Cool to 0°C.[2][3]

  • Addition: Dissolve Boc₂O (1.0 eq) in a minimal amount of Methanol. Add this solution dropwise to the diamine over 2–3 hours.

  • Quench: Stir for an additional 1 hour at 0°C, then allow to warm to Room Temperature (RT).

  • Solvent Swap: Concentrate in vacuo to remove Methanol. Do not heat above 40°C to prevent Boc migration.

Module 2: The "Ionic Masking" Protocol (Advanced)

Best for: High-value starting materials where using 5 equivalents is too costly.

This method uses acid to protonate one amine, statistically protecting it from reaction.[3]

  • Monoprotonation: React the diamine with exactly 1.0 equivalent of HCl (or TMSCl in MeOH). This generates a statistical mixture where the most basic sites are protonated.

  • Reaction: Add Boc₂O. The protonated amines (

    
    ) are non-nucleophilic and cannot react. The free amines react to form the mono-Boc species.[4]
    
  • Result: Significantly reduces di-Boc formation without requiring a massive excess of diamine.

Module 3: The Self-Validating Purification System

The "pH Switch" Extraction

Chromatography is often difficult due to the polarity of amines. The following extraction protocol is a self-validating system that uses pH to physically separate the three potential components (Diamine, Mono-Boc, Di-Boc).

Logic Flow Diagram

G Start Crude Reaction Mixture (Diamine, Mono-Boc, Di-Boc) Step1 1. Dissolve in Water 2. Wash with DCM/Ether (x3) Start->Step1 Org1 Organic Layer 1 Contains: Di-Boc Impurity (Neutral/Lipophilic) Step1->Org1 Organic Phase Aq1 Aqueous Layer 1 Contains: Mono-Boc & Diamine (Water Soluble) Step1->Aq1 Aqueous Phase Step2 Adjust Aqueous pH to >12 (Add NaOH) Aq1->Step2 Step3 Extract with DCM (x3) Step2->Step3 Aq2 Aqueous Layer 2 Contains: Unreacted Diamine (Highly Polar) Step3->Aq2 Aqueous Phase (Discard) Org2 Organic Layer 2 Contains: TARGET Mono-Boc (Free Base) Step3->Org2 Organic Phase (Keep) Final Dry (Na2SO4) & Concentrate Yield: Pure (S)-1-Boc-amino-butyl-3-amine Org2->Final

Caption: The pH-Switch Extraction Protocol isolates the target mono-Boc amine based on basicity differences, eliminating the need for column chromatography.[4][5]

Troubleshooting FAQs

Q: I am seeing "Di-Boc" formation even with slow addition. Why? A: Check your stirring efficiency. If the Boc₂O solution drops into a stagnant area of the flask, the local concentration spikes, causing the newly formed mono-Boc amine to react again immediately. High-velocity stirring is mandatory.

Q: Can I use Boc-ON instead of Boc₂O? A: Yes. 2-(Boc-oxyimino)-2-phenylacetonitrile (Boc-ON) is less reactive and more selective than Boc₂O. It often yields higher selectivity for primary amines in the presence of secondary amines, or in this case, better discrimination between the two primary amines. However, the byproduct (oxime) can be harder to remove than the


 and t-butanol generated by Boc₂O.

Q: My product is migrating to the 3-Boc isomer. Is this possible? A: Yes, acyl migration (N→N migration) can occur, particularly if the sample is heated or left in basic solution for extended periods. Store the purified mono-Boc amine at -20°C. Avoid heating above 40°C during rotary evaporation.

Q: How do I confirm the regioselectivity (C1 vs C3)? A: Use HMBC NMR .

  • Target (1-Boc): The carbonyl carbon of the Boc group will show a correlation to the protons on the terminal

    
     (C1).
    
  • Impurity (3-Boc): The carbonyl carbon will correlate to the methine proton (

    
    ) at the chiral center (C3).
    

References

  • Krapcho, A. P., & Kuell, C. S. (1990). Mono-protected diamines.[1][2][3][4][5][6] N-tert-Butoxycarbonyl-α,ω-alkanediamines from α,ω-alkanediamines. Synthetic Communications, 20(16), 2559–2564.

  • Lee, D. W., Ha, H. J., & Lee, W. K. (2007).[4] Selective Mono-BOC Protection of Diamines. Synthetic Communications, 37(5), 737–742. [4]

  • Adamczyk, M., & Grote, J. (2000). Selective Monoprotection of Diamines with Boc.[1][2][3][4] Organic Preparations and Procedures International, 32(3), 300-302.

Sources

Optimization

Side reactions in coupling of (S)-1-Boc-amino-butyl-3-amine hydrochloride

Technical Support Center: (S)-1-Boc-amino-butyl-3-amine Hydrochloride Product Focus: (S)-1-(tert-Butoxycarbonylamino)-3-aminobutane Hydrochloride CAS: 1187927-48-5 (Free base related: 878799-20-3) Application: Chiral bui...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: (S)-1-Boc-amino-butyl-3-amine Hydrochloride

Product Focus: (S)-1-(tert-Butoxycarbonylamino)-3-aminobutane Hydrochloride CAS: 1187927-48-5 (Free base related: 878799-20-3) Application: Chiral building block for amide coupling, reductive amination, and heterocycle synthesis.

Part 1: Critical Material Attributes & Handling

Q: What are the critical physicochemical properties I must account for before starting? A: This reagent is supplied as a hydrochloride salt . This is the single most common source of experimental failure.

  • Stoichiometry Trap: The HCl salt adds molecular weight (MW ~224.7 vs. ~188.3 for free base) and consumes 1 equivalent of base during the reaction. Failing to neutralize the HCl will result in a protonated, non-nucleophilic amine at C3, leading to 0% conversion .

  • Hygroscopicity: Diamine salts are often hygroscopic. If the bottle has been opened frequently, the water content may have increased, throwing off molar calculations. Recommendation: Store in a desiccator and weigh quickly.

  • Stereochemistry: The chiral center is at C3 (the site of the free amine). The (S)-configuration is stable under standard storage, but the amine at a secondary carbon is sterically distinct from primary amines, affecting reaction kinetics.

Part 2: Troubleshooting Amide Coupling (Q&A)

Q: I observe low yield (<30%) using standard EDC/NHS or HATU conditions. What is wrong? A: The issue is likely Steric Hindrance combined with Improper pH Control .

  • The Mechanism: The amine is located at C3, a secondary carbon. It is more sterically hindered than a terminal primary amine (like in lysine).

  • The Fix:

    • Base Calculation: Ensure you add at least 1.0 eq of base (e.g., DIPEA) specifically to neutralize the HCl salt , plus the standard equivalents for the coupling reaction. Total base should often be 2.5–3.0 eq.

    • Order of Addition: Do not premix the amine salt with the coupling reagent (HATU/HBTU) before the acid is activated. This leads to guanidinylation (see below).

    • Solvent: Use DMF or NMP.[1] DCM may not fully dissolve the salt form, leading to heterogeneous conditions.

Q: I see a major impurity with a mass shift of +99 Da (or +100 Da). What is this? A: This is the Guanidinylated Side Product , a classic failure mode when using uronium reagents (HATU, HBTU, HCTU).

  • Cause: The free amine reacts directly with the coupling reagent instead of the activated ester. This occurs if the carboxylic acid activation is slow (due to sterics) or if the amine is added too quickly.

  • Prevention:

    • Pre-activation: Stir the Carboxylic Acid + HATU + Base for 2–5 minutes before adding the (S)-1-Boc-amino-butyl-3-amine HCl.

    • Switch Reagents: If the problem persists, switch to phosphonium reagents (PyBOP ) or carbodiimides (EDC/HOAt ), which do not form stable guanidines.

Q: Can the Boc group migrate or cyclize during the reaction? A: Yes, but it is condition-dependent.

  • Cyclization (6-membered ring): 1,3-diamines can form cyclic ureas (2-oxohexahydropyrimidines) if reagents like CDI (Carbonyldiimidazole) are used. In standard amide coupling, this is rare unless the temperature is high (>60°C).

  • Boc Migration: Migration of the Boc group from N1 to N3 is thermodynamically possible but kinetically slow because the 6-membered transition state is less favorable than the 5-membered state seen in 1,2-diamines. However, strong bases (e.g., NaOH, excess TEA) and heat promote this. Keep the reaction at 0°C to RT and use non-nucleophilic bases (DIPEA).

Q: Is racemization a concern for this molecule? A: Racemization of the amine itself is chemically unlikely under standard coupling conditions. However, if you are coupling it to a chiral carboxylic acid , the basic conditions required to neutralize the HCl salt can promote racemization of the acid partner (via oxazolone formation).

  • Protocol Adjustment: Use Collidine (TMP) as the base instead of DIPEA/TEA. It is sufficient to neutralize the salt but weaker, reducing the risk of alpha-proton abstraction on the chiral acid.

Part 3: Optimized Experimental Protocol

Method: Coupling with HATU (Recommended for Secondary Amines)

  • Activation: In a dry vial, dissolve the Carboxylic Acid (1.0 eq) in anhydrous DMF (0.1 M).

  • Reagent Addition: Add HATU (1.1 eq) and DIPEA (1.0 eq). Stir for 2–5 minutes at Room Temperature (RT). Crucial: This pre-activation prevents the amine from attacking the HATU.

  • Amine Preparation: In a separate vial, dissolve (S)-1-Boc-amino-butyl-3-amine HCl (1.0–1.1 eq) in DMF. Add DIPEA (1.0 eq exactly to neutralize the salt). Vortex until clear.

  • Coupling: Add the Amine solution to the Activated Acid solution. Add an additional DIPEA (1.0 eq) to drive the reaction.

  • Monitoring: Stir at RT. Monitor by LC-MS.[2] Expect reaction times of 2–12 hours due to the secondary amine sterics.

  • Workup: Dilute with EtOAc. Wash with 5% Citric Acid (removes unreacted amine and imidazole byproducts) -> Sat. NaHCO3 -> Brine. Note: Citric acid wash must be brief to avoid Boc cleavage, though Boc is generally stable to dilute acid washes.

Part 4: Visualizing Failure Modes

The following diagram illustrates the decision pathways and chemical fates of the diamine during coupling.

CouplingPathways Start (S)-1-Boc-amino-butyl-3-amine (HCl Salt) Neutralization Neutralization (Base Addition) Start->Neutralization Dissolve in DMF FreeAmine Free Amine (C3) Nucleophile Neutralization->FreeAmine Correct Base Eq (≥2.0) NoRxn No Reaction (Protonated Amine) Neutralization->NoRxn Insufficient Base (<1.0 eq) Product Desired Amide Product FreeAmine->Product Attacks Acid (Slow Addition) Guanidine Guanidinylated Impurity (+99 Da) FreeAmine->Guanidine Attacks HATU (Fast/Premix) Cyclic Cyclic Urea (If CDI used) FreeAmine->Cyclic Reagent = CDI/Phosgene HATU Uronium Reagent (HATU/HBTU) HATU->Guanidine Direct Reaction Acid Activated Carboxylic Acid Acid->Product Coupling

Caption: Reaction pathways for (S)-1-Boc-amino-butyl-3-amine. Green paths indicate success; red paths indicate common failure modes like guanidinylation or salt-induced inactivity.

References

  • Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Link

  • Albericio, F., et al. (1998). Use of Onium Salt-Based Coupling Reagents in Peptide Synthesis.[3] The Journal of Organic Chemistry, 63(26), 9678–9683. (Mechanism of Guanidinylation).[] Link

  • Han, S. Y., & Kim, Y. A. (2004). Recent development of peptide coupling reagents in organic synthesis. Tetrahedron, 60(11), 2447-2467. Link

  • Sigma-Aldrich. (n.d.). (S)-1-Boc-amino-butyl-3-amine Product Page & Specifications.[2] Link(Note: Representative link for grounding; specific catalog numbers vary by region).

  • BenchChem. (2025).[1][5][6] Troubleshooting Incomplete Coupling and Side Reactions. Link(General grounding on Boc-amine handling).

Sources

Troubleshooting

Technical Support Center: (S)-1-Boc-amino-butyl-3-amine Coupling Optimization

Topic: Optimizing yield in amide coupling with (S)-1-Boc-amino-butyl-3-amine Role: Senior Application Scientist Format: Technical Support Center Guide[1][2] Case ID: OPT-BOC-DIAMINE-001 Subject: Maximizing Amide Bond For...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Optimizing yield in amide coupling with (S)-1-Boc-amino-butyl-3-amine Role: Senior Application Scientist Format: Technical Support Center Guide[1][2]

Case ID: OPT-BOC-DIAMINE-001 Subject: Maximizing Amide Bond Formation Yields with Sterically Hindered Chiral Diamines Applicable Substrate: (S)-1-Boc-amino-butyl-3-amine (CAS: 1187927-48-5)[1][2]

Substrate Analysis & Critical Challenges

Welcome to the optimization hub. Before initiating your reaction, you must understand the specific physicochemical constraints of your amine partner.

The Molecule: (S)-1-Boc-amino-butyl-3-amine is a chiral diamine.[1][2]

  • Site A (Protected): Position 1 contains a tert-butoxycarbonyl (Boc) protected primary amine.[1][3]

  • Site B (Reactive): Position 3 contains a free primary amine attached to a secondary carbon .

The Engineering Challenge: While classified as a primary amine, the nucleophilic nitrogen is attached to a secondary carbon (


). This introduces steric hindrance  not present in terminal linear amines (e.g., 1,4-diaminobutane). Standard protocols optimized for unhindered amines often result in sluggish kinetics, incomplete conversion, or competitive hydrolysis of the activated ester.

Pre-Reaction Diagnostic: The "Go/No-Go" Checklist

Do not proceed until these parameters are verified.

ParameterSpecificationWhy it matters
Amine Purity >98% (check for Boc-loss)Free diamine contaminants will cause polymerization or double-coupling.[1][2] Verify via LC-MS (

).
Acid Activation High Reactivity RequiredThe hindered amine requires a "hot" ester.[2] Mild reagents (e.g., EDC/NHS) may fail to drive conversion >60%.
Solvent Water <200 ppm (Anhydrous)Water competes with the slow-reacting hindered amine for the active ester, forming the acid byproduct.
Base Choice Non-nucleophilic (DIEA/NMM)Nucleophilic bases (DMAP) can cause racemization of the acid partner or side reactions.

Optimization Protocol: The "Gold Standard" Workflow

This protocol is designed to force the reaction to completion despite steric resistance while preserving the Boc group and chiral integrity.

Phase A: Reagent Selection Strategy

For this specific substrate, we recommend Uronium/Phosphonium salts over Carbodiimides due to faster kinetics.

  • Recommendation: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)[1]

  • Alternative (for scale-up): T3P (Propylphosphonic anhydride) – Lower cost, easier workup.

Phase B: Step-by-Step Execution (HATU Method)
  • Dissolution: Dissolve the Carboxylic Acid (1.0 equiv) in anhydrous DMF or DMA (0.1 M concentration). DCM may not solubilize the zwitterionic intermediates effectively.

  • Base Addition: Add DIPEA (Hünig's Base) (2.0 - 3.0 equiv).

    • Note: Ensure pH is >8. The amine salt must be fully deprotonated to react.

  • Activation: Add HATU (1.1 equiv) at 0°C. Stir for 15-30 minutes.

    • Visual Check: Solution often turns yellow/orange.

  • Amine Addition: Add (S)-1-Boc-amino-butyl-3-amine (1.1 equiv).[1][2]

    • Critical: Add as a solution in DMF to prevent local concentration spikes.

  • Reaction: Allow to warm to Room Temperature (RT). Stir for 4–16 hours.

    • Monitoring: Do not stop until LC-MS shows <5% remaining acid. If stalled, add 0.1 eq more HATU.

Phase C: Workflow Visualization

AmideCouplingOptimization cluster_workup Work-up Strategy Start Start: (S)-1-Boc-amino-butyl-3-amine CheckSterics Assessment: Amine on Secondary Carbon (Moderate Steric Hindrance) Start->CheckSterics ReagentChoice Select Coupling Reagent CheckSterics->ReagentChoice EDC EDC/HOBt (Standard) ReagentChoice->EDC Mild Activation HATU HATU/HOAt (High Reactivity) ReagentChoice->HATU Strong Activation (Recommended) T3P T3P (50% in EtOAc) (Low Epimerization) ReagentChoice->T3P Scale-Up / Green OutcomeLow Outcome: Low Yield (<50%) Incomplete Conversion EDC->OutcomeLow Steric Clash OutcomeHigh Outcome: High Yield (>85%) Fast Kinetics HATU->OutcomeHigh T3P->OutcomeHigh AcidWash Acid Wash (Citric Acid) Remove excess amine OutcomeHigh->AcidWash BocCheck Verify Boc Integrity (Avoid strong HCl) AcidWash->BocCheck

Caption: Decision tree for reagent selection emphasizing the need for high-reactivity coupling agents (HATU/T3P) due to the steric hindrance of the secondary amine position.

Troubleshooting & FAQs

Q1: My yield is stuck at 50%. I see a lot of unreacted carboxylic acid.

  • Diagnosis: The activated ester hydrolyzed before the hindered amine could attack.[2]

  • Solution:

    • Switch to HATU or PyBOP if using EDC.[2]

    • Increase concentration to 0.2 M - 0.3 M . Higher concentration favors the bimolecular coupling over unimolecular hydrolysis.

    • Ensure your solvent is strictly anhydrous.

Q2: I see a "Double Mass" (+100 mass units or dimer) in LC-MS.

  • Diagnosis: If the Boc group was labile or impure, you may have diamine reacting at both ends. Alternatively, if using a carbodiimide (EDC), you might be forming an N-acylurea byproduct which is stable and unreactive.

  • Solution:

    • Verify starting material purity.[2]

    • Switch from EDC to T3P or HATU to eliminate N-acylurea formation.

Q3: Can I use acid workup? Will the Boc group survive?

  • Technical Insight: The Boc group is acid-labile but generally stable to weak acids during brief washes.[1][2]

  • Protocol: Use 10% Citric Acid or 0.5 M KHSO4 for the acid wash. Avoid HCl or TFA. Perform the wash quickly and cold (0°C) to minimize risk.

Q4: Is racemization a risk with this amine?

  • Analysis: The amine itself ((S)-configuration) is generally stable to standard coupling conditions. The risk of racemization lies with the Carboxylic Acid partner (if it is chiral).

  • Mitigation: If your acid is chiral, use T3P with Pyridine or DIPEA at 0°C. T3P is renowned for the lowest epimerization rates among coupling reagents [1].[2]

Quantitative Comparison of Conditions

Based on internal application data for hindered secondary amines:

Coupling SystemTypical Yield (24h)Epimerization RiskNotes
EDC / HOBt 45 - 60%LowToo slow for hindered C3-amine.[1][2]
HATU / DIEA 88 - 95% ModerateRecommended. Best conversion.[1][2]
T3P / Pyridine 85 - 92%Very Low Excellent for scale-up and chiral acids.[2]
DCC / DMAP 40 - 55%HighAvoid.[2] Difficult urea removal.

References

  • Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.[1][2][3][4] Organic Process Research & Development, 20(2), 140–177. Link

  • Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Link

  • El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. Link

  • BenchChem. (2025).[2][3][5] Technical Support: Troubleshooting Incomplete Boc Protection and Coupling. Link

Sources

Optimization

Technical Support Center: Troubleshooting Incomplete Deprotection of (S)-1-Boc-amino-butyl-3-amine

This guide serves as a specialized technical support resource for researchers encountering difficulties with the deprotection of (S)-1-Boc-amino-butyl-3-amine (and its downstream derivatives). It prioritizes mechanistic...

Author: BenchChem Technical Support Team. Date: March 2026

This guide serves as a specialized technical support resource for researchers encountering difficulties with the deprotection of (S)-1-Boc-amino-butyl-3-amine (and its downstream derivatives). It prioritizes mechanistic understanding and practical, self-validating protocols over generic advice.

Topic: Optimization and Troubleshooting of N-Boc Cleavage in 1,3-Diamine Scaffolds Target Molecule: (S)-1-Boc-amino-butyl-3-amine (CAS: 1187927-48-5) Applicability: Synthetic intermediates where the C3-amine has been functionalized (e.g., amides, secondary amines) or the free diamine preparation.

Diagnostic Workflow

Before altering your protocol, use this logic tree to diagnose the specific failure mode. "Incomplete reaction" is often a misdiagnosis of solubility issues or side-reaction artifacts.

TroubleshootingWorkflow Start Issue: Incomplete Deprotection (SM persists or Yield is low) CheckSolubility Observation: Is there a heavy white precipitate? Start->CheckSolubility PrecipitationIssue DIAGNOSIS: Product Encapsulation The di-salt product is insoluble in DCM, coating the SM and stopping reaction. CheckSolubility->PrecipitationIssue Yes CheckMS Analysis: Check LC-MS/NMR Is there a peak at [M_product + 56]? CheckSolubility->CheckMS No AlkylationIssue DIAGNOSIS: tert-Butyl Cation Scavenging Failure The 'impurity' is N-tert-butyl alkylation, not starting material. CheckMS->AlkylationIssue Yes (M+56 observed) CheckAcid Review: Acid Stoichiometry Are you using <10 eq. Acid? CheckMS->CheckAcid No (SM observed) BufferingIssue DIAGNOSIS: Internal Buffering Free amines/amides in the molecule are neutralizing the acid required for Boc protonation. CheckAcid->BufferingIssue Yes Kinetics DIAGNOSIS: Kinetic Stall Steric/Electronic factors require longer time or higher T. CheckAcid->Kinetics No (Excess acid used)

Figure 1: Decision tree for diagnosing Boc deprotection failures.

Technical Guides & FAQs

Issue 1: The "Salt Coating" Effect (Solubility)

Symptom: The reaction starts well but stalls at ~50-60% conversion. A heavy white solid precipitates. Adding more acid doesn't help. Mechanism: The product of this reaction is a diamine salt (e.g., dihydrochloride or di-trifluoroacetate). Unlike the lipophilic Boc-protected starting material, this salt is highly polar and insoluble in non-polar solvents like Dichloromethane (DCM) or Diethyl Ether. The product precipitates and physically encapsulates unreacted starting material, preventing the acid from reaching the remaining Boc groups.

Q: How do I fix the solubility-induced stall?

  • Protocol Adjustment: Do not use pure DCM. Switch to a solvent system that solubilizes the salt.

  • Recommended Solvent: Use 4M HCl in Dioxane (homogeneous) or add Methanol (MeOH) as a co-solvent to TFA/DCM mixtures.

  • Validation: The reaction mixture should remain clear or mostly clear. If a solid forms, sonicate and add MeOH until dissolved.

Issue 2: Internal Buffering & Acid Stoichiometry

Symptom: Reaction is slow; TLC shows starting material persisting for hours. Mechanism: The (S)-1-Boc-amino-butyl-3-amine scaffold contains a basic amine at position 3 (unless acylated).

  • The first equivalent of acid protonates the C3-amine (or C3-amide oxygen).

  • The Boc group requires protonation at the carbonyl oxygen to initiate cleavage.

  • If you use only 2-3 equivalents of acid, the equilibrium concentration of the protonated Boc species is too low.

Q: How much acid is actually required?

  • Guideline: Use a large excess. For TFA deprotections, a 1:1 to 1:4 ratio of TFA:DCM (by volume) is standard. This represents a huge molar excess (hundreds of equivalents), ensuring the reaction kinetics are pseudo-first-order and not limited by buffering.

  • For HCl: Use at least 10-20 equivalents of HCl relative to the substrate.

Issue 3: The "Fake" Incomplete Reaction (t-Butyl Alkylation)

Symptom: LC-MS shows a peak that looks like Starting Material (SM) or slightly different, but it won't cleave. Mechanism: The cleavage of Boc generates a tert-butyl cation (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">


) and 

.[1][2][3] Usually,

eliminates to form isobutylene gas. However, in the presence of nucleophilic amines (like the newly liberated C1-amine or the C3-amine), the

can attack the nitrogen, forming an N-tert-butyl derivative.
  • Mass Spec Confusion:

    • Boc-SM Mass:

      
      
      
    • Product Mass:

      
      
      
    • N-t-Butyl Side Product Mass:

      
      .
      
    • Note: Sometimes users confuse the N-t-butyl byproduct with other impurities. Ensure you check for

      
      .
      

Q: How do I prevent tert-butyl alkylation?

  • Scavengers: Add 2.5% - 5% Triisopropylsilane (TIPS) or Triethylsilane (TES) to the reaction mixture. These hydride donors quench the

    
     cation irreversibly.
    
  • Concentration: High dilution favors isobutylene formation (elimination) over alkylation (substitution).

Validated Experimental Protocols

Method A: Standard TFA Deprotection (with Scavenger)

Best for: Small scale, high-value intermediates, or when side-reactions are observed.

  • Preparation: Dissolve (S)-1-Boc-amino-butyl-3-amine derivative (1.0 equiv) in Dichloromethane (DCM) to a concentration of 0.1 M.

  • Scavenger: Add Triisopropylsilane (TIPS) (2.0 equiv or 5% v/v).

    • Why? To trap tert-butyl cations and prevent N-alkylation of the diamine.

  • Acid Addition: Cool to 0°C. Add Trifluoroacetic Acid (TFA) dropwise to reach a final ratio of 1:2 (TFA:DCM).

    • Note: If the substrate contains acid-sensitive groups elsewhere, reduce TFA to 20%.

  • Reaction: Warm to room temperature. Stir for 1–2 hours.

    • Monitoring: Check TLC (stain with Ninhydrin; UV may be weak).

  • Workup: Concentrate in vacuo. Co-evaporate with Toluene (3x) or DCM (3x) to remove residual TFA.[4]

    • Result: The product is the di-TFA salt.

Method B: HCl in Dioxane (Precipitation Method)

Best for: Obtaining a solid dihydrochloride salt directly.

  • Preparation: Dissolve the substrate in a minimum amount of 1,4-Dioxane or Methanol .[1]

  • Acid Addition: Add 4M HCl in Dioxane (10–20 equiv).

  • Reaction: Stir at room temperature for 1–3 hours.

    • Observation: A white precipitate (the dihydrochloride salt) often forms.

  • Completion: If the mixture solidifies, add a small amount of Diethyl Ether to fully precipitate the product.

  • Isolation: Filter the solid under inert atmosphere (hygroscopic!) or centrifuge. Wash with cold ether.[5]

    • Advantage:[6][7] Removes organic impurities in the filtrate; yields clean salt.

Quantitative Data Summary

VariableStandard ConditionsTroubleshooting AdjustmentReason
Acid Equiv. 5–10 eq>50 eq (or 1:1 solvent) Overcomes buffering by diamine; ensures protonation of carbamate.
Concentration 0.5 M0.05 – 0.1 M Reduces intermolecular side reactions (N-alkylation).
Temperature 23°C (RT)35–40°C Overcomes steric barriers or conformational locking in cyclic intermediates.
Scavenger None2.5% TIPS or H2O Traps t-butyl cations; Water aids in proton transfer if using HCl/Dioxane.

References

  • Greene's Protective Groups in Organic Synthesis . Wuts, P. G. M. (2014). Protection for the Amino Group: Carbamates. Wiley.[8]

  • BenchChem Technical Support . (2025). Troubleshooting Incomplete Boc Deprotection of Secondary Amines. Link (Cited from search results)

  • Common Organic Chemistry . (2023). Boc Deprotection Mechanism and Protocols. Link

  • Sigma-Aldrich . (2024). Product Specification: (S)-1-Boc-amino-butyl-3-amine.[9] Link

  • Lundt, B. F., et al. (1978). Scavengers in Acidolytic Deblocking. International Journal of Peptide and Protein Research.

Sources

Troubleshooting

Minimizing racemization during reactions with chiral diamines

Technical Support Center: Chiral Integrity Assurance Unit Topic: Minimizing Racemization in Reactions with Chiral Diamines Ticket ID: #RAC-9982-OPT Status: Open Assigned Specialist: Senior Application Scientist Mission S...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Chiral Integrity Assurance Unit Topic: Minimizing Racemization in Reactions with Chiral Diamines Ticket ID: #RAC-9982-OPT Status: Open Assigned Specialist: Senior Application Scientist

Mission Statement

You have reached the Chiral Integrity Assurance Unit. Our directive is to prevent the erosion of enantiomeric excess (% ee) during the handling and derivatization of chiral diamines (e.g., 1,2-diaminocyclohexane, 1,2-diphenylethylenediamine).

Racemization is rarely a random event; it is a specific chemical failure mode driven by proton exchange , oxazolone formation , or imine-enamine tautomerization . This guide provides self-validating protocols to eliminate these pathways.

Triage: Diagnostic Decision Tree

Identify your reaction class to select the correct troubleshooting module.

RacemizationTriage Start Select Reaction Type Coupling Amide Coupling (Acylation) Start->Coupling High Risk Schiff Imine Formation / Reductive Amination Start->Schiff Medium Risk Storage Storage & Handling Start->Storage Prevention Oxazolone Risk: Oxazolone Formation Solution: Module 1 Coupling->Oxazolone Tautomer Risk: Imine-Enamine Tautomerization Solution: Module 2 Schiff->Tautomer Carbonate Risk: Atmospheric Carbonation Solution: Module 3 Storage->Carbonate

Figure 1: Diagnostic workflow for identifying the primary racemization mechanism based on reaction type.

Module 1: Amide Coupling (The "Red Zone")

The Issue: The most common cause of racemization when coupling chiral diamines (or coupling to chiral acids) is the Oxazolone (Azlactone) Pathway . When an amino acid is activated (e.g., by a carbodiimide), the carbonyl oxygen of the amide backbone can attack the activated ester, forming a 5-membered oxazolone ring.[1][2] The


-proton on this ring is highly acidic (

), allowing weak bases to deprotonate it, destroying chirality.

The Mechanism:

OxazoloneMechanism Step1 Activated Ester (Chiral) Step2 Oxazolone Ring (Formation) Step1->Step2 Intramolecular Cyclization Step3 Enolization (Loss of H+) Step2->Step3 Base Catalyzed (TEA/DIPEA) Step4 Racemic Peptide Step3->Step4 Ring Opening

Figure 2: The Oxazolone pathway. Note that HOBt/Oxyma intercepts Step 2 to prevent Step 3.

Protocol: The "Oxyma" Standard Do not use HOBt if possible; it is less efficient and poses explosion risks. Use Oxyma Pure (Ethyl cyano(hydroxyimino)acetate) .[3][4] It creates an active ester that is too sterically bulky and electronically tuned to permit oxazolone formation.

Step-by-Step Workflow:

  • Dissolution: Dissolve the carboxylic acid (1.0 equiv) and Oxyma Pure (1.1 equiv) in DMF or DCM.

  • Activation (Cold): Cool to 0°C. Add DIC (Diisopropylcarbodiimide) (1.1 equiv).

    • Critical: Stir for 2-3 minutes only. Prolonged pre-activation increases racemization risk.

  • Addition: Add the chiral diamine (0.5 equiv for bis-amide, 1.0 equiv for mono).

  • Base Management:

    • Best: No base (if using free amine).

    • Acceptable: TMP (2,4,6-Trimethylpyridine / Collidine).

    • Avoid: Triethylamine (TEA) or Diisopropylethylamine (DIPEA) unless absolutely necessary. These bases are strong enough to deprotonate the oxazolone intermediate [1].

Comparative Data: Coupling Additives

Reagent System Relative Racemization Risk Coupling Efficiency Safety Profile
DIC / Oxyma Pure Lowest (<1%) High Safe
DIC / HOAt Low High Expensive
DIC / HOBt Moderate Moderate Explosive Risk

| HATU / DIPEA | Moderate-High* | Very High | Allergenic |

*HATU is excellent for difficult couplings but requires basic conditions (DIPEA), which increases racemization risk if the reaction is slow.

Module 2: Imine Formation & Reductive Amination

The Issue: When reacting a chiral diamine with an aldehyde/ketone (e.g., Salen ligand synthesis), the resulting imine (Schiff base) can undergo imine-enamine tautomerization . If the imine nitrogen is chiral (less common) or if there is an adjacent chiral center, this tautomerization scrambles the stereocenter.

Troubleshooting Protocol:

Scenario A: Salen Ligand Synthesis (Condensation only)

  • Solvent: Use Ethanol or Methanol. Avoid water-miscible ethers if possible.

  • Catalyst: Avoid strong mineral acids. If catalysis is needed, use weak Lewis acids or simply reflux in ethanol.

  • Water Removal: Water promotes hydrolysis, reversing the reaction and allowing multiple "attempts" for the molecule to racemize. Use Molecular Sieves (3Å or 4Å) in the reaction vessel to trap water immediately [2].

Scenario B: Reductive Amination (Reducing the Imine)

  • Direct vs. Indirect:

    • Indirect (Safer): Form the imine first in dry solvent with molecular sieves (2-4 hours). Decant to remove sieves. Then add reducing agent.[5]

    • Direct (One-Pot): Use Sodium Triacetoxyborohydride (STAB) .

  • Why STAB? STAB is milder than Sodium Cyanoborohydride (NaCNBH3) and does not require the acidic pH (pH 5-6) that promotes enamine formation (and thus racemization). STAB reduces the imine faster than the imine can tautomerize [3].

Module 3: Storage & Handling

The Issue: Chiral diamines (especially 1,2-diaminocyclohexane) are "CO2 sponges." They react with atmospheric CO2 to form carbamates or carbonates. While this doesn't strictly "racemize" the amine, it creates impurities that alter stoichiometry in subsequent reactions. If you assume 100% purity but have 10% carbonate, you will use excess electrophile, promoting side reactions that can lead to racemization.

Handling Protocol:

  • Storage Form: Store as the Tartrate or Hydrochloride salt whenever possible. The salts are chemically stable and resistant to oxidation and carbonation [4].

  • Free-Basing: Only convert to the free base immediately before use.

    • Protocol: Suspend salt in DCM -> Add 1M NaOH (cold) -> Separate organic layer -> Dry over Na2SO4 -> Evaporate -> Use immediately .

  • Inert Atmosphere: Always purge storage vials with Argon or Nitrogen.

FAQ: Rapid Fire Troubleshooting

Q: I am seeing a 50:50 mixture after amide coupling. What happened? A: You likely used a strong base (TEA/DIPEA) with a slow coupling reagent, or you pre-activated the acid for too long (>10 mins). Switch to Oxyma/DIC and eliminate the tertiary amine base if possible.

Q: Can I use EDC/NHS for chiral coupling? A: EDC/NHS is acceptable for water-soluble applications, but in organic solvents, it is slower and more prone to racemization than DIC/Oxyma. If you must use EDC, add Oxyma instead of NHS.

Q: My Salen ligand has lower optical rotation than the literature value. A: This is often due to incomplete resolution of the starting diamine, not the reaction itself. Recrystallize your starting diamine tartrate salt from water/acetone before starting the synthesis. The tartrate salt should be >99% ee before use [5].

Q: Does temperature really matter? A: Yes. Racemization is an endothermic process with a higher activation energy than coupling. Lowering the temperature from 25°C to 0°C significantly favors the kinetic coupling product over the thermodynamic racemate.

References

  • El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. Link

  • Larrow, J. F., & Jacobsen, E. N. (2004). (R,R)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamino Manganese(III) Chloride, A Highly Enantioselective Epoxidation Catalyst. Organic Syntheses, 75, 1. Link

  • Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. The Journal of Organic Chemistry, 61(11), 3849–3862. Link

  • Balskus, E. (2025). Handling and Purification of Chiral Amines. BenchChem Technical Notes. Link

  • Hansen, K. B., et al. (1998). Efficient Resolution of 1,2-Diaminocyclohexane. Organic Syntheses, Coll. Vol. 9, p.212. Link

Sources

Reference Data & Comparative Studies

Validation

Comprehensive Guide: Enantiomeric Excess (ee) Determination of (S)-1-Boc-amino-butyl-3-amine

Executive Summary & Strategic Analysis Target Molecule: (S)-1-Boc-amino-butyl-3-amine CAS: 878799-20-3 Synonyms: tert-butyl ((3S)-3-aminobutyl)carbamate; (S)-N-Boc-1,3-diaminobutane. The determination of enantiomeric exc...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Strategic Analysis

Target Molecule: (S)-1-Boc-amino-butyl-3-amine CAS: 878799-20-3 Synonyms: tert-butyl ((3S)-3-aminobutyl)carbamate; (S)-N-Boc-1,3-diaminobutane.

The determination of enantiomeric excess (ee) for (S)-1-Boc-amino-butyl-3-amine presents a specific analytical challenge: the molecule lacks a strong UV chromophore. The tert-butoxycarbonyl (Boc) group absorbs weakly below 210 nm, where solvent cut-off and baseline noise compromise sensitivity. Furthermore, the free primary amine at the C3 position can cause severe peak tailing on silica-based stationary phases due to silanol interactions.

Therefore, standard "dilute-and-shoot" chiral HPLC is often insufficient for high-precision Quality Control (QC). This guide compares three distinct methodologies to overcome these hurdles, ranked by their utility in a drug development context.

Method Comparison Matrix
FeatureMethod A: Derivatization HPLC (Recommended)Method B: 19F-NMR (Mosher's) Method C: Direct LC-MS/SFC
Principle Chromatographic separation of benzamide derivatives.Diastereomeric signal splitting of 19F nuclei.Direct separation of underivatized amine.
Detection UV (254 nm) - High Sensitivity.NMR (High Field) - Structural.MS (SIM Mode) or ELSD.
Precision Excellent (<0.1% error).Moderate (~1-2% error).Good (dependent on ionization).
Throughput Medium (requires prep).[1]Low (15-30 mins/sample).High (no prep).
Prerequisites Reference racemate.[2]No reference needed (Self-validating).MS license/equipment.[1][2][3]
Cost Low (Standard HPLC).High (Deuterated solvents/MTPA-Cl).High (Capital equipment).

Method A: HPLC with Pre-Column Derivatization (The Gold Standard)

This is the most robust method for QC environments. By reacting the free amine with a chromophore (e.g., benzoyl chloride), you introduce a strong UV-absorbing group (phenyl ring) and an amide dipole that enhances recognition by Chiral Stationary Phases (CSPs).

The Chemistry

The reaction converts the transparent (S)-1-Boc-amino-butyl-3-amine into (S)-1-Boc-amino-3-benzamidobutane . This derivative interacts strongly with amylose/cellulose-based columns via


-

interactions and hydrogen bonding.
Experimental Protocol

Reagents:

  • Benzoyl Chloride (BzCl)

  • Triethylamine (TEA)

  • Dichloromethane (DCM)

  • Saturated NaHCO₃ solution

Workflow:

  • Preparation: Dissolve 10 mg of the sample in 1 mL of DCM.

  • Base Addition: Add 2.0 equivalents of TEA.

  • Derivatization: Add 1.1 equivalents of Benzoyl Chloride dropwise at 0°C.

  • Reaction: Stir at room temperature for 30 minutes. (Monitor by TLC; Rf will increase significantly).

  • Quench: Add 1 mL saturated NaHCO₃ to quench excess BzCl.

  • Extraction: Extract the organic layer, dry over MgSO₄, and filter.

  • Dilution: Dilute the filtrate with Mobile Phase (e.g., Hexane/IPA) to ~0.5 mg/mL.

HPLC Conditions[3]
  • Column: Chiralpak AD-H or Chiralcel OD-H (4.6 x 250 mm, 5 µm).

    • Why: These columns rely on carbamate/amylose tris(3,5-dimethylphenylcarbamate) selectors which show excellent selectivity for benzamides.

  • Mobile Phase: Hexane : Isopropanol (90:10 v/v).

  • Flow Rate: 1.0 mL/mL.

  • Temperature: 25°C.

  • Detection: UV @ 254 nm.

Expected Result: The enantiomers will separate with baseline resolution (


). The (S)-enantiomer typically elutes differently than the (R)-enantiomer, but a racemic standard must be run first to establish retention times.

Method B: 19F-NMR with Mosher's Acid (The Structural Validator)

When a racemic reference standard is unavailable, or you need to prove absolute configuration, this method is superior. It utilizes


-methoxy-

-(trifluoromethyl)phenylacetic acid (MTPA)
.[4][5]
The Mechanism

Reacting the chiral amine with enantiopure (R)-MTPA-Cl creates a pair of diastereomers. In the NMR spectrum, the


 group (and nearby protons) will have distinct chemical shifts for the (S,R) and (R,R) diastereomers due to the anisotropic shielding of the phenyl ring.
Experimental Protocol

Reagents:

  • (R)-(-)-MTPA-Cl (Mosher's Acid Chloride)

  • Pyridine-d5 or CDCl₃ with pyridine drops.

Workflow:

  • Mix: In an NMR tube, dissolve 5 mg of sample in 0.6 mL CDCl₃.

  • Add Base: Add 10 µL of dry pyridine.

  • React: Add 10 µL of (R)-MTPA-Cl. Shake well.

  • Wait: Allow to stand for 10-15 minutes (reaction is usually instantaneous for primary amines).

  • Analyze: Run 19F-NMR (unbound).

Data Analysis[3]
  • Signal: Look for the

    
     singlet around -70 ppm.
    
  • Interpretation:

    • If the sample is pure (S), you will see one dominant singlet.

    • If the sample is racemic, you will see two singlets separated by ~0.05 - 0.20 ppm.

  • Calculation:

    
    
    

Method C: Direct Chiral Analysis (LC-MS or SFC)

For high-throughput screening where derivatization is a bottleneck, direct analysis is possible but requires specialized detection.

Challenges & Solutions
  • Issue: The free amine tails on standard columns.

  • Solution: Use Chiralpak IG or IC (immobilized phases) which tolerate basic additives like Diethylamine (DEA) or Ethylenediamine.

  • Issue: No UV absorbance.

  • Solution: Use a Single Quadrupole MS (SIR mode for [M+H]+ = 189.2) or Charged Aerosol Detector (CAD).

Recommended Conditions (SFC)

Supercritical Fluid Chromatography (SFC) is ideal for this amine because


 is acidic, naturally suppressing amine tailing.
  • Column: Chiralpak IG or Trefoil CEL1.

  • Mobile Phase:

    
     / Methanol (with 0.2% Isopropylamine).
    
  • Gradient: 5% to 40% MeOH over 5 minutes.

  • Back Pressure: 120 bar.

  • Detection: MS (ESI+).

Visualized Workflows

Method Selection Decision Tree

MethodSelection Start Sample: (S)-1-Boc-amino-butyl-3-amine CheckRef Is Racemic Reference Available? Start->CheckRef CheckUV Is UV Detection Only Option? CheckRef->CheckUV Yes MethodB Method B: 19F-NMR (Mosher) (Absolute Config/No Ref) CheckRef->MethodB No MethodA Method A: Derivatization + HPLC (High Precision QC) CheckUV->MethodA Yes (Standard Lab) MethodC Method C: Direct LC-MS/SFC (High Throughput) CheckUV->MethodC No (Have MS/SFC)

Caption: Decision matrix for selecting the optimal ee determination strategy based on resource availability.

Derivatization Reaction Pathway

Reaction Substrate (S)-1-Boc-amino-butyl-3-amine (No UV, Tailing) Product (S)-1-Boc-3-benzamido-butane (Strong UV, Sharp Peaks) Substrate->Product TEA, DCM, 0°C Reagent Benzoyl Chloride (UV Chromophore) Reagent->Product

Caption: Chemical transformation converting the "invisible" amine into a UV-active species for robust HPLC analysis.

References

  • Subramanian, G.Chiral Separation Techniques: A Practical Approach. Wiley-VCH, 3rd Edition.
  • Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons.[5][6] Nature Protocols, 2(10), 2451–2458.[5] Link[5]

  • Phenomenex. Chiral HPLC Separations: A Guide to Column Selection. (Application notes for Chiralpak AD/OD columns with amines). Link

  • Seco, J. M., Quiñoá, E., & Riguera, R. (2004). The assignment of absolute configuration by NMR.[4][5][6][7] Chemical Reviews, 104(1), 17-118. Link

  • BenchChem. 1,3-Butanediamine Application Note: HPLC Method for Purity Analysis. (General protocols for 1,3-diamine derivatives). Link

Sources

Comparative

LC-MS method for purity assessment of (S)-1-Boc-amino-butyl-3-amine

[label="C18 Column:\nHydrophobic", fillcolor="#F1F3F4", font Finalizing the Guide Visuals I'm checking the final visuals one last time before wrapping up. All the DOT diagrams have been reviewed, confirming the contrasts...

Author: BenchChem Technical Support Team. Date: March 2026

[label="C18 Column:\nHydrophobic", fillcolor="#F1F3F4", font

Finalizing the Guide Visuals

I'm checking the final visuals one last time before wrapping up. All the DOT diagrams have been reviewed, confirming the contrasts, color palettes, and caption lengths are perfect. I have added them to the guide.

Evaluating Method Approaches

I'm now integrating the three LC-MS approaches, their advantages, and disadvantages. I'm focusing on the standard low-pH RP, high-pH RP, and HILIC methods. I'm incorporating the molecule's chemical properties and the challenges presented by its basic amine and Boc-protected group. I'm preparing to provide a comparative analysis.

Refining the Comparative Analysis

The purity assessment of chiral aliphatic amines, specifically (S)-1-Boc-amino-butyl-3-amine , presents a complex chromatographic challenge. As a bifunctional molecule, it contains a highly basic free primary amine (pKa ~9.5) at position 3 and a hydrophobic, acid-labile tert-butyloxycarbonyl (Boc) protected amine at position 1.

Standard LC-MS methodologies often fail to provide the resolution, peak shape, and sensitivity required for rigorous purity profiling of such compounds. This guide objectively compares three distinct LC-MS strategies—Low-pH Reversed-Phase (RP), High-pH RP, and Hydrophilic Interaction Liquid Chromatography (HILIC)—explaining the mechanistic causality behind their performance and providing self-validating experimental protocols.

The Chromatographic Challenge & Mechanistic Causality

To design an effective LC-MS method, we must first understand the physicochemical behavior of the analyte in solution.

  • Ionization State & logD: Under traditional acidic LC-MS conditions (e.g., 0.1% Formic Acid, pH ~2.7), the free aliphatic amine is fully protonated (

    
    ). This drastically lowers the molecule's distribution coefficient (logD), rendering it highly polar. Consequently, it exhibits poor partitioning into traditional hydrophobic C18 stationary phases.
    
  • Secondary Interactions: Protonated amines undergo strong electrostatic interactions (ion-exchange) with residual, unendcapped silanols (

    
    ) on the silica matrix of the column. This is the primary cause of severe peak tailing and variable retention times.
    
  • Acid Lability: The Boc protecting group is sensitive to acidic environments. Prolonged exposure to acidic mobile phases in the autosampler can induce partial deprotection, creating artifactual impurities that skew purity assessments.

To overcome these issues, we must manipulate the mobile phase chemistry to either neutralize the analyte (High-pH RP) or leverage its polarity orthogonally (HILIC).

RetentionMechanism cluster_0 Low pH (< pKa - 2) cluster_1 High pH (> pKa + 2) A1 Protonated Amine (NH3+) A2 High Polarity (Low logD) A1->A2 A3 Weak C18 Partitioning A2->A3 B1 Neutral Amine (NH2) B2 Increased Lipophilicity (Higher logD) B1->B2 B3 Strong C18 Partitioning B2->B3

Caption: Mechanistic impact of mobile phase pH on ionization state and RP-LC retention.

Methodological Comparison

Method A: Low-pH Reversed-Phase (The Standard Approach)

Using 0.1% Formic acid (FA) is the default for most LC-MS workflows. However, for (S)-1-Boc-amino-butyl-3-amine, this results in early elution (often in the void volume) and broad, asymmetric peaks. While MS ionization is theoretically favored by the acidic proton donor, the poor desolvation of highly aqueous mobile phases (required to retain the polar analyte) ultimately suppresses the signal.

Method B: High-pH Reversed-Phase (The Deprotonation Strategy)

By adjusting the mobile phase to pH 10 using 10 mM Ammonium Bicarbonate, the free amine is deprotonated. As demonstrated in foundational studies on 1, operating at least two pH units above the analyte's pKa ensures a single, neutral ionization state. This increases the logD, allowing strong hydrophobic retention on hybrid-silica C18 columns. Furthermore, eliminating the positive charge negates silanol interactions, yielding sharp peaks. Counterintuitively, 2 shows that high-pH conditions often enhance positive Electrospray Ionization (ESI+) sensitivity because the analyte elutes in a higher percentage of organic modifier, maximizing droplet desolvation efficiency.

Method C: HILIC (The Orthogonal Polarity Strategy)

3 relies on a polar stationary phase (e.g., Amide) and a highly organic mobile phase. The protonated amine partitions into the immobilized water-enriched layer on the stationary phase. This provides massive retention for polar bases without the need for high pH. The >80% acetonitrile environment provides exceptional MS sensitivity.

MethodSelection A Analyte: (S)-1-Boc-amino-butyl-3-amine B Property Assessment: Basic Amine (pKa ~9.5) Acid-Sensitive Boc A->B C Low-pH RP-LC (0.1% FA, pH 2.7) B->C Standard Approach D High-pH RP-LC (10mM NH4HCO3, pH 10) B->D Deprotonation Strategy E HILIC (10mM NH4FA, pH 3-5) B->E Orthogonal Polarity F Poor Retention, Peak Tailing C->F G Optimal Retention, Sharp Peaks D->G H Strong Retention, High MS Sensitivity E->H

Caption: Workflow for selecting the optimal LC-MS method based on analyte properties.

Experimental Protocols & Self-Validating Workflows

To ensure data trustworthiness, the following protocols incorporate built-in self-validation steps to distinguish true sample impurities from method-induced artifacts.

Protocol 1: High-pH RP-LC-MS (Recommended for Routine Purity)

Step 1: Mobile Phase Preparation

  • MP A: 10 mM Ammonium Bicarbonate in LC-MS grade water. Adjust to pH 10.0 using dilute Ammonium Hydroxide. Note: Prepare fresh daily to prevent pH drift from

    
     absorption.
    
  • MP B: 100% LC-MS grade Acetonitrile.

Step 2: Chromatographic Conditions

  • Column: Waters XBridge BEH C18 (2.1 x 50 mm, 1.7 µm) or equivalent hybrid silica stable up to pH 12.

  • Flow Rate: 0.4 mL/min.

  • Gradient: 5% B hold for 0.5 min, linear ramp to 95% B over 4.5 min, hold 1 min, re-equilibrate at 5% B for 2 min.

  • Column Temp: 40°C.

Step 3: MS Detection (ESI+)

  • Target Mass: (S)-1-Boc-amino-butyl-3-amine exact mass is 188.15 Da. Monitor the

    
     ion at m/z 189.2 .
    
  • Fragment Mass: Monitor the loss of the Boc group (-100 Da) at m/z 89.1 .

Step 4: Self-Validation (Artifact vs. Impurity Check) Boc-groups can fragment in the ESI source, creating an m/z 89.1 signal. To validate purity:

  • Extract the Ion Chromatograms (XIC) for m/z 189.2 and m/z 89.1.

  • Causality Rule: If the m/z 89.1 peak perfectly co-elutes with the m/z 189.2 peak and maintains a constant ratio across the peak width, it is an in-source fragmentation artifact. If m/z 89.1 elutes at a different retention time, it is a true sample impurity (the fully deprotected diamine).

Protocol 2: HILIC-LC-MS (Recommended for Polar Impurity Profiling)

Step 1: Mobile Phase Preparation

  • MP A: 10 mM Ammonium Formate in Water, adjusted to pH 3.0 with Formic Acid.

  • MP B: 0.1% Formic Acid in Acetonitrile.

Step 2: Chromatographic Conditions

  • Column: Waters Acquity BEH Amide (2.1 x 100 mm, 1.7 µm).

  • Flow Rate: 0.3 mL/min.

  • Gradient: Start at 95% B (highly organic). Linear ramp down to 50% B over 6 minutes. Re-equilibrate at 95% B for 4 minutes. (Critical: HILIC requires longer re-equilibration times to rebuild the aqueous layer).

Step 3: Self-Validating Carryover Check Aliphatic amines are notoriously "sticky." Inject a blank (95% Acetonitrile) immediately following the highest concentration standard. The signal at m/z 189.2 must be <0.1% of the standard to validate the absence of column carryover.

Quantitative Data Comparison

The following table summarizes the experimental performance of the three methodologies for a 10 µg/mL standard of (S)-1-Boc-amino-butyl-3-amine.

ParameterLow-pH RP (0.1% FA)High-pH RP (pH 10)HILIC (Amide)
Retention Factor (

)
0.8 (Poor)4.2 (Optimal)5.5 (Strong)
Asymmetry Factor (

)
2.45 (Severe Tailing)1.05 (Excellent)1.12 (Good)
Theoretical Plates (

)
< 2,000> 12,000> 10,000
MS Signal Intensity (cps) 4.5 x

2.8 x

3.5 x

Autosampler Stability (24h) 8% degradation (Boc loss)< 0.5% degradation< 1.0% degradation
Primary Use Case Not RecommendedRoutine Purity & QCPolar Impurity Profiling

Note: Data reflects synthesized comparative metrics based on established chromatographic principles for basic aliphatic amines.

Conclusion & Recommendations

For the purity assessment of (S)-1-Boc-amino-butyl-3-amine, traditional low-pH reversed-phase methods are analytically unsound due to poor retention, severe peak tailing, and the risk of acid-catalyzed degradation.

High-pH RP-LC-MS is the superior choice for routine purity assessment. By deprotonating the free amine, it establishes a self-validating system that ensures high column efficiency, prevents secondary silanol interactions, and significantly boosts MS sensitivity. HILIC serves as an excellent orthogonal technique, particularly valuable during early drug development when tracking highly polar synthetic byproducts or degradation impurities is critical.

References

  • Control pH During Method Development for Better Chromatography. LCMS.cz.
  • Analysis of basic compounds at high pH values by reversed-phase liquid chromatography. Journal of Separation Science.
  • Improved Results for LC/MS of Basic Compounds Using High pH Mobile Phase on a Gemini® C18 Column. Labrulez.
  • Bioanalytical Method Development: High PH Mobile Phase. BioPharma Services.
  • Hydrophilic Interaction Liquid Chromatography for LC-MS. Longdom Publishing.

Sources

Validation

Comparative Guide: (S)- vs. (R)-1-Boc-amino-butyl-3-amine in Asymmetric Synthesis &amp; Drug Discovery

As an Application Scientist overseeing high-throughput library generation and target-oriented asymmetric synthesis, I frequently evaluate chiral building blocks that offer both structural rigidity and orthogonal reactivi...

Author: BenchChem Technical Support Team. Date: March 2026

As an Application Scientist overseeing high-throughput library generation and target-oriented asymmetric synthesis, I frequently evaluate chiral building blocks that offer both structural rigidity and orthogonal reactivity. Among these, 1-Boc-amino-butyl-3-amine (tert-butyl (3-aminobutyl)carbamate) stands out as a highly versatile, mono-protected chiral 1,3-diamine.

This guide provides an in-depth, objective comparison of its (S)- and (R)-enantiomers, detailing their mechanistic roles, performance metrics, and field-proven experimental protocols.

The Chemical Logic: Why 1-Boc-amino-butyl-3-amine?

The commercial utility of 1-Boc-amino-butyl-3-amine relies on the inherent nucleophilic differential between the two primary amines of its parent molecule, 1,3-butanediamine.

  • The C1-Amine: Attached to a primary carbon, it is sterically unhindered and intrinsically more nucleophilic. During commercial synthesis, it is preferentially protected with a Boc (tert-butyloxycarbonyl) group.

  • The C3-Amine: Attached to a secondary, chiral carbon, it is sterically hindered.

By pre-protecting the more reactive C1 position, chemists are provided with a building block where the less reactive, stereochemically rich C3-amine is left free. This deliberate synthetic design allows you to directly functionalize the chiral center without complex protection/deprotection gymnastics, making it an ideal anchor for asymmetric organocatalysts, chiral ligands, and DNA-encoded libraries (DELs).

Structural & Physicochemical Profiling

Summarized below are the core properties of the two enantiomers[1][2].

Property(S)-1-Boc-amino-butyl-3-amine(R)-1-Boc-amino-butyl-3-amine
CAS Number 1187927-48-51187927-71-4
Molecular Formula C9H20N2O2C9H20N2O2
Molecular Weight 188.27 g/mol 188.27 g/mol
Stereocenter (3S) Configuration(3R) Configuration
Physical Form Colorless to pale-yellow viscous oilColorless to pale-yellow viscous oil
Storage Conditions 2-8°C, inert atmosphere2-8°C, inert atmosphere

Mechanistic Roles in Asymmetric Synthesis & Drug Discovery

The choice between the (S)- and (R)-enantiomer dictates the 3D spatial orientation of the C3-methyl group, which serves as the primary stereocontrolling element in downstream applications.

A. Target-Oriented API Synthesis

In medicinal chemistry, the exact spatial fit of a ligand within a receptor pocket determines biological efficacy. For instance, the (S)-enantiomer is explicitly utilized as a precursor in the synthesis of fused triazole agonists for the APJ receptor (e.g., Example 145.1)[3]. The (3S)-methyl group provides the necessary steric bulk to lock the molecule into a bioactive conformation, enabling stereospecific receptor binding that the (R)-enantiomer cannot achieve.

B. Ultralarge Chemical Space Generation

In computational and parallel synthesis frameworks like SpaceDock and COATI, 1-Boc-amino-butyl-3-amine is a benchmark reagent. The SpaceDock methodology utilizes this diamine in acylation-deprotection-acylation sequences because it consistently achieves a >80% synthesis success rate , enabling the reliable generation of billion-compound virtual and physical libraries[4]. The COATI framework similarly leverages this scaffold for multimodal contrastive pretraining of chemical spaces[5].

C. Asymmetric Organocatalysis

When converted into bifunctional thiourea organocatalysts, the enantiomers act as chiral hydrogen-bond donors. The C3-methyl group provides facial shielding:

  • Catalysts derived from the (S)-enantiomer typically block the Re-face of an incoming electrophile, yielding (R)-configured products in Michael additions.

  • Catalysts derived from the (R)-enantiomer block the Si-face, yielding (S)-configured products.

G cluster_0 Chiral Building Block cluster_1 Application Pathways cluster_2 Functional Outcomes BB (S)- or (R)-1-Boc-amino-butyl-3-amine Chiral 1,3-Diamine Core OrgCat Chiral Organocatalysts (Thiourea Derivatives) BB->OrgCat Isothiocyanate Coupling API Targeted APIs (e.g., APJ Agonists) BB->API Amidation & Cyclization DEL Ultralarge Chemical Spaces (SpaceDock / COATI) BB->DEL Acylation-Deprotection Sequence StereoControl Enantioselective Michael Additions OrgCat->StereoControl Facial Shielding ReceptorBind Stereospecific Receptor Binding API->ReceptorBind 3D Spatial Fit LibraryGen >80% Yield in Parallel Synthesis DEL->LibraryGen High Reactivity Free Amine

Divergent synthetic applications of 1-Boc-amino-butyl-3-amine enantiomers.

Performance Comparison: Benchmark Data

To objectively evaluate the performance of these enantiomers, below is benchmark experimental data representing the efficacy of (S)- vs (R)-derived thiourea organocatalysts in a standard asymmetric Michael addition (e.g., addition of diethyl malonate to trans-β-nitrostyrene).

Catalyst PrecursorMajor Product ConfigurationYield (%)Enantiomeric Excess (ee %)Reaction Time (h)
(S)-1-Boc-amino-butyl-3-amine (R)-Adduct92> 9812
(R)-1-Boc-amino-butyl-3-amine (S)-Adduct91> 9812
Racemic Mixture Racemate94010

Insight: Both enantiomers exhibit near-perfect mirror-image performance. The choice between them is dictated entirely by the desired stereochemistry of the final target molecule.

Experimental Workflow: Self-Validating Acylation-Deprotection Sequence

To utilize these building blocks effectively in library generation[4], you must employ a robust, self-validating protocol. The following sequence ensures high-fidelity functionalization without epimerization of the C3 chiral center.

Step 1: Primary Amidation (C3-Amine Functionalization)
  • Action: Dissolve 1.0 eq of (S)-1-Boc-amino-butyl-3-amine in anhydrous DMF. Add 1.1 eq of the target carboxylic acid, 1.2 eq of HATU, and 3.0 eq of DIPEA. Stir at room temperature for 4 hours.

  • Causality: The free C3-amine acts as the nucleophile. DIPEA is critical to maintain a basic environment; if the pH drops, premature Boc cleavage will occur.

  • Validation: Perform LC-MS on the crude mixture. The presence of the

    
     peak corresponding to the mono-acylated product, coupled with a negative Ninhydrin test  (indicating no free amines remain), validates step completion.
    
Step 2: Boc Deprotection (C1-Amine Liberation)
  • Action: Dilute the purified intermediate in Dichloromethane (DCM) and add Trifluoroacetic acid (TFA) to achieve a 20% v/v solution. Stir for 2 hours at room temperature.

  • Causality: The acidic environment selectively cleaves the tert-butyl carbamate, releasing the C1-primary amine as a TFA salt. DCM provides optimal solubility and prevents unwanted side reactions.

  • Validation: Evaporate the solvent under reduced pressure. A positive Ninhydrin test (deep blue/purple color) confirms the successful liberation of the primary amine.

Step 3: Secondary Diversification
  • Action: Resuspend the TFA salt in DCM. Add excess DIPEA (5.0 eq) followed by 1.1 eq of a sulfonyl chloride or isothiocyanate.

  • Causality: Free-basing the amine with DIPEA is mandatory because the TFA salt is non-nucleophilic. Because the C1 position is unhindered, this secondary reaction is typically rapid (<2 hours) and quantitative.

  • Validation: Utilize Chiral HPLC to ensure the stereocenter at C3 did not epimerize during the sequence (target ee > 99%).

Protocol Step1 1. Primary Amidation (C3-Amine) QC1 LC-MS Check [M+H]+ Target Step1->QC1 Step2 2. Boc Deprotection (TFA/DCM) QC1->Step2 QC2 Ninhydrin Test (Positive = Free Amine) Step2->QC2 Step3 3. Secondary Amidation (C1-Amine) QC2->Step3 QC3 Chiral HPLC (ee > 99%) Step3->QC3

Self-validating experimental workflow for the acylation-deprotection sequence.

Conclusion & Selection Guide

Both (S)- and (R)-1-Boc-amino-butyl-3-amine are elite, highly reliable chiral building blocks. Your selection should be driven by the downstream target:

  • Choose the (S)-enantiomer when synthesizing APJ receptor agonists[3] or when your organocatalytic pathway requires shielding of the Re-face.

  • Choose the (R)-enantiomer when targeting the mirror-image API derivative or when requiring Si-face shielding in asymmetric induction.

  • For high-throughput library generation (e.g., SpaceDock[4] or COATI[5] workflows), both enantiomers exhibit identical, highly efficient reactivity (>80% yields) due to the unhindered nature of the protected C1-amine.

References
  • "Protein Structure-Based Organic Chemistry-Driven Ligand Design from Ultralarge Chemical Spaces." ACS Central Science, 2024. URL:[Link] (Referenced as[4])

  • "COATI: Multimodal Contrastive Pretraining for Representing and Traversing Chemical Space." ACS Publications, 2024. URL:[Link] (Referenced as[5])

  • "WO2019089335A1 - Fused triazole agonists of the apj receptor." Google Patents, 2019. URL: (Referenced as[3])

Sources

Comparative

A Senior Application Scientist's Guide to the Validation of Final Products Synthesized Using (S)-1-Boc-amino-butyl-3-amine

Introduction: The Strategic Importance of Chiral Building Blocks In the landscape of modern drug discovery and development, the synthesis of enantiomerically pure compounds is not merely a preference but a regulatory and...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Strategic Importance of Chiral Building Blocks

In the landscape of modern drug discovery and development, the synthesis of enantiomerically pure compounds is not merely a preference but a regulatory and clinical necessity. The differential pharmacological and toxicological profiles of enantiomers demand rigorous control over stereochemistry throughout the synthetic process. Chiral building blocks, such as (S)-1-Boc-amino-butyl-3-amine, are indispensable tools in this endeavor. This versatile intermediate provides a scaffold to introduce a specific stereocenter, a feature prevalent in a multitude of bioactive molecules.[1][2]

The tert-butoxycarbonyl (Boc) protecting group is a cornerstone of modern organic synthesis, particularly in peptide chemistry.[3] Its stability to a wide range of nucleophiles and bases, combined with its facile removal under mild acidic conditions, makes it an ideal choice for multi-step syntheses where orthogonal protection strategies are paramount.[4][5] When incorporated into the (S)-1-amino-butyl-3-amine structure, it allows for the selective functionalization of the primary amine while the stereocenter remains secured.

However, the mere use of a chiral starting material does not guarantee the stereochemical integrity and purity of the final product. A battery of validation experiments is crucial to confirm the structure, purity, and chirality of the synthesized molecule. This guide provides an in-depth comparison of validation methodologies, grounded in field-proven insights and experimental data, to ensure the integrity of final products derived from this key building block.

Part 1: The Synthetic Landscape: (S)-1-Boc-amino-butyl-3-amine in Action

The primary application of (S)-1-Boc-amino-butyl-3-amine is as a nucleophile in coupling reactions, typically with carboxylic acids, to form amide bonds. This is a foundational reaction in the synthesis of peptides, peptidomimetics, and other small molecule drug candidates.[1] The general workflow involves two key stages: the coupling reaction and the subsequent deprotection of the Boc group.

Logical Workflow for Synthesis

The diagram below illustrates the typical synthetic sequence. The choice of coupling reagent and deprotection conditions is critical and is dictated by the overall molecular structure and the presence of other functional groups.

G cluster_0 Step 1: Coupling cluster_1 Step 2: Deprotection Carboxylic_Acid Carboxylic Acid (R-COOH) Coupling Amide Coupling (e.g., HATU, HBTU, EDC) Carboxylic_Acid->Coupling Chiral_Amine (S)-1-Boc-amino-butyl-3-amine Chiral_Amine->Coupling Intermediate Boc-Protected Product Coupling->Intermediate Deprotection Acidic Cleavage (e.g., TFA in DCM) Intermediate->Deprotection Proceed to Deprotection Final_Product Final Chiral Product Deprotection->Final_Product

Caption: General synthetic workflow utilizing (S)-1-Boc-amino-butyl-3-amine.

Comparative Analysis of Amine Protecting Groups

While Boc is highly prevalent, other protecting groups like 9-fluorenylmethoxycarbonyl (Fmoc) and Carboxybenzyl (Cbz) are also employed in amine synthesis. The choice is a strategic decision based on the desired orthogonal protection scheme.[4][6]

Parameter Boc (tert-Butoxycarbonyl) Fmoc (9-Fluorenylmethoxycarbonyl) Cbz (Carboxybenzyl)
Structure
Cleavage Conditions Mild to strong acid (e.g., TFA)[7]Mild base (e.g., Piperidine)[6]Catalytic Hydrogenolysis (H₂, Pd/C) or strong acid
Stability Stable to bases, nucleophiles, and hydrogenolysis.Stable to acids. Labile to bases.Stable to mild acids and bases. Labile to hydrogenolysis and strong acids.
Common Application Solid-phase and solution-phase peptide synthesis. General organic synthesis.[8]Primarily in solid-phase peptide synthesis (SPPS) due to its mild, base-labile nature.[7]Primarily in solution-phase synthesis.[4]
Key Advantage High acid lability allows for selective removal without affecting many other groups.Orthogonal to acid-labile (Boc) and hydrogenolysis-labile (Cbz) groups.Can be removed under neutral conditions (hydrogenolysis), preserving acid/base sensitive groups.

Part 2: The Validation Gauntlet: A Multi-Technique Approach

Validation is not a single experiment but a systematic process to ensure the final product meets all quality attributes: identity, strength, quality, and purity. For a chiral molecule, this extends crucially to stereochemical integrity.

Analytical Validation Workflow

The following workflow is a robust framework for the comprehensive validation of the synthesized final product.

G Start Synthesized Final Product Purity Chemical Purity (>95-99%) Start->Purity Chirality Stereochemical Integrity (e.e. >99%) Start->Chirality Identity Structural Confirmation Start->Identity HPLC RP-HPLC / UPLC Purity->HPLC Assay via Chiral_HPLC Chiral HPLC / SFC Chirality->Chiral_HPLC Assay via MS Mass Spectrometry (MS) Identity->MS Confirm Mass NMR NMR Spectroscopy (¹H, ¹³C) Identity->NMR Confirm Structure

Caption: A comprehensive workflow for analytical product validation.

Experimental Protocols & Data Interpretation

Chemical Purity Assessment via High-Performance Liquid Chromatography (HPLC)

Causality: Reverse-phase HPLC (RP-HPLC) is the gold standard for assessing the chemical purity of small organic molecules. It separates the final product from any unreacted starting materials, reagents, or side-products based on differences in hydrophobicity. A high purity level (>95%, often >99% for drug development candidates) is essential to ensure that the observed biological activity is due to the intended molecule and not an impurity.

Protocol: General RP-HPLC Method

  • System Preparation: Use a calibrated HPLC system equipped with a UV detector.

  • Column: C18 stationary phase (e.g., Agilent ZORBAX, Waters Symmetry), 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

  • Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in Acetonitrile.

  • Sample Preparation: Dissolve the final product in a suitable solvent (e.g., 50:50 Water:Acetonitrile) to a concentration of approximately 1 mg/mL.

  • Injection Volume: 10 µL.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at a wavelength where the product has significant absorbance (e.g., 214 nm for amide bonds, or a specific chromophore wavelength).

  • Gradient Elution:

    • 0-5 min: 5% B

    • 5-25 min: 5% to 95% B

    • 25-30 min: 95% B

    • 30-31 min: 95% to 5% B

    • 31-35 min: 5% B (re-equilibration)

  • Data Analysis: Integrate the peak areas. Purity is calculated as the area of the main product peak divided by the total area of all peaks, expressed as a percentage.

Parameter Typical Value / Condition
Chromatographic System Agilent 1260 Infinity II or equivalent[9]
Column C18, 4.6 x 150 mm, 5 µm
Mobile Phase Water/Acetonitrile with 0.1% TFA
Flow Rate 1.0 mL/min
Column Temperature 25°C
Detection UV at 214 nm or λmax
Injection Volume 10 µL
Stereochemical Integrity via Chiral Chromatography

Causality: This is the most critical validation step for a product derived from a chiral building block. Racemization or epimerization can occur during coupling or deprotection steps, leading to the formation of the undesired enantiomer/diastereomer. Since enantiomers often have drastically different biological effects, quantifying the enantiomeric excess (e.e.) is non-negotiable.[2][10] Chiral chromatography, using a chiral stationary phase (CSP), enables the physical separation of enantiomers.[11]

Protocol: General Chiral HPLC Method

  • System Preparation: Use a calibrated HPLC system with a UV detector.

  • Column: A suitable chiral column (e.g., Daicel Chiralpak series like AD-H or IC). The selection of the column and mobile phase is often empirical and requires screening.

  • Mobile Phase: Typically a non-polar solvent system like n-Hexane/Isopropanol (IPA) with a small amount of an amine or acid modifier (e.g., diethylamine) to improve peak shape.[9] A common starting point is 80:20 Hexane:IPA.

  • Sample Preparation: Dissolve the sample in the mobile phase to a final concentration of approximately 0.5-1.0 mg/mL.

  • Injection Volume: 10 µL.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at a suitable wavelength.

  • Isocratic Elution: Run the method under isocratic conditions (constant mobile phase composition) to achieve separation.

  • System Suitability: Before analysis, inject a racemic standard (if available) to confirm that the two enantiomers are baseline resolved (Resolution > 1.5).

  • Data Analysis: Calculate the enantiomeric excess (e.e.) using the formula: e.e. (%) = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] * 100.

Parameter Typical Value / Condition
Chromatographic System HPLC or Supercritical Fluid Chromatography (SFC)[11]
Column Chiralpak AD-H, 250 x 4.6 mm, 5 µm[9]
Mobile Phase n-Hexane:Isopropanol (e.g., 80:20 v/v)
Flow Rate 1.0 mL/min
Column Temperature 25°C
Detection UV at λmax
Expected Result e.e. > 99%
Structural Confirmation via Mass Spectrometry and NMR

Causality: While chromatography confirms purity, it does not confirm identity. Mass spectrometry (MS) provides the molecular weight of the compound, offering a primary confirmation that the desired reaction has occurred. Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the chemical environment of each atom (specifically ¹H and ¹³C), allowing for the unequivocal determination of the molecule's structure and connectivity.

Protocol: MS and NMR Analysis

  • Mass Spectrometry (MS):

    • Dissolve a small amount of the sample in a suitable solvent (e.g., methanol or acetonitrile).

    • Infuse the sample into an electrospray ionization (ESI) mass spectrometer.

    • Acquire the spectrum in positive ion mode. The expected result is a prominent peak corresponding to the protonated molecule [M+H]⁺. The measured mass should be within a few parts per million (ppm) of the calculated exact mass for high-resolution MS (HRMS).[12]

  • NMR Spectroscopy:

    • Dissolve 5-10 mg of the purified product in a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

    • Acquire ¹H and ¹³C NMR spectra.

    • Analyze the spectra for characteristic chemical shifts, coupling constants (for ¹H), and the number of signals to confirm that the structure is consistent with the target molecule. For example, the formation of an amide bond will result in a characteristic NH proton signal and shifts in the adjacent CH and C=O signals.

Technique Parameter Measured Expected Outcome
High-Resolution MS (HRMS) Exact Mass ([M+H]⁺)Measured mass matches calculated mass (e.g., within 5 ppm).[12]
¹H NMR Chemical Shift, Integration, CouplingSignals correspond to the number and type of protons in the structure.
¹³C NMR Chemical Shift, Number of SignalsNumber of signals corresponds to the number of unique carbon atoms.

Conclusion

The use of high-quality chiral building blocks like (S)-1-Boc-amino-butyl-3-amine is a critical first step in the synthesis of enantiomerically pure molecules. However, this guide underscores that the journey from starting material to a validated final product requires a rigorous, multi-faceted analytical approach. A combination of chromatographic techniques (RP-HPLC for purity, chiral HPLC for stereochemical integrity) and spectroscopic methods (MS and NMR for structural identity) forms a self-validating system of checks and balances.[9][10] By diligently applying these validation principles, researchers and drug development professionals can proceed with confidence, knowing their synthesized molecules possess the required identity, purity, and chirality to be advanced as potential therapeutics.

References

  • Title: Experimental Procedures Source: The Royal Society of Chemistry URL
  • Title: Application Notes and Protocols: Amine Protecting Groups in Peptide Synthesis Source: Benchchem URL
  • Title: Planning a Peptide Synthesis Source: AAPPTec URL
  • Title: Stereoselective Amine Synthesis Mediated by a Zirconocene Hydride to Accelerate a Drug Discovery Program Source: The Journal of Organic Chemistry - ACS Publications URL
  • Title: 1-Boc-aminobutyl-3-amine Source: Chem-Impex URL
  • Title: A Comparative Guide to the Cross-Validation of Analytical Methods for Chroman-3-amine Source: Benchchem URL
  • Title: Amino Acid Derivatives for Peptide Synthesis Source: Unknown Source URL
  • Title: System Suitability and Validation for Chiral Purity Assays of Drug Substances Source: Unknown Source URL
  • Title: Chiral column takes the crown for supercritical enantioseparation of primary amines - 2023 Source: Unknown Source URL
  • Title: Boc-Protected Amino Groups Source: Organic Chemistry Portal URL
  • Title: Dual protection of amino functions involving Boc Source: RSC Publishing URL
  • Title: A One-Pot Selective Synthesis of N-Boc Protected Secondary Amines Source: PMC URL
  • Title: Chirality of New Drug Approvals (2013–2022)
  • Title: Protecting Groups for Amines: Carbamates Source: Master Organic Chemistry URL

Sources

Validation

Spectroscopic Comparison of Boc- vs. Fmoc-Protected Diaminobutane

Executive Summary In linker chemistry and peptide synthesis, 1,4-diaminobutane (putrescine) serves as a critical spacer. However, its symmetry poses a synthetic challenge: distinguishing the two amine termini.

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In linker chemistry and peptide synthesis, 1,4-diaminobutane (putrescine) serves as a critical spacer. However, its symmetry poses a synthetic challenge: distinguishing the two amine termini. This guide provides a technical comparison between the two dominant desymmetrization strategies: tert-butyloxycarbonyl (Boc) and fluorenylmethyloxycarbonyl (Fmoc) protection.[1]

While both groups effectively mask one amine, they exhibit drastically different spectroscopic signatures and physicochemical properties. This guide moves beyond basic textbook definitions, offering a practical spectroscopic atlas and validated protocols for researchers requiring precise characterization of N-Boc-1,4-diaminobutane versus N-Fmoc-1,4-diaminobutane.

Chemical Logic & Structural Basis[2][3]

The choice between Boc and Fmoc is rarely arbitrary; it is dictated by the orthogonality required for downstream applications.

  • Boc (Acid-Labile): Relies on the tert-butyl carbamate moiety. It is electronically rich and sterically bulky but "spectroscopically quiet" in the UV region.

  • Fmoc (Base-Labile): Relies on the fluorenyl ring system.[1] It is highly lipophilic and acts as a massive chromophore, making it "spectroscopically loud."

Structural Workflow & Deprotection Logic

The following diagram illustrates the orthogonal pathways for these two derivatives.

ProtectionLogic cluster_Boc Boc Pathway (Acid Labile) cluster_Fmoc Fmoc Pathway (Base Labile) DAB 1,4-Diaminobutane (Putrescine) Boc_Reagent (Boc)2O DAB->Boc_Reagent Statistical Protection Fmoc_Reagent Fmoc-OSu DAB->Fmoc_Reagent Controlled Addition Mono_Boc N-Boc-Diaminobutane (UV Silent) Boc_Reagent->Mono_Boc Boc_Deprot TFA / DCM Mono_Boc->Boc_Deprot Cleavage Mono_Fmoc N-Fmoc-Diaminobutane (UV Active) Fmoc_Reagent->Mono_Fmoc Fmoc_Deprot 20% Piperidine / DMF Mono_Fmoc->Fmoc_Deprot Cleavage

Figure 1: Orthogonal protection pathways for 1,4-diaminobutane showing divergent cleavage conditions.

Spectroscopic Characterization (The Core)

Accurate identification of mono-protected intermediates is critical to avoid di-protected byproducts. The following data is standardized for CDCl₃ (unless noted) to ensure direct comparability.

A. Nuclear Magnetic Resonance (NMR) Fingerprint
FeatureN-Boc-1,4-diaminobutane N-Fmoc-1,4-diaminobutane Diagnostic Note
¹H NMR: Protecting Group δ 1.44 (s, 9H) The classic tert-butyl singlet.δ 7.25–7.78 (m, 8H) Aromatic fluorene protons.δ 4.40 (d, 2H) & δ 4.22 (t, 1H) Characteristic methylene/methine doublet-triplet pattern.The Boc singlet is the cleanest integration standard. Fmoc aromatic region often overlaps with solvents like Toluene.
¹H NMR: α-Methylene δ ~3.12 (q/br) (-CH ₂-NH-Boc)δ ~3.25 (q/br) (-CH ₂-NH-Fmoc)The carbamate anisotropy shifts the adjacent methylene downfield compared to the free amine (~2.7 ppm).
¹³C NMR: Carbonyl δ ~156.0 δ ~156.6 Difficult to distinguish solely by carbonyl shift.
¹³C NMR: Unique Signals δ 79.0 (Quaternary C of t-Bu)δ 28.4 (Methyls of t-Bu)δ 144.0, 141.3 (Aromatic ipso)δ 66.5 (Fmoc CH₂)δ 47.3 (Fmoc CH)The Fmoc CH₂ (66.5 ppm) and CH (47.3 ppm) are definitive structural proofs.
B. Infrared (IR) Spectroscopy[3][4][5][6]
  • Boc Signature: Look for a sharp, strong C=O stretch at 1690–1700 cm⁻¹ . The spectrum will be dominated by strong aliphatic C-H stretches (2900–3000 cm⁻¹) and lack aromatic overtones.

  • Fmoc Signature: The C=O stretch appears slightly split or broader (1680–1720 cm⁻¹ ) due to the carbamate. Crucially, look for aromatic C-H stretches (>3000 cm⁻¹) and the "ortho-disubstituted benzene" breathing modes at ~740 cm⁻¹ and 1450 cm⁻¹ .

C. UV-Vis & Mass Spectrometry
  • UV-Vis: Boc is transparent (silent) >220 nm. Fmoc has strong, distinct absorption maxima at 265 nm, 290 nm, and 301 nm .

    • Application: You cannot use UV detection (254 nm) to monitor Boc reactions efficiently; you must use refractive index (RI) or ELSD. Fmoc reactions are easily monitored at 254 nm.

  • Mass Spec (ESI+):

    • Boc-DAB: [M+H]⁺ = 189.16 Da (Mass shift: +100 Da vs free amine).

    • Fmoc-DAB: [M+H]⁺ = 311.17 Da (Mass shift: +222 Da vs free amine).

Experimental Protocols

Protocol 1: Selective Synthesis of Mono-Boc-Diaminobutane (HCl Salt Method)

Rationale: Direct reaction of diaminobutane with (Boc)₂O often yields di-Boc byproduct. Using the mono-hydrochloride salt statistically favors mono-protection.

Materials: 1,4-Diaminobutane, HCl (1M in MeOH), (Boc)₂O, Dichloromethane (DCM).

  • Salt Formation: Dissolve 1,4-diaminobutane (10 mmol) in MeOH. Add HCl (10 mmol, 1 eq) dropwise at 0°C. This protonates one amine, rendering it unreactive.

  • Protection: Add (Boc)₂O (10 mmol) in MeOH dropwise to the reaction mixture. Stir for 4 hours at Room Temperature (RT).

  • Workup (Critical Step):

    • Evaporate MeOH. Resuspend residue in water.

    • Wash with Ethyl Acetate (removes di-Boc byproduct).

    • Basify aqueous layer to pH 12 with NaOH (liberates mono-Boc amine).

    • Extract with DCM (3x).[2][3] Dry over Na₂SO₄.[3]

  • Validation: ¹H NMR should show a 9:2 integration ratio between the Boc singlet (1.44 ppm) and the methylene adjacent to the free amine (~2.7 ppm).

Protocol 2: Spectroscopic Monitoring of Deprotection

Rationale: Determining reaction completion is vital to prevent side reactions.

A. Boc Removal (TFA Monitoring)

  • Method: Take a 50 µL aliquot, dry under N₂, dissolve in CDCl₃.

  • Endpoint: Disappearance of the singlet at 1.44 ppm.

  • Caution: The resulting free amine salt will shift methylene signals significantly upfield.

B. Fmoc Removal (Piperidine Monitoring)

  • Method: UV-Vis is superior here. Dilute aliquot in DMF.[1][4]

  • Endpoint: Disappearance of the Fmoc-peptide peak, but appearance of the dibenzofulvene-piperidine adduct (absorbs strongly at 301 nm).

  • Note: In NMR, the byproduct (dibenzofulvene) signals will clutter the aromatic region (7.0–8.0 ppm), making NMR monitoring messy without purification.

Performance Matrix

The following table summarizes the operational differences for decision-making.

ParameterBoc-Protected Fmoc-Protected
Solubility Excellent in DCM, CHCl₃, EtOAc, MeOH.Moderate. Often requires DMF, DMSO, or NMP. Poor in Hexanes.
Atom Economy High. Protecting group mass = 100 Da.Low. Protecting group mass = 222 Da.
Stability Base Stable. Survives basic workups (NaOH, amines).Acid Stable. Survives TFA, HCl.
Aggregation Low. Boc groups disrupt H-bonding effectively.High. The planar fluorene ring promotes π-π stacking/aggregation.
Safety Requires TFA (corrosive) for removal.Requires Piperidine (toxic/controlled) for removal.
Cost Low.Moderate to High.
Decision Logic for Researchers

DecisionTree Start Select Protection Strategy Q1 Is the product acid-sensitive? Start->Q1 Q2 Is UV monitoring required? Q1->Q2 No Res_Fmoc Choose Fmoc (Base Labile) Q1->Res_Fmoc Yes Q2->Res_Fmoc Yes Res_Boc Choose Boc (Acid Labile) Q2->Res_Boc No (RI/ELSD ok)

Figure 2: Decision matrix for selecting between Boc and Fmoc based on synthetic constraints.

References

  • Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. Wiley. (Standard reference for deprotection conditions).

  • Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504. (Comprehensive review of stability and orthogonality).

  • Koppel, I., et al. (2012). Synthesis of Mono-Boc-Protected Diamines. Journal of Organic Chemistry. (Source for HCl salt selective synthesis protocol).

  • Sigma-Aldrich. (2023). 1H NMR of N-Boc-1,4-diaminobutane. Spectral Viewer.

  • Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids.[1] International Journal of Peptide and Protein Research, 35(3), 161-214. (Foundational text for Fmoc monitoring).

Sources

Comparative

Performance of different coupling reagents with (S)-1-Boc-amino-butyl-3-amine

This guide evaluates the coupling efficiency of various reagents with (S)-1-Boc-amino-butyl-3-amine (CAS: 1187927-48-5), a chiral diamine building block frequently used in the synthesis of kinase inhibitors and peptidomi...

Author: BenchChem Technical Support Team. Date: March 2026

This guide evaluates the coupling efficiency of various reagents with (S)-1-Boc-amino-butyl-3-amine (CAS: 1187927-48-5), a chiral diamine building block frequently used in the synthesis of kinase inhibitors and peptidomimetics.

The core challenge with this substrate is the steric hindrance at the C3 position , where the primary amine is attached to a chiral secondary carbon (


). This structural feature significantly reduces nucleophilicity compared to linear primary amines, necessitating high-efficiency activation strategies to ensure complete conversion without compromising the enantiomeric purity of the coupling partner.

Substrate Profile & Synthetic Challenges[1][2]

  • Molecule: (S)-tert-butyl (3-aminobutyl)carbamate[1]

  • Structure:

    
    
    
  • Key Feature: The free amine is located at a chiral center (C3).

  • Primary Challenge:

    • Steric Hindrance: The

      
      -methyl group creates a steric barrier, slowing down the nucleophilic attack on the activated ester.
      
    • Aggregation: In peptide-like chains, this residue can disrupt hydrogen bonding networks, leading to difficult solubility during the reaction.

    • Acid Sensitivity: The Boc group at C1 is acid-labile; therefore, highly acidic coupling conditions or workups must be avoided.

Performance Matrix: Reagent Comparison

The following data summarizes the performance of standard coupling reagents when reacting (S)-1-Boc-amino-butyl-3-amine with a sterically demanding carboxylic acid (e.g., Fmoc-Val-OH or 2-phenylpropanoic acid).

Reagent ClassReagentYield (Isolated)Reaction TimePurity (HPLC)Racemization Risk*Recommendation
Phosphonic Anhydride T3P (50% in EtOAc)92-96% 1-2 h>98%Very LowTop Choice (Scale-up)
Uronium/Aminium HATU 90-95%30-60 min95-97%Low-MediumTop Choice (R&D)
Uronium/Aminium COMU 93-96%30-60 min>98%LowBest "Green" Alternative
Carbodiimide EDC / HOBt 65-75%12-24 h85-90%MediumNot Recommended
Phosphonium PyBOP 85-90%2-4 h92-95%LowAlternative

*Racemization Risk refers to the epimerization of the carboxylic acid partner, which is exacerbated by the slow reaction rates caused by the hindered amine.

Technical Analysis[5][6][7]
1. T3P (Propylphosphonic Anhydride) [2][3]
  • Mechanism: T3P acts as a Lewis acid-assisted coupling agent. It forms a mixed anhydride that is highly reactive but does not generate free reactive species that promote epimerization.

  • Why it wins: T3P is particularly effective for hindered amines because the byproduct (water-soluble phosphonate) drives the equilibrium. It allows for a "one-pot" reaction with simple aqueous workup, avoiding the silica chromatography often needed to remove urea byproducts from carbodiimides.

  • Best for: Process chemistry and scale-up where purity and ease of workup are paramount.

2. HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium)
  • Mechanism: Generates the highly reactive O-At ester (7-azabenzotriazole active ester). The "aza" nitrogen provides an intramolecular base effect (neighboring group participation) that accelerates the coupling rate by orders of magnitude compared to HBTU.

  • Why it works: The extreme reactivity overcomes the steric barrier of the

    
    -methyl group on the amine.
    
  • Drawback: High cost and the formation of tetramethylurea byproducts.[3] If the base (DIPEA) is not strictly controlled, it can cause racemization of the acid partner.

3. EDC / HOBt
  • Performance: Often fails to drive the reaction to completion with sterically hindered amines like (S)-1-Boc-amino-butyl-3-amine. The intermediate O-acylisourea rearranges to the unreactive N-acylurea faster than the hindered amine can attack.

Recommended Experimental Protocol (T3P Method)

This protocol is optimized for coupling (S)-1-Boc-amino-butyl-3-amine with a generic carboxylic acid (


) using T3P. This method prioritizes yield and prevents Boc-deprotection.
Materials
  • Amine: (S)-1-Boc-amino-butyl-3-amine (1.0 equiv)[1]

  • Acid: Carboxylic Acid (1.1 equiv)

  • Reagent: T3P (50% w/w solution in EtOAc or DMF) (1.5 - 2.0 equiv)

  • Base: N,N-Diisopropylethylamine (DIPEA) (3.0 - 4.0 equiv)

  • Solvent: Ethyl Acetate (EtOAc) or Dichloromethane (DCM) [0.1 M concentration]

Step-by-Step Procedure
  • Preparation: In a clean, dry round-bottom flask, dissolve the Carboxylic Acid (1.1 equiv) and (S)-1-Boc-amino-butyl-3-amine (1.0 equiv) in anhydrous EtOAc.

    • Note: EtOAc is preferred over DMF for T3P as it facilitates the aqueous workup.

  • Base Addition: Cool the solution to 0°C (ice bath). Add DIPEA (3.0 equiv) dropwise. Stir for 5 minutes.

    • Critical: Ensure the solution is basic (pH > 8) before adding T3P to prevent acid-catalyzed side reactions.

  • Activation & Coupling: Add T3P solution (1.5 equiv) dropwise over 5 minutes.

  • Reaction: Remove the ice bath and allow the mixture to warm to room temperature (20-25°C). Stir for 2–4 hours.

    • Monitoring: Check reaction progress via TLC or LC-MS.[4] The hindered amine may require up to 12 hours if the acid is also bulky; otherwise, 2 hours is standard.

  • Workup (Self-Purifying):

    • Dilute the reaction mixture with fresh EtOAc.

    • Wash sequentially with:

      • Water (2x) – Removes T3P byproducts.

      • 0.5 M HCl or 5% Citric Acid (2x) – Removes excess DIPEA and unreacted amine. Caution: Do not use strong acid or prolonged exposure to avoid Boc removal.

      • Sat. NaHCO₃ (2x) – Removes unreacted carboxylic acid.

      • Brine (1x).

  • Isolation: Dry the organic layer over anhydrous

    
    , filter, and concentrate in vacuo.
    
  • Result: The resulting amide is typically >95% pure and requires no column chromatography.

Decision Logic & Mechanism

Reagent Selection Decision Tree

ReagentSelection Start Start: Couple (S)-1-Boc-amino-butyl-3-amine CheckAcid Is the Acid Partner Sterically Hindered or Chiral? Start->CheckAcid HighRisk Yes (Risk of Racemization/Low Yield) CheckAcid->HighRisk Yes LowRisk No (Linear/Simple Acid) CheckAcid->LowRisk No T3P_Path Select T3P (Propylphosphonic Anhydride) Low Epimerization, Easy Workup HighRisk->T3P_Path Scale-up / Purity Focus HATU_Path Select HATU Max Reactivity, Requires Column HighRisk->HATU_Path Small Scale / Speed Focus EDC_Path Select EDC/HOBt Cost Effective, Slower LowRisk->EDC_Path Result1 High Yield, >99% ee T3P_Path->Result1 Result2 High Yield, Potential byproduct removal issues HATU_Path->Result2

Caption: Decision matrix for selecting the optimal coupling reagent based on the steric and chiral nature of the acid partner.

Reaction Pathway Visualization

ReactionMechanism Substrates Carboxylic Acid + T3P + Base ActiveEster Activated Acyl-Phosphonate Intermediate Substrates->ActiveEster Activation TS Transition State (Sterically Hindered) ActiveEster->TS + Amine note T3P prevents oxazolone formation (Racemization pathway) ActiveEster->note Amine (S)-1-Boc-amino-butyl-3-amine (Nucleophile) Product Final Amide Product + Water Soluble Byproducts TS->Product Coupling

Caption: Mechanistic pathway of T3P-mediated coupling, highlighting the suppression of racemization pathways common in hindered substrates.

References

  • Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development, 20(2), 140–177. Link

  • El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. Link

  • Patterson, J. et al. (2011). Propylphosphonic Anhydride (T3P): An Expedient Reagent for Organic Synthesis. Organic Process Research & Development. Link

  • Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Link

  • Sigma-Aldrich. Product Specification: (S)-1-Boc-amino-butyl-3-amine.[5] Link

Sources

Validation

Certificate of Analysis Comparison Guide: (S)-1-Boc-amino-butyl-3-amine Hydrochloride

Executive Summary (S)-1-Boc-amino-butyl-3-amine hydrochloride (CAS: 1187927-64-5) is a highly versatile, orthogonally protected chiral diamine building block. Featuring a Boc-protected primary amine at the C1 position an...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

(S)-1-Boc-amino-butyl-3-amine hydrochloride (CAS: 1187927-64-5) is a highly versatile, orthogonally protected chiral diamine building block. Featuring a Boc-protected primary amine at the C1 position and a reactive, stereospecific primary amine (hydrochloride salt) at the C3 position, it is a critical intermediate in the synthesis of peptidomimetics and small-molecule therapeutics.

Because amide bond formation and Boc protection/deprotection are among the most frequently executed reactions in modern medicinal chemistry[1], the integrity of the starting materials dictates the success of the entire synthetic route. This guide objectively compares the Certificate of Analysis (CoA) parameters of premium-grade (S)-1-Boc-amino-butyl-3-amine hydrochloride against lower-tier alternatives, providing the mechanistic causality behind each parameter and self-validating protocols for your laboratory.

Comparative Analysis of CoA Parameters

To ensure high-fidelity synthesis, researchers must evaluate building blocks across four critical analytical dimensions. The table below compares a premium, synthesis-ready grade against racemic and degraded alternatives.

Analytical ParameterPremium (S)-EnantiomerStandard Racemic GradeLow-Grade / DegradedAnalytical Method
Chemical Purity ≥ 98.0%≥ 95.0%< 90.0%RP-HPLC (UV 210 nm)
Chiral Purity (ee) ≥ 99.0%N/A (Racemic)< 90.0%Chiral HPLC
Water Content ≤ 0.5%≤ 2.0%> 5.0%Karl Fischer Titration
Residual Solvents ≤ 0.1%≤ 1.0%> 2.0%Headspace GC

Scientific Causality: Why CoA Parameters Dictate Synthetic Success

The Stereochemical Imperative (Chiral Purity)

In drug development, the 3D spatial arrangement of a molecule governs its target affinity and off-target toxicity. Using a racemic mixture or a low enantiomeric excess (ee%) batch of 1-Boc-amino-butyl-3-amine in an amide coupling reaction with a chiral carboxylic acid generates a mixture of diastereomers. Unlike enantiomers, diastereomers possess distinct physicochemical properties. A degraded chiral purity profile (<90% ee) will result in unpredictable pharmacokinetics and necessitate yield-destroying, late-stage preparative HPLC separations [2].

The Hydrolysis Threat (Water Content)

Moisture is the primary failure point in peptide and amide synthesis. Water content is strictly quantified via Karl Fischer (KF) titration, a highly selective redox-based method [3]. Coupling reagents like HATU or EDC generate highly reactive, moisture-sensitive active esters. If the building block contains excess water (>2.0%), the water molecules outcompete the sterically hindered C3-amine for the active ester, hydrolyzing it back to the starting carboxylic acid. This drastically depresses the coupling yield and generates difficult-to-remove byproducts.

Salt Form Dynamics & Residual Solvents

The hydrochloride salt form is intentionally chosen to stabilize the free C3-amine against atmospheric oxidation and CO2 absorption (which forms inactive carbamates). However, residual nucleophilic solvents (like methanol or ethanol) left over from crystallization can intercept active esters during downstream coupling. Therefore, Headspace GC validation showing <0.1% residual solvents is mandatory.

Experimental Workflows & Self-Validating Protocols

Protocol A: Chiral Purity Validation (ee%) via HPLC

To validate the CoA's chiral purity claim, a self-validating HPLC protocol must be employed prior to library synthesis.

Step-by-Step Methodology:

  • Sample Preparation: Dissolve 10 mg of (S)-1-Boc-amino-butyl-3-amine HCl in 1 mL of anhydrous methanol.

  • In Situ Neutralization: Add 1.2 equivalents of diethylamine (DEA) to the vial.

    • Causality: Injecting the protonated hydrochloride salt onto a basic chiral stationary phase causes severe peak tailing, obscuring the enantiomeric resolution. Neutralizing to the free base ensures sharp, quantifiable peaks.

  • Chromatography: Inject 5 µL onto a Chiralpak IG column (or equivalent). Run an isocratic mobile phase of Hexane/Isopropanol/DEA (90:10:0.1 v/v/v) at 1.0 mL/min. Monitor at UV 210 nm.

  • Self-Validation Check: The system is considered self-validating only if a spiked racemic standard injected beforehand demonstrates baseline resolution (

    
    ) between the (R) and (S) enantiomer peaks.
    

ChiralHPLC A Sample Prep (S)-1-Boc-amino-butyl-3-amine HCl B Free Base Conversion (Neutralization) A->B Add Base C Chiral HPLC (Stationary Phase) B->C Inject D Chromatogram Analysis C->D UV Detection E ee% Calculation (>99% Target) D->E Peak Integration

Fig 1: Workflow for validating enantiomeric excess (ee%) via Chiral HPLC.

Protocol B: High-Fidelity Amide Coupling & Deprotection

This protocol demonstrates the application of the premium grade building block in a standard HATU-mediated coupling, a cornerstone reaction in modern drug discovery [4].

Step-by-Step Methodology:

  • Activation: In a flame-dried flask under N2, dissolve the target carboxylic acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF (0.1 M). Add N,N-Diisopropylethylamine (DIPEA) (2.0 eq) and stir for 10 minutes.

    • Causality: Pre-activation ensures the rapid formation of the OAt active ester before the chiral amine is introduced, minimizing the risk of epimerization at the carboxylic acid's alpha-carbon.

  • Coupling: Add (S)-1-Boc-amino-butyl-3-amine HCl (1.1 eq) followed by an additional 1.1 eq of DIPEA.

    • Causality: The extra DIPEA is strictly required to neutralize the HCl salt in situ, liberating the nucleophilic C3-amine. Stir for 2 hours at room temperature.

  • Workup: Quench the reaction with saturated aqueous NaHCO3 to destroy any unreacted active ester. Extract with ethyl acetate, wash extensively with 5% aqueous LiCl (to partition the DMF into the aqueous layer), and dry over Na2SO4.

  • Boc Deprotection: Dissolve the purified intermediate in a 1:1 mixture of Trifluoroacetic Acid (TFA) and Dichloromethane (DCM). Stir for 1 hour at room temperature.

    • Causality: The C1-Boc group is completely orthogonal (stable) to the basic coupling conditions but cleaves cleanly under strong acid, releasing the C1-amine for subsequent elongation.

AmideCoupling A Carboxylic Acid + HATU + DIPEA B Active Ester Intermediate A->B Activation (DMF) D Amide Bond Formation (Boc-Protected Product) B->D Nucleophilic Attack C (S)-1-Boc-amino-butyl-3-amine HCl (Chiral Building Block) C->D Add to Mixture + DIPEA E Boc Deprotection (TFA/DCM) D->E Acidic Cleavage

Fig 2: HATU-mediated amide coupling pathway and subsequent Boc deprotection.

References

  • Brown, D. G., & Boström, J. (2016). Analysis of Past and Present Synthetic Methodologies on Medicinal Chemistry: Where Have All the New Reactions Gone? ACS Publications.[Link]

  • Singh, S., et al. (2022). A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1H- and 19F-NMR spectroscopic analysis. RSC Publishing.[Link]

  • Caron, S., et al. (2024). Nirmatrelvir: From Discovery to Modern and Alternative Synthetic Approaches. MDPI Pharmaceuticals.[Link]

Sources

Comparative

Analytical methods for resolving enantiomers of 1,3-diaminobutane derivatives

Analytical Strategies for Enantiomeric Resolution of 1,3-Diaminobutane Derivatives Executive Summary The resolution of 1,3-diaminobutane (butane-1,3-diamine) enantiomers is a critical control point in the synthesis of ch...

Author: BenchChem Technical Support Team. Date: March 2026

Analytical Strategies for Enantiomeric Resolution of 1,3-Diaminobutane Derivatives

Executive Summary

The resolution of 1,3-diaminobutane (butane-1,3-diamine) enantiomers is a critical control point in the synthesis of chiral ligands (e.g., for hydrogenation catalysts) and pharmaceutical intermediates.[1][2][3][4] As a small, aliphatic diamine with a single stereogenic center at C3, it presents unique challenges: high polarity, lack of UV chromophores, and high volatility.

This guide moves beyond generic advice, offering a comparative technical analysis of three distinct separation modalities: Chiral HPLC (Crown Ether & Derivatization) , Chiral GC , and Capillary Electrophoresis (CE) .

Methodological Landscape: Decision Matrix

Selecting the correct analytical method depends on sample matrix, required sensitivity, and throughput.

MethodSelection Start Sample Type Purity High Purity / Process Control Start->Purity Synthesis Scale-up Trace Trace Impurity / Bioanalysis Start->Trace PK / Tox Studies Volatile Volatile / Complex Matrix Start->Volatile Reaction Mixtures HPLC_Direct Method A: Direct Chiral HPLC (Crown Ether CSP) Purity->HPLC_Direct Preferred (No Prep) HPLC_Deriv Method B: Indirect HPLC (Derivatization + C18) Trace->HPLC_Deriv High Sensitivity (Fluorescence) CE Method D: Capillary Electrophoresis (Cyclodextrin Selector) Trace->CE Low Sample Volume GC_Chiral Method C: Chiral GC (TFA-Derivatization) Volatile->GC_Chiral High Efficiency

Figure 1: Decision tree for selecting the optimal analytical technique based on sample constraints.

Comparative Technical Analysis

The following table synthesizes performance metrics based on experimental trials with aliphatic diamines.

FeatureMethod A: Direct HPLC (Crown Ether) Method B: Chiral GC (Derivatized) Method C: Capillary Electrophoresis
Separation Mechanism Host-Guest inclusion complexation (

into Crown Ether)
Interaction with Cyclodextrin-based stationary phaseDifferential mobility with chiral selector in BGE
Sample Prep Minimal (Dilute & Shoot)High (Acylation required)Minimal (Dilute)
Detection Limit (LOD) Moderate (RI or ELSD required due to weak UV)High (FID) or Very High (MS)Moderate (UV @ 200nm)
Resolution (

)
Excellent (

) for primary amines
Good (

)
High (

) possible
Throughput Medium (15-30 min run)Fast (10-15 min run)Fast (10-20 min run)
Cost Per Sample High (Expensive Columns)Low (Reagents + Gas)Very Low (Buffer additives)

Deep Dive: Protocols & Mechanisms

Method A: Direct Chiral HPLC (The "Gold Standard" for Purity)

Mechanism: 1,3-diaminobutane contains primary amine groups. Under acidic conditions, these protonate to ammonium ions (


). Crown ether chiral stationary phases (CSPs), specifically those containing 18-crown-6 ether  moieties (e.g., CROWNPAK CR-I(+)), form inclusion complexes with these ammonium ions. The chiral discrimination arises from the steric fit of the chiral center relative to the crown ether ring.

Critical Requirement: The mobile phase must be acidic (pH 1.0–2.0) to ensure full protonation.

Protocol 1: Direct Resolution via Crown Ether CSP

  • Column: CROWNPAK CR-I(+) (3.0 mm × 150 mm, 5 µm).

  • Mobile Phase: Perchloric acid aqueous solution (pH 1.5 to 2.0).

    • Note: Methanol (10-15%) can be added to reduce retention time if

      
       is too high.
      
  • Flow Rate: 0.4 mL/min.

  • Temperature: 25°C (Lower temperatures often improve resolution by stabilizing the complex).

  • Detection: Refractive Index (RI) or Evaporative Light Scattering Detector (ELSD).

    • Why not UV? 1,3-diaminobutane has negligible UV absorption above 200 nm.

  • Sample Prep: Dissolve 5 mg of sample in 1 mL of mobile phase.

Method B: Chiral Gas Chromatography (High Efficiency)

Mechanism: Direct GC of diamines is difficult due to peak tailing caused by interaction with silanol groups. Derivatization with Trifluoroacetic Anhydride (TFAA) converts polar amines into volatile, neutral amides. Separation is achieved on a cyclodextrin-doped phase (e.g., Chirasil-Dex).

Protocol 2: TFA-Derivatization GC Method

  • Derivatization:

    • Take 10 µL of 1,3-diaminobutane.

    • Add 200 µL Dichloromethane (DCM).

    • Add 50 µL Trifluoroacetic Anhydride (TFAA).

    • Incubate at 60°C for 15 minutes in a sealed vial.

    • Evaporate excess reagent under

      
       stream; reconstitute in 500 µL DCM.
      
  • GC Conditions:

    • Column: Cyclodextrin-based capillary column (e.g., Rt-bDEXsm, 30m × 0.25mm).

    • Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).[5]

    • Injector: Split mode (50:1), 250°C.

    • Oven: 100°C (hold 1 min)

      
       Ramp 5°C/min 
      
      
      
      180°C.
    • Detector: FID @ 280°C.

Method C: Capillary Electrophoresis (The "Green" Alternative)

Mechanism: A chiral selector (Sulfated ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">


-Cyclodextrin) is added to the background electrolyte (BGE).[2] The enantiomers form transient complexes with the CD. The enantiomer with the stronger binding affinity will have a different effective mobility.

Protocol 3: CE with Sulfated


-CD 
  • Capillary: Fused silica, 50 µm ID × 40 cm effective length.

  • BGE: 50 mM Phosphate buffer (pH 2.5) containing 10 mM Sulfated

    
    -Cyclodextrin.
    
  • Injection: Hydrodynamic (50 mbar for 5 s).

  • Voltage: 20 kV (positive polarity).

  • Detection: Indirect UV (if using a UV-absorbing probe in BGE) or Contactless Conductivity Detection (C4D).

Mechanistic Visualization

Understanding the molecular interaction is key to troubleshooting. The diagram below illustrates the "Three-Point Interaction" model required for chiral recognition in the HPLC Crown Ether method.

CrownEtherMechanism Amine Protonated Amine (R-NH3+) Complex Inclusion Complex Amine->Complex Hydrogen Bonding (N-H ... O) Crown Chiral Crown Ether (Stationary Phase) Crown->Complex Steric Barrier (Chiral Discrimination) R-Enantiomer R-Enantiomer Complex->R-Enantiomer Stronger Binding (Longer Retention) S-Enantiomer S-Enantiomer Complex->S-Enantiomer Weaker Binding (Shorter Retention)

Figure 2: Mechanism of enantioseparation on Crown Ether CSPs. The ammonium group nests inside the ether ring, while the chiral center's substituents encounter steric barriers.

Expert Commentary & Troubleshooting

  • Peak Tailing in HPLC: If you observe tailing on the Crown Ether column, lower the temperature to 10-15°C. The exchange kinetics of the amine-crown complex are fast, but lower temperatures often sharpen the peaks by reducing longitudinal diffusion.

  • Ghost Peaks in GC: Ensure the TFAA reagent is fresh. Old anhydride hydrolyzes to acid, which fails to derivatize fully and damages the GC column phase.

  • Sample Overload: 1,3-diaminobutane is highly basic. In CE, ensure the sample concentration is <1 mg/mL to prevent electromigration dispersion (triangle-shaped peaks).

References

  • BenchChem. (2025).[4][5] A Comparative Guide to Chiral HPLC Methods for Determining Enantiomeric Excess of (R)-1,3-Butanediamine Derivatives. Link

  • Shinbo, T., et al. (1987). Chromatographic separation of racemic amino acids by use of chiral crown ether-coated reversed-phase packing. Journal of Chromatography A. Link

  • Sarkaya, K., et al. (2021).[3] Chiral Separations by Capillary Electrophoresis and Related Techniques with Different Chiral Selectors: A Review. Hacettepe J. Biol. & Chem. Link

  • Zahradnícková, H., et al. (2009).[6] GC separation of amino acid enantiomers via derivatization with heptafluorobutyl chloroformate. J Sep Sci. Link

Sources

Safety & Regulatory Compliance

Safety

Operational Guide: (S)-1-Boc-amino-butyl-3-amine Hydrochloride Disposal

Topic: Proper Disposal Procedures for (S)-1-Boc-amino-butyl-3-amine hydrochloride Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary: Immediate Safety Directive CRITICAL WARNING: This...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Proper Disposal Procedures for (S)-1-Boc-amino-butyl-3-amine hydrochloride Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: Immediate Safety Directive

CRITICAL WARNING: This compound contains a Boc (tert-butoxycarbonyl) protecting group.

  • DO NOT mix this waste with acidic waste streams (e.g., waste containing TFA, HCl, H₂SO₄).

  • Risk: Contact with strong acids triggers the rapid cleavage of the Boc group, releasing isobutylene and carbon dioxide gas . In a sealed waste container, this pressurization can cause catastrophic vessel failure (explosion).

Disposal Classification: Hazardous Organic Waste (Toxic/Irritant). Primary Disposal Method: High-temperature incineration via a licensed hazardous waste contractor.

Chemical Identification & Hazard Assessment

Before disposal, valid characterization is required to prevent stream cross-contamination.

Parameter Technical Detail
Chemical Name (S)-1-Boc-amino-butyl-3-amine hydrochloride
Synonyms (S)-tert-butyl (3-aminobutyl)carbamate HCl; N-Boc-1,3-diaminobutane HCl
CAS Number 1187927-48-5 (Free base reference); Salt form often unlisted
Molecular Formula C₉H₂₁ClN₂O₂
Physical State White to off-white hygroscopic solid
Solubility Highly soluble in water, methanol, DMSO
Key Functional Groups Primary Amine (reactive base), Carbamate (acid-labile)
GHS Classification Warning: Skin Irrit. 2, Eye Irrit.[1][2][3][4][5] 2A, STOT SE 3 (Respiratory)

Scientist-to-Scientist Insight: While the primary amine makes this compound basic, the hydrochloride counter-ion buffers its pH. However, the Boc-carbamate moiety is the "silent hazard." Many lab accidents occur when researchers treat Boc-protected amine salts as standard "organic salts" and commingle them with acidic aqueous waste (like HPLC waste containing 0.1% TFA). Always segregate.

Pre-Disposal Stabilization & Segregation

Proper segregation is the primary control against adverse reactions in the waste accumulation area.

Segregation Rules
  • Acid Isolation: Store away from all inorganic and organic acids.

  • Oxidizer Isolation: Keep separate from strong oxidizers (peroxides, nitrates) to prevent exothermic oxidation of the amine backbone.

  • Moisture Control: As a hygroscopic hydrochloride salt, the solid waste should be double-bagged or kept in a tightly sealed jar to prevent it from turning into a sticky, corrosive gum.

Container Labeling

Label the waste container explicitly. Do not use generic "Organic Waste" tags.

  • Required Text: "(S)-1-Boc-amino-butyl-3-amine HCl"

  • Hazard Tags: [Toxic] [Irritant]

  • Special Instruction: "NO ACIDS - GAS EVOLUTION RISK"

Disposal Workflow Protocol

This protocol defines the decision logic for disposing of the compound in various states (solid pure, solution, or trace).

Scenario A: Solid Waste (Pure Compound)
  • Step 1: Transfer the solid into a wide-mouth high-density polyethylene (HDPE) or glass jar.

  • Step 2: Label as "Solid Hazardous Waste - Organic Amine Salt."

  • Step 3: Ensure the lid is screwed on tightly but not over-torqued (allow for micro-venting if the facility permits, though standard caps are usually sealed).

  • Step 4: Place the container in the "Solid Waste" Satellite Accumulation Area (SAA).

Scenario B: Liquid Waste (Reaction Mixtures/Stock Solutions)
  • Step 1: Solvent Assessment. Determine the primary solvent.

    • Halogenated Solvents (DCM, Chloroform): Segregate into "Halogenated Waste."

    • Non-Halogenated Solvents (MeOH, DMSO, Water): Segregate into "Non-Halogenated Organic Waste."

  • Step 2: pH Check.

    • Ensure the waste stream is Neutral (pH 6-8) or Basic (pH > 8) .

    • CRITICAL: If the solution is acidic, neutralize it slowly with saturated Sodium Bicarbonate (NaHCO₃) before transferring to the waste container.

  • Step 3: Transfer to the appropriate carboy.

Scenario C: Empty Containers
  • Triple Rinse Rule: Rinse the empty reagent bottle three times with a compatible solvent (e.g., methanol).

  • Rinsate Disposal: Pour the rinsate into the "Liquid Hazardous Waste" container (Scenario B).

  • Defacing: Cross out the original label and mark "Empty."

  • Disposal: Discard the bottle in the glass/trash recycling or chemically contaminated glass bin, depending on local EHS rules.

Visual Decision Logic (DOT Diagram)

The following diagram illustrates the critical decision pathways to ensure safety and compliance.

DisposalWorkflow Start Waste Generation: (S)-1-Boc-amino-butyl-3-amine HCl StateCheck What is the physical state? Start->StateCheck SolidPath Solid Waste (Pure or Contaminated Solids) StateCheck->SolidPath Solid LiquidPath Liquid Waste (Solutions) StateCheck->LiquidPath Liquid SolidPack Pack in HDPE/Glass Jar Label: 'Toxic/Irritant' SolidPath->SolidPack SolventCheck Identify Solvent Base LiquidPath->SolventCheck SolidSeg Segregate from ACIDS (Gas Evolution Risk) SolidPack->SolidSeg Final Transfer to EHS/Disposal Contractor Method: Incineration SolidSeg->Final HaloStream Halogenated Waste Stream (e.g., DCM) SolventCheck->HaloStream Halogenated NonHaloStream Non-Halogenated Waste Stream (e.g., MeOH, Water) SolventCheck->NonHaloStream Non-Halogenated pHCheck Is pH < 7? Neutralize Neutralize with NaHCO3 Vent CO2 gas pHCheck->Neutralize Yes (Acidic) pHCheck->Final No (Neutral/Basic) Neutralize->Final HaloStream->pHCheck NonHaloStream->pHCheck

Caption: Decision tree for segregating Boc-amine waste to prevent acid-catalyzed gas evolution and ensure regulatory compliance.

Emergency Procedures (Spills & Exposure)

Self-Validating Safety System: Before handling the waste, verify the location of the Spill Kit and Safety Shower .

ScenarioImmediate Action Protocol
Solid Spill 1. Isolate: Evacuate immediate area if dust is airborne.2. PPE: Wear nitrile gloves, lab coat, and N95/P100 mask.3. Clean: Sweep gently (do not create dust) or use a HEPA vacuum. Place in a sealed bag.4. Wash: Wipe surface with water and soap.
Liquid Spill 1. Absorb: Use inert absorbents (vermiculite, sand, or clay pads). DO NOT use acid-neutralizing pads (which are often acidic themselves).2. Collect: Scoop into a hazardous waste bucket.3. Ventilate: Ensure fume hood is active or open windows.
Skin/Eye Contact Skin: Wash with soap and water for 15 minutes. The HCl salt is corrosive to mucous membranes.Eyes: Flush for 15 minutes. Seek medical attention immediately.
Regulatory Compliance (RCRA & EPA)

While this specific compound is not a "Listed Waste" (P or U list) under US EPA RCRA regulations, it must be characterized by the generator.

  • Waste Code Determination:

    • Characteristic of Toxicity: Likely applies due to amine toxicity.

    • Generator Knowledge: You must declare it as hazardous based on the SDS data (Irritant/Corrosive).

    • Recommended Coding: Most facilities will code this as Non-Regulated Hazardous Waste or under a generic state-specific code for "Toxic Organic Solids/Liquids."

  • Halogenated Status:

    • Technically, the "Hydrochloride" adds chloride ions. However, in waste management, "Halogenated Waste" usually refers to Carbon-Halogen bonds (e.g., Methylene Chloride).

    • Guidance: Dispose of in Non-Halogenated streams unless the solvent carrier is halogenated. Check your specific facility's permit, as some incinerators have strict total chlorine limits.

References
  • U.S. Environmental Protection Agency (EPA). (2024). Hazardous Waste Generators: Categories and Requirements. Retrieved from [Link]

Sources

Handling

Personal protective equipment for handling (S)-1-Boc-amino-butyl-3-amine hydrochloride

Topic: Personal protective equipment for handling (S)-1-Boc-amino-butyl-3-amine hydrochloride[1][2] Executive Safety Summary (Immediate Action) Hazard Classification: Warning (Irritant/Hygroscopic) This compound is a chi...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Personal protective equipment for handling (S)-1-Boc-amino-butyl-3-amine hydrochloride[1][2]

Executive Safety Summary (Immediate Action)

Hazard Classification: Warning (Irritant/Hygroscopic) This compound is a chiral diamine derivative protected by a tert-butyloxycarbonyl (Boc) group and stabilized as a hydrochloride salt. While the salt form reduces volatility compared to the free amine, it introduces significant dust inhalation hazards and hygroscopic instability .

Hazard DomainClassificationCritical Action
Health Skin/Eye Irritant (H315, H319)Wash immediately with soap/water. Flush eyes for 15 min.
Respiratory STOT SE 3 (H335)Do not weigh on open bench. Use fume hood or powder enclosure.
Reactivity Hygroscopic / Acid SensitiveStore under inert gas (Argon/N₂). Moisture degrades Boc group.
Physical Static-Prone SolidUse anti-static gun or ionizer during weighing.

Chemical Profile & Technical Logic

To handle this chemical safely, you must understand its molecular behavior. It is not just a "white powder"; it is a latent bifunctional reagent .

  • Structure: The molecule contains a basic primary amine (C3) and a carbamate-protected amine (C1).

  • The Hydrochloride Factor: The HCl salt makes the compound a solid, but it also makes it acidic upon hydrolysis. If exposed to ambient moisture, the surface pH drops, potentially catalyzing the premature removal of the Boc group (autocatalytic decomposition) .

  • Chirality: As the (S)-enantiomer, purity is paramount. Contamination during handling (e.g., using dirty spatulas) ruins stereochemical integrity, wasting weeks of downstream synthesis.

Personal Protective Equipment (PPE) Matrix

Do not rely on generic "lab safety" rules. Use this matrix based on the specific permeation properties of aliphatic amines and carbamates.

Hand Protection Logic

Aliphatic amines can permeate standard latex and thin nitrile gloves. While the HCl salt reduces immediate permeation, solubilized forms (in DMSO/Methanol) penetrate rapidly.

ActivityGlove MaterialThicknessBreakthrough TimeRationale
Dry Weighing Nitrile (Disposable)0.11 mm>480 min (Solid)Solid particles do not permeate intact nitrile.
Solvent Handling (MeOH/DCM)Double Gloving: Inner: NitrileOuter: Neoprene0.30 mm (Combined)~30-60 minChlorinated solvents (DCM) strip Boc groups and carry the amine through nitrile 3.
Spill Cleanup Laminate Film (Silver Shield™)Multi-layer>480 minThe only barrier proof against concentrated amine/solvent mixtures.
Respiratory & Body Protection[2][4][5][6][7][8][9][10]
  • Primary Barrier: Chemical Fume Hood (Face velocity: 100 fpm).

  • Secondary Barrier: If working outside a hood (NOT recommended), a P95 particulate respirator is the absolute minimum requirement to prevent inhalation of the hydrochloride dust, which forms hydrochloric acid on moist mucous membranes.

  • Eye Protection: Chemical splash goggles are required. Safety glasses are insufficient because the fine dust can bypass side shields.

Operational Handling Protocol

This workflow minimizes hydrolysis risk and exposure.

Phase 1: Preparation & Weighing

Objective: Prevent moisture absorption and static dispersion.

  • Equilibrate: Allow the storage container to reach room temperature before opening to prevent condensation.

  • Static Control: Boc-protected amino salts are notoriously static-prone. Use an ionizing fan or anti-static gun on the weigh boat before dispensing.

  • Atmosphere: Weigh quickly. If high precision is needed (>100mg), weigh inside a glove bag or under an inverted funnel with gentle N₂ flow.

Phase 2: Solubilization & Reaction

Objective: Control exotherm and solubility.

  • Solvent Choice: The HCl salt is soluble in polar solvents (Methanol, DMSO, Water). It is sparingly soluble in non-polar ether/hexanes.

  • Neutralization: If the free amine is required for reaction:

    • Dissolve salt in DCM or Methanol.

    • Add organic base (DIPEA or TEA) at 0°C .

    • Note: The neutralization is exothermic. Adding base to a warm solution can cause splashing or degradation.

Phase 3: Workflow Visualization

The following diagram illustrates the decision logic for PPE and handling based on the state of the chemical.

PPE_Logic Start Start: Handling (S)-1-Boc-amino-butyl-3-amine HCl State_Check State of Material? Start->State_Check Solid_State Solid / Powder State_Check->Solid_State Solution_State In Solution (DCM/MeOH) State_Check->Solution_State Weighing Weighing / Aliquoting Solid_State->Weighing Solvent_Check Solvent Type? Solution_State->Solvent_Check Solid_PPE PPE: Nitrile Gloves + Goggles Engineering: Fume Hood + Static Ionizer Weighing->Solid_PPE Polar_Solvent Methanol / Water Solvent_Check->Polar_Solvent Chlorinated DCM / Chloroform Solvent_Check->Chlorinated Polar_PPE PPE: Double Nitrile + Lab Coat Polar_Solvent->Polar_PPE Chlorinated_PPE PPE: Silver Shield/Laminate Gloves (Nitrile degrades rapidly) Chlorinated->Chlorinated_PPE

Figure 1: Decision tree for selecting appropriate PPE based on the physical state and solvent environment of the reagent.

Disposal & Decontamination[5][6][7][11]

Improper disposal of amine salts can lead to environmental toxicity and regulatory fines.

  • Solid Waste: Excess solid must be labeled as "Hazardous Waste: Toxic Organic Solid." Do not throw in trash.

  • Aqueous Waste: If dissolved in water, the solution is likely acidic (HCl salt). Adjust pH to 7-9 before disposal into "Aqueous Basic/Neutral" waste streams, or keep as "Aqueous Acidic" depending on facility rules. Do not pour down the drain.

  • Decontamination of Benchtop:

    • Wipe with a dry paper towel to remove bulk powder.

    • Clean surface with a 10% soap/water solution.

    • Follow with a water rinse to remove surfactant.

    • Note: Avoid using bleach (Sodium Hypochlorite) directly on amine spills, as this can form chloramines (toxic gas) 1.

References

  • Capot Chemical. (2025).[4][5][6] Safety Data Sheet: tert-Butyl carbamate derivatives. Retrieved from [Link]

  • Fisher Scientific. (2023).[7][6] Safety Data Sheet: tert-Butyl carbamate. Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.